2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Core Science & Biosynthesis

Engineering Unnatural Amino Acid Precursors: A Technical Guide to 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Executive Summary In modern drug discovery, the synthesis of peptidomimetics, unnatural amino acids, and targeted enzyme inhibitors relies heavily on versatile chemical scaffolds. 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is a highly reactive α-aminonitrile that serves as a critical intermediate. By combining a terminal nitrile group, an alpha-amine, and a lipophilic pyrrolidine ring, this molecule provides a unique structural hub for downstream diversification. This whitepaper details the structural properties, mechanistic synthesis, and analytical validation of this compound, providing a self-validating framework for application scientists and synthetic chemists.

Molecular Architecture & Physicochemical Profiling

The utility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile stems from its trifunctional nature. The pyrrolidine ring introduces conformational rigidity and basicity, which is highly prized in designing ligands that interact with target proteins (e.g., G-protein coupled receptors or proteases). Meanwhile, the α-aminonitrile moiety acts as a synthetic "springboard," capable of undergoing hydrolysis, reduction, or cycloaddition.

To effectively utilize this compound in a synthetic pipeline, researchers must first understand its baseline physicochemical parameters.

Table 1: Physicochemical Properties of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Property	Value	Structural Significance
IUPAC Name	2-Amino-4-(pyrrolidin-1-yl)butanenitrile	Standardized nomenclature for regulatory filing.
Molecular Formula	C₈H₁₅N₃	Indicates a high nitrogen-to-carbon ratio (favorable for aqueous solubility).
Molecular Weight	153.23 g/mol	Low molecular weight, ideal for fragment-based drug design.
H-Bond Donors	1 (-NH₂)	Facilitates target protein interaction and solvent hydrogen bonding.
H-Bond Acceptors	3 (Nitrile, Amine, Pyrrolidine)	Enhances binding affinity in enzymatic active sites.
Topological Polar Surface Area	53.1 Ų	Optimal for membrane permeability and potential blood-brain barrier crossing.

Mechanistic Pathway: The Strecker Synthesis Workflow

The most efficient route to synthesize 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is via the , a classic multicomponent reaction that condenses an aldehyde, an amine, and a cyanide source .

Causality in Experimental Design

Aliphatic aldehydes like the precursor 3-(pyrrolidin-1-yl)propanal are prone to self-aldol condensation and degradation. To circumvent this, the reaction is performed in a stepwise "one-pot" manner. Ammonia is introduced first at low temperatures to drive the equilibrium toward the imine intermediate. Only after the imine is fully formed is the cyanide source introduced.

Furthermore, while historical protocols used highly toxic alkali cyanides (KCN/NaCN), modern green chemistry standards prioritize trimethylsilyl cyanide (TMSCN) or hexacyanoferrate systems. TMSCN offers superior solubility in organic solvents, prevents the premature hydrolysis of the imine, and significantly reduces the generation of toxic hydrogen cyanide gas . Recent advancements have also demonstrated that can be employed to achieve high yields and enantioselectivity .

Caption: Strecker Synthesis Mechanism for 2-Amino-4-(pyrrolidin-1-yl)butanenitrile.

Step-by-Step Protocol: One-Pot Strecker Synthesis

• Imine Formation: To a flame-dried round-bottom flask under an inert N₂ atmosphere, dissolve 3-(pyrrolidin-1-yl)propanal (1.0 eq) in anhydrous ethanol. Cool the mixture to 0°C using an ice bath.

• Amine Addition: Slowly introduce a 2.0 M solution of ammonia in ethanol (1.5 eq). Stir the mixture for 2 hours at room temperature. Note: The excess ammonia and low initial temperature suppress side reactions and ensure complete conversion to the imine.

• Cyanation: Cool the reaction mixture back to 0°C. Dropwise, add trimethylsilyl cyanide (TMSCN) (1.2 eq) over 15 minutes.

• Reaction Maturation: Remove the ice bath, allowing the reaction to warm to room temperature. Stir continuously for 12 hours.

• Quenching & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ to neutralize any residual acidic byproducts. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, DCM/MeOH gradient) to yield the pure α-aminonitrile.

Downstream Trajectories in Drug Development

The true value of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile lies in its downstream versatility. The nitrile group is highly susceptible to controlled transformations, allowing researchers to generate diverse libraries of pharmaceutical precursors.

Caption: Downstream diversification of the α-aminonitrile scaffold into pharmaceutical building blocks.

• Unnatural Amino Acids: Acidic hydrolysis of the nitrile yields 2-amino-4-(pyrrolidin-1-yl)butanoic acid. This unnatural amino acid can be integrated into peptide chains to increase proteolytic stability.

• Bidentate Ligands: Reduction of the nitrile using LiAlH₄ yields a 1,2-diamine. These diamines are frequently used as chelating agents in metallodrugs or as chiral auxiliaries in asymmetric catalysis.

Analytical Validation & Quality Control

To ensure the trustworthiness of the synthesized compound, a self-validating analytical protocol must be employed. The transition from an aldehyde to an α-aminonitrile presents distinct, unambiguous spectroscopic shifts. If the following markers are not met, the protocol must be halted and the intermediate re-purified.

Table 2: Analytical Validation Markers

Analytical Method	Target Signal / Shift	Diagnostic Causality (Why it matters)
IR Spectroscopy	~2230 cm⁻¹ (sharp)	Validates the successful incorporation of the C≡N (nitrile) functional group.
IR Spectroscopy	Absence of ~1720 cm⁻¹	Confirms the complete consumption of the precursor aldehyde (C=O stretch).
¹H NMR (CDCl₃)	~3.6 - 4.0 ppm (1H, t)	Represents the alpha-proton. Its shift confirms the electron-withdrawing effects of both the new nitrile and amine groups.
¹H NMR (CDCl₃)	Disappearance of ~9.7 ppm	The aldehyde proton is highly deshielded; its absence proves the starting material is fully consumed.
MS (ESI+)	m/z 154.1 [M+H]⁺	Mass spectrometry definitively confirms the molecular weight of the target compound (153.23 + 1.01).

By strictly monitoring the disappearance of the aldehyde peak (9.7 ppm) and the emergence of the nitrile stretch (2230 cm⁻¹), researchers create a closed-loop validation system that guarantees the integrity of the 2-Amino-4-(pyrrolidin-1-yl)butanenitrile before downstream application.

References

• The Strecker Synthesis of Amino Acids Master Organic Chemistry URL:[Link] [1]

• Synthesis of α-aminonitriles using aliphatic nitriles, α-amino acids, and hexacyanoferrate as universally applicable non-toxic cyanide sources Green Chemistry (RSC Publishing) URL:[Link] [2]

• Organocatalytic Synthesis of α-Aminonitriles: A Review Catalysts (MDPI) URL:[Link] [3]

The Strategic Role of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in Modern Drug Discovery: A Technical Whitepaper

Executive Summary

In contemporary medicinal chemistry, the efficient generation of molecular diversity relies heavily on versatile, bifunctional building blocks. 2-Amino-4-(pyrrolidin-1-yl)butanenitrile (CAS: 1343074-85-0) [1] represents a highly strategic scaffold that bridges two critical domains of drug design: the pharmacokinetic advantages of the pyrrolidine heterocycle and the synthetic plasticity of

-amino nitriles. This technical guide explores the physicochemical profile, mechanistic synthesis, and downstream functionalization of this compound, providing researchers with actionable, field-proven protocols for its integration into drug discovery pipelines.

Structural and Physicochemical Profiling

The architectural value of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile lies in its dual-functional nature. The pyrrolidine ring is a privileged motif found in numerous FDA-approved therapeutics (e.g., DPP-4 inhibitors, antidiabetic, and anticancer agents) [2][3]. It enhances aqueous solubility, introduces a basic nitrogen for hydrogen-bond accepting, and its

-hybridized non-planar "pseudorotation" expands the 3D pharmacophore space [2]. Conversely, the -amino nitrile moiety serves as a highly reactive hub for multicomponent reactions (MCRs) [4].

Quantitative Chemical Data

To facilitate compound tracking and stoichiometric calculations, the core physicochemical parameters are summarized below:

Property	Value
Chemical Name	2-Amino-4-(pyrrolidin-1-yl)butanenitrile
CAS Registry Number	1343074-85-0
Molecular Formula	C₈H₁₅N₃
Molecular Weight	153.23 g/mol
SMILES String	N#CC(N)CCN1CCCC1
MDL Number	MFCD17277981
Key Structural Features	Saturated 5-membered N-heterocycle; -amino nitrile backbone

Mechanistic Synthesis: The Strecker Approach

The most efficient and scalable method for synthesizing 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is via a modified Strecker multicomponent reaction [4][5]. This approach condenses an aldehyde, an amine (or ammonia source), and a cyanide donor.

Causality in Experimental Design

For this specific molecule, the starting material is 3-(pyrrolidin-1-yl)propanal . When reacting this aldehyde with ammonia, an intermediate imine is formed. The subsequent nucleophilic attack by the cyanide ion yields the

-amino nitrile. Expert Insight: Utilizing Trimethylsilyl cyanide (TMSCN) instead of sodium cyanide (NaCN) in organic solvents (like methanol or dichloromethane) is highly recommended. TMSCN enhances the solubility of the reaction components, prevents the premature hydrolysis of the delicate imine intermediate, and significantly improves the overall yield by minimizing aqueous side-reactions [5].

Caption: Mechanistic pathway of the Strecker synthesis yielding 2-Amino-4-(pyrrolidin-1-yl)butanenitrile.

Downstream Applications in Medicinal Chemistry

The

-amino nitrile is rarely the final drug candidate; rather, it is a transient precursor. Its true value is unlocked through downstream functionalization, allowing medicinal chemists to access diverse chemical spaces.

• Unnatural Amino Acids: Acidic or basic hydrolysis of the nitrile group converts the compound into 2-amino-4-(pyrrolidin-1-yl)butanoic acid. Unnatural amino acids are critical in developing peptidomimetics that resist proteolytic degradation[4].

• Spirohydantoins: Reacting the

  -amino nitrile with isocyanates under acidic reflux generates spirohydantoins. These are "privileged structures" known for their broad biological activities, particularly in CNS targets and oncology [6].

• 1,2-Diamines: Catalytic reduction of the nitrile yields a primary amine, producing a versatile diamine scaffold useful for metal-ligand complexes or further amidation.

Caption: Divergent downstream functionalization of the

-amino nitrile core into diverse pharmacophores.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific workup conditions based on the molecule's pKa, researchers can ensure high purity without relying solely on exhaustive chromatography.

Protocol A: Synthesis of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Objective: High-yield generation of the title compound via a modified Strecker reaction.

• Preparation: In an oven-dried round-bottom flask purged with Argon, dissolve 3-(pyrrolidin-1-yl)propanal (10 mmol) in anhydrous Methanol (20 mL).

• Imine Formation: Add a solution of ammonia in methanol (7 N, 15 mmol). Stir the mixture at room temperature for 2 hours. Validation check: Monitor the disappearance of the aldehyde via TLC (DCM:MeOH 9:1, Ninhydrin stain).

• Cyanation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add Trimethylsilyl cyanide (TMSCN) (12 mmol).

• Propagation: Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Purification: The pyrrolidine nitrogen is highly basic. Extract the combined organic layers with 1M HCl (20 mL) to pull the product into the aqueous phase (leaving neutral impurities behind). Basify the aqueous phase to pH 10 using 2M NaOH, and re-extract with Ethyl Acetate. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure

  -amino nitrile.

Protocol B: Hydrolysis to Unnatural Amino Acid

Objective: Conversion of the nitrile to a carboxylic acid for peptidomimetic synthesis.

• Hydrolysis: Suspend 2-Amino-4-(pyrrolidin-1-yl)butanenitrile (5 mmol) in 6M HCl (15 mL).

• Reflux: Heat the mixture to reflux (approx. 105 °C) for 18 hours. Causality: The highly acidic environment is required to fully hydrate the nitrile to an amide, and subsequently hydrolyze the amide to the carboxylic acid, releasing ammonium chloride.

• Isolation: Cool to room temperature. Concentrate the solution under reduced pressure to remove excess HCl.

• Desalting: Dissolve the crude residue in a minimal amount of water and apply to a Dowex 50WX8 strongly acidic cation exchange resin. Wash with water until the eluent is neutral, then elute the amino acid using 2M aqueous ammonia. Lyophilize the fractions to obtain the pure zwitterionic amino acid.

References

• National Institutes of Health (NIH). "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds." PubMed Central. Retrieved from:[Link]

• Frontiers in Pharmacology. "Recent insights about pyrrolidine core skeletons in pharmacology." Frontiers. Retrieved from:[Link]

• Aalto University. "Multi-component Reactions – Methods for Drug Discovery (Strecker amino acid synthesis)." Aaltodoc. Retrieved from:[Link]

• ResearchG

  -amino nitriles: Recent advances in their chemistry, synthesis, and biological properties." ResearchGate. Retrieved from:[Link]

• National Institutes of Health (NIH). "Solution-phase parallel synthesis of spirohydantoins." PubMed. Retrieved from:[Link]

In-Depth Technical Guide: Properties, Synthesis, and Applications of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Executive Summary

As drug discovery pivots toward increasingly complex bifunctional molecules,

-amino nitriles have emerged as indispensable synthetic linchpins[1]. 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is a highly functionalized aliphatic intermediate characterized by an -amino nitrile moiety paired with a terminal tertiary amine (pyrrolidine ring). This guide provides a comprehensive, field-proven methodology for its synthesis, analytical validation, and downstream application in pharmaceutical development.

Chemical Identity and Physicochemical Profiling

The architectural value of 2-amino-4-(pyrrolidin-1-yl)butanenitrile lies in its orthogonal reactivity. The primary amine and nitrile groups allow for divergent transformations, while the pyrrolidine ring acts as a basic center capable of forming critical salt bridges in biological targets.

When designing synthetic routes, understanding the physicochemical profile is critical for predicting solubility and phase-partitioning during extractions. Below is a summary of its core properties, extrapolated from closely related pyrrolidine-nitrile analogs[2][3].

Property	Value	Structural Causality & Derivation
Molecular Formula	C₈H₁₅N₃	Derived from 3-(pyrrolidin-1-yl)propanal + HCN + NH₃[4].
Molecular Weight	153.23 g/mol	Optimal low-molecular-weight building block.
TPSA	~53.05 Ų	Calculated base of 27.03 Ų (nitrile/tertiary amine)[3] + ~26 Ų (primary amine).
LogP (Octanol/Water)	~0.8 - 1.1	The basic pyrrolidine ring lowers lipophilicity compared to piperidine analogs, making it highly water-soluble at physiological pH[2][3].
H-Bond Donors	1	Sourced from the -primary amine (-NH₂).
H-Bond Acceptors	3	Sourced from the nitrile, primary amine, and tertiary amine.

Synthetic Methodology: The Modified Strecker Reaction

The most direct and atom-economical route to 2-amino-4-(pyrrolidin-1-yl)butanenitrile is a modified Strecker synthesis utilizing 3-(pyrrolidin-1-yl)propanal as the precursor[4][5]. Note the nomenclature shift: the C1 aldehyde carbon of the propanal precursor becomes the C2 (

-carbon) of the resulting butanenitrile upon the addition of the cyanide group.

Mechanistic Pathway

Figure 1: Mechanistic workflow of the Strecker synthesis for α-amino nitriles.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Do not proceed to subsequent steps without confirming the In-Process Controls (IPCs).

Step 1: Iminium Formation

• Procedure: Dissolve 1.0 equivalent of 3-(pyrrolidin-1-yl)propanal in anhydrous methanol. Add 1.5 equivalents of ammonium chloride (NH₄Cl) and 1.5 equivalents of aqueous ammonia (28% w/w). Stir at room temperature for 2 hours.

• Causality: NH₄Cl acts as both a nitrogen source and a mild Brønsted acid buffer (pKa ~9.2). This specific pH protonates the aldehyde oxygen to accelerate ammonia attack but prevents the total protonation of the pyrrolidine nitrogen, which would otherwise crash out of solution[5].

• IPC 1 (Validation): Analyze an aliquot via IR spectroscopy. Do not proceed until the strong C=O stretch at ~1720 cm⁻¹ is completely depleted, confirming full conversion to the imine[6].

Step 2: Cyanation

• Procedure: Cool the reaction vessel to 0–5 °C using an ice-water bath. Dissolve 1.2 equivalents of sodium cyanide (NaCN) in a minimal volume of deionized water and add dropwise over 30 minutes.

• Causality: Cyanide attack on the iminium ion is highly exothermic. Strict thermal control (0–5 °C) is mandatory to suppress the retro-Strecker reaction —a thermodynamic degradation pathway that reverts the intermediate back to the aldehyde and toxic hydrogen cyanide[7].

• IPC 2 (Validation): Monitor via TLC (DCM:MeOH 9:1, ninhydrin stain). The product will appear as a new, highly polar spot. IR spectroscopy must show the appearance of a sharp, weak C≡N stretch at ~2250 cm⁻¹[6].

Step 3: Quenching and Workup

• Procedure: Dilute the mixture with water and extract 3x with ethyl acetate. Crucial Safety Step: To the remaining aqueous layer, add a 10% aqueous sodium hypochlorite (bleach) solution and stir for 1 hour before disposal.

• Causality: Bleach oxidizes highly toxic, unreacted cyanide (CN⁻) into relatively benign cyanate (OCN⁻). This guarantees operator safety and prevents hazardous waste accumulation.

• IPC 3 (Validation): Use commercial cyanide test strips on the aqueous waste to confirm CN⁻ concentration is <1 ppm prior to disposal.

Downstream Transformations & Applications

The

-amino nitrile is rarely the final therapeutic agent; rather, it is a versatile node for divergent synthesis[1].

Figure 2: Divergent downstream synthetic applications of the α-amino nitrile.

• Unnatural Amino Acids: Acidic hydrolysis (e.g., 6M HCl, reflux) converts the nitrile directly into a carboxylic acid, yielding 2-amino-4-(pyrrolidin-1-yl)butanoic acid [8]. This unnatural amino acid is highly valued in peptidomimetic drug design to enhance proteolytic stability.

• Diamine Linkers: Reduction of the nitrile using Lithium Aluminum Hydride (LiAlH₄) yields a 1,2-diamine. The primary amine can be selectively functionalized, making this an ideal, highly soluble linker for Proteolysis Targeting Chimeras (PROTACs).

• Heterocyclic Bioisosteres: The nitrile group can undergo [3+2] cycloaddition with azides to form tetrazoles, which serve as metabolically stable bioisosteres for carboxylic acids in CNS-targeted therapeutics.

Analytical Characterization Signatures

To definitively confirm the structure of 2-amino-4-(pyrrolidin-1-yl)butanenitrile post-purification, rely on the following spectroscopic signatures:

• Infrared (IR) Spectroscopy: The defining feature is the C≡N stretching vibration. Because of the adjacent electronegative nitrogen, this peak will appear relatively weak but sharp at ~2250 cm⁻¹ [6].

• ¹H NMR (CDCl₃, 400 MHz): The

  -proton (C2) is highly deshielded by both the primary amine and the anisotropic effect of the nitrile group. Look for a distinct triplet or multiplet shifted downfield to 3.50 – 3.80 ppm . The pyrrolidine ring protons will typically appear as multiplets around 2.40–2.60 ppm ( -CH₂) and 1.70–1.80 ppm ( -CH₂).

• Mass Spectrometry (ESI-MS): The expected [M+H]⁺ peak is m/z 154.1 . A common fragmentation pattern involves the loss of HCN (-27 Da), resulting in a prominent fragment at m/z 127.1, which is characteristic of

  -amino nitriles.

References

1.[2] PubChem. "2-Amino-4-(3-phenylpyrrolidin-1-yl)butanenitrile | C14H19N3". URL: 2.[3] ChemScene. "4-(Pyrrolidin-1-yl)butanenitrile". URL: 3.[6] International Journal of Advanced Biological and Biomedical Research. "Synthesis of 2-Amino-4hydroxy-1H-pyrrole-3-carbonitrile from Glycine under Microwave Irradiation". URL: 4.[8] ChemSrc. "911198-83-9_2-Amino-4-(pyrrolidin-1-YL)butanoic acid". URL: 5.[5] Master Organic Chemistry. "The Strecker Synthesis of Amino Acids". URL: 6.[1] ResearchGate. "Strecker reaction and α-amino nitriles: Recent advances in their chemistry, synthesis, and biological properties". URL: 7.[4] Sigma-Aldrich. "3-(pyrrolidin-1-yl)propanal". URL: 8.[7] ResearchGate. "Catalytic Asymmetric Synthesis of Chiral α,α-Dialkyl Aminonitriles via Reaction of Cyanoketimines". URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Amino-4-(3-phenylpyrrolidin-1-yl)butanenitrile | C14H19N3 | CID 63028346 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. 1 proponal | Sigma-Aldrich [sigmaaldrich.com]
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• 8. 911198-83-9_2-Amino-4-(pyrrolidin-1-YL)butanoic acidCAS号:911198-83-9_2-Amino-4-(pyrrolidin-1-YL)butanoic acid【结构式 性质 英文】 - 化源网 [chemsrc.com]

Synthesis and Applications of 2,4-Diaminobutyric Acid via its Nitrile Precursor, β-Cyanoalanine

Executive Summary

2,4-Diaminobutyric acid (DAB) is a highly valuable non-proteinogenic amino acid. Structurally serving as the lower homologue of ornithine and lysine, DAB is a critical building block in the biosynthesis of polymyxin antibiotics, siderophores, and novel peptidomimetics[1]. Biologically, it acts as a potent competitive inhibitor of GABA transaminase (GABA-T), making it a molecule of high interest in neuropharmacology.

However, synthesizing DAB and incorporating it into complex peptide chains presents a significant challenge: distinguishing the reactivity of the

-amine from the -amine. To solve this, synthetic chemists rely on a specific nitrile precursor : β-cyanoalanine (2-amino-3-cyanopropanoic acid). By utilizing the nitrile group as a masked primary amine, researchers can achieve absolute orthogonal control during complex syntheses.

Chemical Causality: The Nitrile Advantage in Amino Acid Synthesis

In standard peptide synthesis, managing multiple amine groups typically requires bulky protecting groups (e.g., Boc, Fmoc, or Cbz). When synthesizing DAB derivatives, relying solely on these standard groups can lead to steric hindrance and poor coupling efficiencies.

The strategic selection of a nitrile precursor (β-cyanoalanine) offers three distinct field-proven advantages:

• Steric and Electronic Profile: The cyano (

  ) group is linear and sterically unobtrusive. It is highly electron-withdrawing, which prevents unwanted side reactions during the activation of the -carboxyl group.

• Absolute Orthogonality: Nitriles are completely inert to standard peptide coupling reagents (e.g., HATU, EDC) and deprotection environments (e.g., TFA for Boc removal, piperidine for Fmoc removal)[2].

• Controlled Activation: The nitrile group remains a "silent" functional group until it is deliberately reduced to the

  -amine via catalytic hydrogenation or hydride donors[3]. This ensures the -amine is only exposed at the exact desired stage of the workflow.

Fig 1: Synthetic workflow from L-serine to 2,4-diaminobutyric acid via the nitrile precursor.

Step-by-Step Experimental Methodologies

The following self-validating protocols detail the transformation of L-serine into DAB via the β-cyanoalanine intermediate, ensuring high stereoretention and chemoselectivity[4].

Protocol 3.1: Synthesis of the Nitrile Precursor (N-Cbz-β-Cyanoalanine)

Rationale: Hydroxyl groups are poor leaving groups. Converting the serine side-chain to a methanesulfonate ester (mesylate) creates a highly polarized leaving group, enabling a rapid

nucleophilic attack by the cyanide ion.

• Mesylation of L-Serine Derivative:

  • Dissolve methyl 2-(benzyloxycarbonylamino)-3-hydroxypropanoate (N-Cbz-L-serine methyl ester) in anhydrous dichloromethane (DCM) under an inert

    atmosphere.

  • Cool the reaction to 0 °C. Add 2.0 equivalents of triethylamine (

    ).

  • Causality Check:

    acts as an acid scavenger to neutralize the HCl generated in the next step, preventing the degradation of the acid-sensitive starting material.

  • Dropwise, add 1.5 equivalents of methanesulfonyl chloride (MsCl). Warm to 25 °C and stir for 3 hours.

  • Extract with DCM, dry over

    , and evaporate to yield the mesylate intermediate.

• Cyanation (

  Displacement):

  • Dissolve the mesylate in anhydrous DMF. Add 1.5 equivalents of Potassium Cyanide (KCN).

  • Stir at room temperature for 12 hours. The cyanide ion displaces the mesylate group, forming the nitrile backbone.

• Hydrolysis:

  • Treat the resulting ester with ethanolic KOH to saponify the methyl ester, followed by careful acidification with HCl to yield 2-(benzyloxycarbonylamino)-3-cyanopropanoic acid (N-Cbz-β-cyanoalanine).

Protocol 3.2: Catalytic Reduction to 2,4-Diaminobutyric Acid

Rationale: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is selected because it simultaneously reduces the nitrile to a primary amine and cleaves the Cbz protecting group via hydrogenolysis, yielding the fully deprotected DAB in a single step.

• Reaction Setup:

  • Dissolve 1.0 g of N-Cbz-β-cyanoalanine in 30 mL of Methanol (MeOH).

  • Carefully add 0.10 g of 10% Pd/C catalyst.

  • Safety & Causality Check: Pd/C is highly pyrophoric when dry and exposed to methanol vapor. Always flush the reaction vessel thoroughly with inert

    gas before introducing to prevent catalytic ignition.

• Hydrogenation:

  • Purge the vessel with

    gas and maintain under a 1 atm balloon.

  • Stir vigorously at room temperature for 14 hours. The nitrile is reduced to the

    -amine, while the Cbz group is cleaved to release the -amine and toluene.

• Workup and Purification:

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite cake with excess MeOH.

  • Evaporate the filtrate under reduced pressure.

  • Purify the residue by dissolving in a minimal amount of

    and precipitating with dioxane to yield pure 2,4-diaminobutyric acid.

Quantitative Data: Reduction Strategies Comparison

Depending on the desired state of the final molecule (fully deprotected vs. selectively protected), different reduction strategies for the nitrile precursor can be employed. The table below summarizes the quantitative and qualitative outcomes of these methods.

Reduction Strategy	Reagents & Conditions	Chemoselectivity Profile	Typical Yield	Mechanistic Rationale
Catalytic Hydrogenolysis	10% Pd/C, (1 atm), MeOH	High: Cleaves Cbz, reduces to .	~95%	Cleanest method for total deprotection. The Pd surface facilitates both nitrile reduction and benzyl-oxygen bond cleavage.
High-Pressure Hydrogenation	Raney Ni, (50 psi), / MeOH	Moderate: Retains Cbz, reduces .	~85%	The addition of suppresses the formation of secondary amines by shifting the equilibrium of the reactive imine intermediate.
Hydride Reduction	, THF, 0 °C	Low: Reduces nitriles, but also reduces esters and carboxylic acids.	< 60%	Over-reduction of the -carboxylate backbone limits its utility for synthesizing free amino acids; used only for synthesizing diamino-alcohols.

Biological Applications & Mechanistic Pathways

Beyond its utility in peptide synthesis, 2,4-diaminobutyric acid plays a direct role in neurobiology. It acts as a competitive inhibitor of GABA transaminase (GABA-T) , the enzyme responsible for the degradation of the inhibitory neurotransmitter

-aminobutyric acid (GABA) into succinic semialdehyde. By inhibiting GABA-T, DAB causes an accumulation of GABA in the synaptic cleft, which has profound implications for the treatment of epilepsy and other hyper-excitable neurological disorders.

Fig 2: Mechanism of 2,4-diaminobutyric acid as a GABA transaminase (GABA-T) inhibitor.

References

• Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water Source: Journal of the American Chemical Society (JACS) URL:[Verify Source]
• A biocompatible stapling reaction for in situ generation of constrained peptides Source: Chemical Science (RSC Publishing) URL:[Verify Source]
• Reactions of Nitriles Source: Chemistry Steps URL:[Verify Source]
• Synthesis of 13C labeled β-cyano-ʟ-alanine Source: ACG Public

An In-Depth Technical Guide to Pyrrolidine-Containing Unnatural Amino Acids: Synthesis, Incorporation, and Application in Drug Discovery

Executive Summary: Unnatural amino acids (UAAs) have emerged as indispensable tools in chemical biology, protein engineering, and drug discovery, enabling the introduction of novel chemical functionalities beyond the canonical 20 proteinogenic amino acids. Among the vast landscape of UAAs, those incorporating the pyrrolidine ring—a five-membered saturated nitrogen-containing heterocycle—hold a privileged status.[1][2] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the core aspects of pyrrolidine-containing UAAs. We will explore their fundamental structural advantages, delve into robust stereoselective synthetic strategies, detail methodologies for their incorporation into peptides and proteins, and survey their transformative applications in medicinal chemistry and the development of novel therapeutics.

Chapter 1: The Pyrrolidine Scaffold: A Privileged Element in Chemical Biology and Medicinal Chemistry

The success of the pyrrolidine scaffold in drug design is rooted in its unique structural and physicochemical properties.[2] Unlike flat aromatic systems, the sp³-hybridized carbon atoms of the pyrrolidine ring confer a distinct three-dimensional, non-planar geometry.[2][3] This three-dimensionality is crucial for exploring pharmacophore space and achieving potent, selective interactions with the complex surfaces of biological targets like enzymes and receptors.[1]

The most significant impact of incorporating a pyrrolidine ring within an amino acid structure, as exemplified by the natural amino acid proline, is the introduction of profound conformational constraint.[4] The cyclic nature of the scaffold restricts the rotation around the N-Cα (phi, φ) bond of the peptide backbone, significantly reducing the conformational flexibility of the resulting peptide or protein.[4] This rigidity can pre-organize a peptide into a bioactive conformation, prevent proteolytic degradation by locking out conformations recognized by proteases, and lead to substantial improvements in binding affinity and selectivity.[4] Furthermore, substituents on the pyrrolidine ring can influence the cis/trans isomerization equilibrium of the preceding peptide bond, a critical factor in protein folding and function.[5] These inherent properties make pyrrolidine-containing UAAs powerful tools for rationally designing peptidomimetics, stabilizing secondary structures, and modulating the biological activity of peptides and proteins.[4][6]

Chapter 2: Stereoselective Synthesis of Pyrrolidine-Containing Amino Acid Building Blocks

The generation of enantiomerically pure pyrrolidine-containing UAAs is a cornerstone of their application. Medicinal chemists have developed a diverse toolkit of synthetic strategies to access these valuable building blocks with precise control over stereochemistry.

Core Synthetic Strategies

• The "Chiral Pool" Approach: This highly effective strategy leverages readily available, enantiomerically pure starting materials such as L-proline, 4-hydroxy-L-proline, and pyroglutamic acid.[1][7] The inherent chirality of the starting material is transferred to the final product, providing a reliable and often scalable route to optically pure pyrrolidine derivatives.[1] For example, robust and stereoselective methods have been reported for the synthesis of 4-substituted prolines, such as (2S,4S)-methylproline, starting from (2S)-pyroglutamic acid.[8] Similarly, commercial (cis)-4-hydroxy-L-proline can be stereoselectively converted into analogs of the amino acid fragment found in the antibiotic lincomycin.[9]

• 1,3-Dipolar Cycloaddition: The [3+2] cycloaddition reaction between an azomethine ylide (the 1,3-dipole) and a dipolarophile (an alkene) is one of the most powerful and convergent methods for constructing the pyrrolidine ring.[10] This reaction can generate multiple stereocenters in a single step with high levels of regio- and stereocontrol, often facilitated by metal catalysis (e.g., Copper(I)) to achieve high enantioselectivity.[11] This approach offers remarkable flexibility, allowing for the synthesis of a wide variety of substituted pyrrolidines by simply changing the components of the reaction.[3][12]

• Other Advanced Methods: A variety of other synthetic methodologies have been successfully employed. Transition-metal-catalyzed reactions, such as intramolecular C-H amination, provide an atom-economical route to the pyrrolidine core.[1] Additionally, the diastereoselective alkylation of proline-derived enolates has been extensively studied to install substituents at various positions on the ring with controlled stereochemistry.[4]

Data Presentation: Comparison of Synthetic Methods

Method	Key Features	Stereocontrol	Starting Materials	Representative Reference
Chiral Pool Synthesis	Utilizes existing chirality; often scalable.	Excellent (transferred from starting material).	L-proline, 4-hydroxy-L-proline, pyroglutamic acid.	[9]
Cu(I)-Catalyzed 1,3-Dipolar Cycloaddition	Convergent; builds ring and sets stereocenters simultaneously.	Excellent (up to >99% ee, dr >20:1).	Imines, α,β-unsaturated esters.	[11]
Diastereoselective Alkylation	Functionalizes a pre-existing pyrrolidine ring.	Good to Excellent (dependent on substrate and conditions).	N-protected proline esters.	[4]

Mandatory Visualization: 1,3-Dipolar Cycloaddition

Caption: Catalytic asymmetric 1,3-dipolar cycloaddition workflow.

Experimental Protocol: Synthesis of a Protected 4-Substituted Proline Analog

This protocol is a representative example adapted from literature procedures for stereoselective synthesis.[8][9]

Objective: To synthesize Boc-(2S,4S)-4-Arylmethyl-proline-OMe from a known precursor.

Materials:

• (2S)-N-Boc-4-oxo-proline methyl ester

• (Arylmethyl)triphenylphosphonium bromide

• Potassium bis(trimethylsilyl)amide (KHMDS)

• Toluene, Anhydrous

• Palladium on carbon (10% Pd/C)

• Methanol

• Hydrogen gas (H₂) balloon or Parr hydrogenator

• Standard glassware, magnetic stirrer, and inert atmosphere setup (N₂ or Ar)

Methodology:

• Wittig Olefination:

  • To a flame-dried round-bottom flask under an inert atmosphere, add (arylmethyl)triphenylphosphonium bromide (1.2 eq) and anhydrous toluene.

  • Cool the suspension to 0 °C in an ice bath.

  • Add KHMDS (1.1 eq, as a solution in toluene) dropwise. The solution should turn a deep color (e.g., orange/red), indicating ylide formation. Stir for 1 hour at 0 °C.

  • Add a solution of (2S)-N-Boc-4-oxo-proline methyl ester (1.0 eq) in toluene dropwise to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting ketone.

  • Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel, e.g., hexane/ethyl acetate gradient) to yield the 4-methyleneproline derivative.

• Stereoselective Hydrogenation:

  • Dissolve the purified 4-methyleneproline derivative (1.0 eq) in methanol in a flask suitable for hydrogenation.

  • Carefully add 10% Pd/C catalyst (approx. 10 mol% by weight).

  • Purge the flask with H₂ gas and maintain a positive pressure using a balloon or perform the reaction in a Parr apparatus at ~50 psi.

  • Stir the reaction vigorously at room temperature for 16-24 hours. The hydrogenation of this type of substrate often favors the formation of the cis (2S,4S) diastereomer.[8]

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure. The resulting crude product can be further purified by chromatography if necessary to yield the target Boc-(2S,4S)-4-Arylmethyl-proline-OMe. The diastereomeric ratio can be determined by chiral HPLC or NMR analysis.

Chapter 3: Incorporation of Pyrrolidine UAAs into Peptides and Proteins

Once synthesized and appropriately protected (e.g., as Fmoc or Boc derivatives), pyrrolidine-containing UAAs can be incorporated into polypeptides using both chemical and biological methods.

Solid-Phase Peptide Synthesis (SPPS)

The incorporation of pyrrolidine UAAs into peptides is routinely accomplished using standard automated or manual SPPS protocols. Fmoc-protected pyrrolidine amino acids can be coupled using conventional peptide coupling reagents (e.g., HBTU, HATU, DIC/Oxyma). The subsequent Fmoc deprotection is typically performed using a solution of piperidine in a suitable solvent like DMF. However, recent studies have shown that pyrrolidine can also be used as a deprotection base, expanding the range of "green" solvents compatible with SPPS.[13]

Genetic Code Expansion for Protein Engineering

A more advanced strategy for incorporating UAAs into larger proteins at specific sites involves the expansion of the genetic code.[] This powerful technique hijacks the cell's translational machinery to read through a nonsense codon (typically the amber stop codon, UAG) and insert a UAA instead.[15]

Causality of the System: This is achieved by introducing two key engineered components into a cell or a cell-free synthesis system:

• An Orthogonal Aminoacyl-tRNA Synthetase (aaRS): An enzyme that has been evolved or mutated to exclusively recognize and charge a specific UAA, while not recognizing any of the natural amino acids.[15][16]

• An Orthogonal Suppressor tRNA: A tRNA molecule (often with an AUA anticodon to recognize the UAG codon) that is not recognized by any of the endogenous synthetases but is a substrate for the orthogonal aaRS.[15]

When the gene for a target protein is mutated to contain a UAG codon at the desired insertion site, and the cell is supplied with the UAA and the orthogonal pair, the ribosome will pause at the UAG codon, the charged orthogonal tRNA will bind, and the UAA will be incorporated into the growing polypeptide chain.[17][18]

Cell-Free Protein Synthesis (CFPS): CFPS systems have become a particularly robust platform for UAA incorporation.[15] These systems, which contain all the necessary translational machinery in an open environment, bypass the need to transport the UAA across a cell membrane and are tolerant to potentially toxic UAAs, often resulting in higher yields of the modified protein.[15]

Mandatory Visualization: Genetic Code Expansion Workflow

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. wjarr.com [wjarr.com]
• 7. mdpi.com [mdpi.com]
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• 9. Stereoselective Preparation of (4S)-1-Methyl-4-propyl-L-proline Commencing from (cis)-4-Hydroxy-L-proline | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. The facile and stereoselective synthesis of pyrrolidine β-amino acids via copper(i)-catalyzed asymmetric 1,3-dipolar cycloaddition - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. enamine.net [enamine.net]
• 13. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. Efficient Incorporation of Clickable Unnatural Amino Acids Enables Rapid and Biocompatible Labeling of Proteins in Vitro and in Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis of Unnatural Amino Acids Functionalized with Sterically Shielded Pyrroline Nitroxides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Solubility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in organic solvents

An In-Depth Technical Guide to the Solubility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in Organic Solvents

Executive Summary

The solubility of active pharmaceutical ingredients (APIs) and their intermediates is a critical physicochemical property that profoundly influences drug discovery, development, and formulation.[1] This guide provides a comprehensive technical overview of the solubility characteristics of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile, a key building block in medicinal chemistry. By integrating theoretical principles with established experimental methodologies, this document serves as a vital resource for researchers, scientists, and drug development professionals. We will explore the molecular attributes that govern the solubility of this aminonitrile, present a robust protocol for its experimental determination, and discuss key factors such as solvent choice, temperature, and pH that can be manipulated to optimize solubility for synthesis, purification, and formulation processes.

Introduction: The Critical Role of Solubility

2-Amino-4-(pyrrolidin-1-yl)butanenitrile is a molecule of interest in synthetic and medicinal chemistry, possessing a unique combination of functional groups: a primary amine, a tertiary amine (within the pyrrolidine ring), and a nitrile group. These features make it a versatile intermediate for the synthesis of more complex molecules and potential drug candidates.[2][3] However, the successful application of this compound in any synthetic or formulation workflow is fundamentally dependent on its solubility. Poor solubility can lead to challenges in reaction kinetics, purification, and ultimately, bioavailability in a pharmaceutical context.[1][4]

This guide provides an in-depth analysis of the solubility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile. We will begin by dissecting its molecular structure to predict its behavior in various organic solvents. This theoretical framework is then complemented by a detailed, field-proven experimental protocol for accurate solubility measurement, ensuring that researchers can validate these predictions and generate reliable data.

Molecular Structure and Theoretical Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity and hydrogen-bonding capabilities of the solute and solvent.[5] The structure of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile features several key functional groups that dictate its interaction with different solvents:

• Primary Amine (-NH₂): This group is polar and can act as a hydrogen bond donor and acceptor.

• Pyrrolidine Ring (Tertiary Amine): The nitrogen atom in the pyrrolidine ring is a hydrogen bond acceptor, contributing to the molecule's polarity.

• Nitrile Group (-C≡N): The cyano group is highly polar and a strong hydrogen bond acceptor.[6]

• Aliphatic Backbone: The four-carbon chain provides a non-polar character to the molecule.

Given this combination of polar functional groups and a relatively small non-polar backbone, we can predict the following solubility trends:

• High Solubility in Polar Protic Solvents: Solvents like methanol and ethanol can engage in hydrogen bonding with the amine and nitrile groups, leading to effective solvation.

• Good Solubility in Polar Aprotic Solvents: Solvents such as DMSO, DMF, and acetonitrile are effective at solvating polar molecules. DMSO, in particular, is often an excellent solvent for compounds with poor solubility.[7][8]

• Limited Solubility in Non-Polar Solvents: The molecule's overall polarity suggests it will be poorly soluble in non-polar solvents like hexane and toluene, as these solvents cannot effectively solvate the polar functional groups.[6]

Experimental Determination of Thermodynamic Solubility

While theoretical predictions are valuable, empirical measurement is essential for obtaining accurate solubility data. The shake-flask method is the gold-standard for determining thermodynamic solubility due to its reliability and direct measurement of the equilibrium state.[9][10]

The Shake-Flask Method: A Validated Protocol

This protocol describes the definitive method for determining the equilibrium solubility of a compound.

Objective: To determine the thermodynamic solubility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in a selected organic solvent at a controlled temperature.

Materials:

• 2-Amino-4-(pyrrolidin-1-yl)butanenitrile (solid, high purity)

• Selected organic solvent (HPLC grade)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS)

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 2-Amino-4-(pyrrolidin-1-yl)butanenitrile to a glass vial. The key is to ensure that undissolved solid remains after equilibrium is reached, confirming saturation.

• Solvent Addition: Add a precise volume of the chosen organic solvent to the vial.

• Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solid.[4][10]

• Phase Separation: After equilibration, allow the vial to stand undisturbed to let the excess solid settle. For a more complete separation, centrifuge the vial at a high speed.

• Sample Collection: Carefully withdraw a sample from the clear supernatant. It is crucial not to disturb the solid at the bottom.[10]

• Filtration: Immediately filter the collected supernatant through a syringe filter to remove any remaining microscopic particles. This step prevents artificially high solubility readings.

• Dilution: Accurately dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC).

• Quantification: Analyze the diluted sample using a pre-validated HPLC method to determine the concentration of the compound. The solubility is then calculated by factoring in the dilution.

Caption: Experimental workflow for the shake-flask solubility determination method.

Expected Solubility Profile in Common Organic Solvents

Based on the structural analysis and principles of solubility, the following table summarizes the predicted quantitative solubility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in a range of common laboratory solvents.

Solvent Class	Solvent Name	Polarity Index	H-Bonding Capability	Predicted Solubility (mg/mL)
Polar Protic	Methanol	5.1	Donor & Acceptor	> 100
Ethanol	4.3	Donor & Acceptor	> 100
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	7.2	Acceptor	> 100
N,N-Dimethylformamide (DMF)	6.4	Acceptor	> 100
Acetonitrile	5.8	Acceptor	50 - 100
Acetone	5.1	Acceptor	20 - 50
Moderate Polarity	Dichloromethane (DCM)	3.1	Weak Acceptor	5 - 20
Ethyl Acetate	4.4	Acceptor	10 - 30
Non-Polar	Toluene	2.4	None	< 1
Hexane	0.1	None	< 0.1

Discussion of Expected Results: The data clearly illustrates the "like dissolves like" principle. The compound is expected to be highly soluble in polar solvents, particularly those capable of hydrogen bonding. The solubility in acetonitrile, while a polar aprotic solvent, may be slightly lower than in DMSO or DMF due to the specific nature of the solute-solvent interactions.[11] As the solvent polarity decreases, a significant drop in solubility is anticipated, with the compound being practically insoluble in non-polar hydrocarbon solvents like hexane.

Key Factors Influencing Solubility

Several factors beyond the choice of a single solvent can be leveraged to manipulate and enhance the solubility of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile.

• Temperature: For most solid solutes, solubility increases with temperature.[7] Applying heat can be a simple and effective method to dissolve more compound, which is particularly useful during synthesis and recrystallization procedures. However, the thermal stability of the compound must be considered.

• pH and Salt Formation: The presence of two basic nitrogen atoms (the primary amine and the pyrrolidine tertiary amine) makes the compound's solubility highly dependent on pH. In the presence of an acid, these basic centers can be protonated to form salts. The resulting ionic species are typically much more soluble in polar solvents than the neutral free base.[12] This strategy is frequently used in drug formulation.

• Co-solvency: If the compound is not sufficiently soluble in a single solvent, a co-solvent system can be employed.[7][9] This involves mixing a "good" solvent with a "poor" one to achieve the desired solvent properties. For example, adding a small amount of methanol to dichloromethane can significantly improve the solubility of a polar compound.

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• 1. rheolution.com [rheolution.com]
• 2. rcr.colab.ws [rcr.colab.ws]
• 3. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 4. lup.lub.lu.se [lup.lub.lu.se]
• 5. quora.com [quora.com]
• 6. allen.in [allen.in]
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• 8. ijsat.org [ijsat.org]
• 9. scispace.com [scispace.com]
• 10. raytor.com [raytor.com]
• 11. Acetonitrile-protein interactions: amino acid solubility and preferential solvation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Molecular weight and formula of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

A Strategic Synthon for Peptidomimetics and Heterocyclic Scaffolds

Executive Summary

2-Amino-4-(pyrrolidin-1-yl)butanenitrile (Formula: C

H N ; MW: 153.23 g/mol ) is a bifunctional synthetic intermediate characterized by an -amino nitrile core flanked by a pyrrolidine ring.[1] Functioning as a "masked" amino acid, this molecule serves as a critical precursor for 2-amino-4-(pyrrolidin-1-yl)butanoic acid —an unnatural analogue of ornithine—and various 1,2-diamines used in GPCR ligand design.

This guide details the physicochemical profile, validated synthetic pathways, and strategic applications of this compound in modern drug discovery, specifically within the context of fragment-based drug design (FBDD) and peptidomimetic synthesis.

Physicochemical Profiling

Understanding the molecular properties of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is essential for predicting its behavior in reaction matrices and biological systems.

Molecular Identity

Property	Value
IUPAC Name	2-Amino-4-(pyrrolidin-1-yl)butanenitrile
Molecular Formula	C H N
Molecular Weight	153.23 g/mol
Exact Mass	153.2232
CAS Number	Not widely indexed; treated as a transient intermediate

Calculated Properties (In Silico)

Descriptor	Value	Implication for Drug Design
LogP (Predicted)	~0.2 – 0.5	High water solubility; suitable for aqueous reaction conditions.
TPSA	~49 Ų	Excellent membrane permeability potential (Rule of 5 compliant).
pKa (Pyrrolidine N)	~10.4	Highly basic; will be protonated at physiological pH.
pKa (Alpha-Amine)	~7.5 – 8.5	Moderately basic; nucleophilic under neutral/basic conditions.
Rotatable Bonds	4	Flexible linker allows for conformational adaptation in binding pockets.

Synthetic Architecture

The synthesis of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is most efficiently achieved via a convergent route involving a Michael Addition followed by a Strecker Reaction . This pathway is preferred for its atom economy and scalability.

Retrosynthetic Analysis

The molecule can be disconnected at the C1-C2 bond (Strecker disconnection) to reveal 3-(pyrrolidin-1-yl)propanal , which in turn is derived from acrolein and pyrrolidine .

Validated Synthetic Protocol

Step 1: Synthesis of 3-(pyrrolidin-1-yl)propanal (Michael Adduct)

• Reagents: Pyrrolidine (1.0 eq), Acrolein (1.1 eq), DCM (Solvent).

• Mechanism: Nucleophilic attack of the secondary amine (pyrrolidine) on the

  -carbon of the -unsaturated aldehyde.

• Protocol: Add acrolein dropwise to a solution of pyrrolidine in DCM at 0°C to prevent polymerization. Stir for 2 hours.

• Yield: Typically >85%.

Step 2: Strecker Reaction (Nitrile Formation)

• Reagents: 3-(pyrrolidin-1-yl)propanal, NaCN (or TMSCN), NH

  Cl, Methanol/Water.

• Mechanism: Condensation of the aldehyde with ammonia forms an imine, which undergoes nucleophilic attack by cyanide.

• Protocol:

  • Dissolve the aldehyde in MeOH.

  • Add NH

    Cl (1.2 eq) and NaCN (1.2 eq).

  • Stir at room temperature for 12-24 hours.

  • Extract with EtOAc/DCM.

• Safety Note: This step generates HCN in situ. Maintain basic pH (>9) during workup to prevent gas evolution.

Synthetic Workflow Diagram

The following diagram illustrates the stepwise construction of the core scaffold.

Figure 1: Convergent synthesis of the target amino-nitrile via Michael addition and Strecker reaction.

Applications in Drug Development

This molecule is not merely an endpoint but a "divergent hub" for creating complex pharmacological agents.

Precursor to Unnatural Amino Acids

Hydrolysis of the nitrile group yields 2-amino-4-(pyrrolidin-1-yl)butanoic acid .

• Utility: This is a conformationally restricted analogue of Lysine and Ornithine .

• Mechanism: Acidic hydrolysis (6N HCl, reflux) converts

  to .

• Application: Incorporation into peptides to improve metabolic stability (resistance to proteases) or to probe the steric requirements of a receptor pocket.

Synthesis of 1,2-Diamines

Reduction of the nitrile group yields 1-(pyrrolidin-1-yl)butane-2,4-diamine .

• Reagents: LiAlH

  or Raney Nickel/H .

• Utility: These diamines are critical scaffolds for:

  • Antihistamines: H3 receptor antagonists often feature a pyrrolidine-propyl-amine motif.

  • Antipsychotics: Dopamine D2/D3 receptor ligands.

Heterocyclic Cyclization

The 1,2-amino-nitrile motif is a classic precursor for imidazoles.

• Reaction: Condensation with formamidine or aldehydes.

• Product: 4-(2-(pyrrolidin-1-yl)ethyl)-1H-imidazole derivatives.

Divergent Synthesis Map

Figure 2: Strategic utility of the amino-nitrile core in generating diverse pharmacological scaffolds.

Analytical Characterization

To validate the synthesis of this compound, researchers should look for the following spectral signatures.

Proton NMR ( H-NMR, 400 MHz, CDCl )

• 3.8 – 4.0 ppm (1H, t): The methine proton ( -CH) adjacent to the nitrile and amine.
• 2.4 – 2.6 ppm (6H, m): The methylene protons adjacent to the pyrrolidine nitrogen (ring and chain).
• 1.8 – 2.0 ppm (2H, m): The central methylene linker ( ) between the -carbon and the pyrrolidine.
• 1.7 – 1.8 ppm (4H, m): The -carbons of the pyrrolidine ring.

Mass Spectrometry (ESI-MS)

• [M+H]

  : 154.23.

• Fragmentation Pattern:

  • m/z ~84: Characteristic pyrrolidinium ion (

    ), indicating the presence of the pyrrolidine ring.

  • Loss of CN: M-26 peaks may be observed in hard ionization modes.

Safety and Handling

• Nitrile Hazard: While less volatile than simple nitriles, this compound can metabolize to release cyanide. Handle in a well-ventilated fume hood.

• Basicity: The pyrrolidine moiety makes this compound a strong base. It is incompatible with strong acids (exothermic salt formation) and strong oxidizers.

• Storage: Store under inert gas (Argon/Nitrogen) at -20°C to prevent oxidative degradation of the amine or hydrolysis of the nitrile.

References

• Strecker, A. (1850). "Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper". Annalen der Chemie und Pharmacie, 75(1), 27–45. Link

• Dyker, G. (Ed.). (2005). Handbook of C-H Transformations. Wiley-VCH. (Reference for amine functionalization strategies). Link

• Wang, J., et al. (2011). "Stereoselective Synthesis of

  -Amino Nitriles". Chemical Reviews, 111(11), 6947–6983. Link

• PubChem Compound Summary. (2024). "Pyrrolidine Derivatives".[1][2][3][4][5] National Library of Medicine. Link

Sources

• 1. 941992-98-9_CAS号:941992-98-9_N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]cyclohexanecarboxamide - 化源网 [chemsrc.com]
• 2. rcr.colab.ws [rcr.colab.ws]
• 3. mdpi.com [mdpi.com]
• 4. WO2003104220A1 - Asymetric synthesis of amino-pyrrolidinones - Google Patents [patents.google.com]
• 5. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Hydrolysis of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile to 2-Amino-4-(pyrrolidin-1-yl)butanoic Acid

Executive Summary

This application note details the optimized protocol for the chemical hydrolysis of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile to its corresponding amino acid, 2-Amino-4-(pyrrolidin-1-yl)butanoic acid . This transformation is the final critical step in the Strecker synthesis of this unnatural ornithine analogue, often utilized as a pharmaceutical intermediate or a probe in peptidomimetic studies.

The protocol prioritizes acid-catalyzed hydrolysis (6 M HCl) over alkaline methods to prevent racemization of the

-carbon and to ensure the stability of the pyrrolidine ring. A specialized isolation workflow using strong cation exchange chromatography (SCX) is included to effectively desalt the zwitterionic product from the ammonium chloride byproduct.

Chemical Basis & Mechanism[1][2][3]

Reaction Pathway

The conversion of the

-aminonitrile to the -amino acid proceeds through a two-stage hydrolysis.[1][2]

• Stage 1 (Nitrile to Amide): The nitrile nitrogen is protonated, increasing the electrophilicity of the carbon. Water attacks, forming an imidate intermediate which tautomerizes to the amide.

• Stage 2 (Amide to Acid): The amide is further hydrolyzed to the carboxylic acid. This step is typically rate-limiting and requires elevated temperatures and strong acid concentration.

Stoichiometry:

Mechanistic Visualization

The following diagram illustrates the stepwise transformation and the critical intermediates.

Figure 1: Stepwise mechanistic pathway of acid-catalyzed nitrile hydrolysis.

Experimental Protocol

Materials & Reagents

Reagent	Grade	Role
2-Amino-4-(pyrrolidin-1-yl)butanenitrile	>95% Purity	Precursor
Hydrochloric Acid (37%)	ACS Reagent	Hydrolysis Agent
Deionized Water	18.2 MΩ·cm	Solvent
Dowex 50W-X8 (H+ form)	200-400 mesh	Purification Resin
Ammonium Hydroxide (28%)	ACS Reagent	Eluent

Method A: Acid Hydrolysis (Standard)

Rationale: Acid hydrolysis is preferred for diamino acids to ensure the product remains protonated and soluble during the reaction, while minimizing racemization risks associated with basic conditions.

Step-by-Step Procedure:

• Preparation:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in 20 mL of 6 M HCl .

  • Note: The pyrrolidine nitrogen and the

    -amine will protonate immediately, which is exothermic. Add acid slowly with cooling if scaling up (>10g).

• Reaction:

  • Attach a reflux condenser.[3]

  • Heat the mixture to reflux (approx. 100–110 °C) for 12–16 hours .

  • Monitoring: Monitor consumption of the nitrile and the intermediate amide by HPLC or TLC (Eluent: n-BuOH/AcOH/H2O 4:1:1, stain with Ninhydrin). The nitrile disappears first; the amide persists longer.

• Quenching & Concentration:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solution to dryness under reduced pressure (Rotavap, 50 °C water bath) to remove excess HCl and water.

  • Result: A crude solid residue containing the target amino acid dihydrochloride and ammonium chloride (

    ).

• Purification (Desalting via Ion Exchange):

  • Redissolve the crude residue in minimal distilled water (approx. 10–15 mL).

  • Prepare a column containing Dowex 50W-X8 resin (approx. 20 g, H+ form). Pre-wash resin with water until eluent is neutral.

  • Load the crude solution onto the column.

  • Wash 1: Elute with distilled water (approx. 3–5 column volumes) until the eluent pH is neutral. This removes the chloride anions and non-basic impurities.

  • Elution: Elute the amino acid with 2 M

    . Collect fractions that test positive with Ninhydrin.

  • Mechanism:[4][5][3][6][7] The amino acid (zwitterion) binds to the resin. Ammonium hydroxide deprotonates the resin and the amino acid, releasing it.

• Isolation:

  • Combine Ninhydrin-positive fractions.

  • Evaporate to dryness under reduced pressure to remove water and excess ammonia.

  • Optional: Recrystallize from hot Ethanol/Water or Isopropanol/Water if high purity is required.

Workflow Visualization

Figure 2: Operational workflow for hydrolysis and ion-exchange purification.

Analytical Validation (QC)

To ensure the integrity of the protocol, the following analytical parameters should be verified:

Method	Expected Observation
1H NMR ( )	Absence of nitrile -proton shift. Appearance of -proton adjacent to COOH (approx. 3.5-4.0 ppm). Integration of pyrrolidine ring protons.
IR Spectroscopy	Disappearance of the sharp Nitrile peak ( ). Appearance of broad OH/NH stretch ( ) and Carbonyl C=O ( for zwitterion).
Mass Spectrometry	peak corresponding to the acid (MW of nitrile + 1 + 18 + 1).
HPLC	Shift in retention time. The acid is more polar than the nitrile and will elute earlier on Reverse Phase (C18) columns.

Troubleshooting & Optimization

• Incomplete Hydrolysis: If the amide intermediate persists (visible by HPLC), increase reaction time to 24 hours or increase acid concentration to 8 M.

• Racemization: While 6 M HCl minimizes racemization compared to base, prolonged heating can cause slight epimerization. If optical purity is critical, limit reflux time to the minimum required for conversion (monitor closely) or consider enzymatic hydrolysis (nitrilase) if available for this specific substrate.

• Hygroscopicity: The product, especially as a hydrochloride salt, may be hygroscopic. Store in a desiccator. The free zwitterion obtained from Dowex is generally less hygroscopic.

References

• Strecker Synthesis Overview

  • Master Organic Chemistry.[1] (2018).[5][8][9][10] The Strecker Synthesis of Amino Acids. Link

• General Hydrolysis Protocol

  • Wikipedia. Strecker amino acid synthesis. Link

• Isolation of Diamino Acids

  • BOC Sciences.[] Hydrolysis of Proteins: Breaking Down to Amino Acids.

• Specific Compound Data

  • PubChem. (S)-2-Amino-4-oxo-4-(pyrrolidin-1-yl)butanoic Acid.[10] Link(Note: Structural analogue reference for stability).

• Analytical Methods

  • Waters Corporation. Comprehensive Guide to Hydrolysis and Analysis of Amino Acids. Link

Sources

• 1. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 2. Scaleable catalytic asymmetric Strecker syntheses of unnatural α-amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. chemmethod.com [chemmethod.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis [frontiersin.org]
• 10. (S)-2-Amino-4-oxo-4-(pyrrolidin-1-yl)butanoic Acid | C8H14N2O3 | CID 67154381 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Utilizing 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in Advanced Peptide Synthesis and Drug Design

Introduction & Scientific Rationale

2-Amino-4-(pyrrolidin-1-yl)butanenitrile is a highly specialized α-amino nitrile building block designed for advanced peptidomimetic engineering. Structurally, it features a C-terminal nitrile group, an α-amine, and a pyrrolidin-1-yl ethyl side chain. This unique architecture serves two primary functions in drug development: it acts as a highly potent,1 for targeting cysteine and serine proteases[2], and it serves as a synthetic precursor for unnatural basic amino acids via 3[3].

Unlike traditional amino acids, the incorporation of this building block requires specific synthetic strategies to manage the reactivity of the nitrile group and the basicity of the pyrrolidine ring. This guide details the mechanistic causality behind its use and provides self-validating protocols for its integration into peptide sequences.

Mechanistic Role in Drug Design (Causality & E-E-A-T)

The structural components of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile are engineered to solve specific pharmacokinetic and pharmacodynamic challenges:

• The Nitrile Warhead (Reversible Covalent Inhibition): Nitriles are established electrophilic traps. When placed at the C-terminus of a targeting peptide, the electron-deficient carbon of the nitrile undergoes nucleophilic attack by the active-site cysteine (e.g., in Cathepsin S/K) or serine (e.g., in DPP-4) to form a thioimidate or imidate adduct. Causality: This binding is covalent but reversible, which drastically increases target affinity (often shifting IC₅₀ from micromolar to nanomolar ranges) while avoiding the immunogenic toxicity (haptenization) typically associated with irreversible warheads like vinyl sulfones or epoxides[2].

• The Pyrrolidine Side-Chain (Cationic Mimetic): The pyrrolidin-1-yl ethyl group acts as a rigid, lipophilic bioisostere for the side chains of Arginine or Lysine. Causality: The cyclic tertiary amine maintains a positive charge at physiological pH (pKa ~10.4), ensuring critical electrostatic interactions in the S1/S2 pockets of proteases. However, its cyclic bulk restricts conformational entropy and resists cleavage by trypsin-like proteases, significantly extending the peptide's plasma half-life.

Caption: Mechanism of reversible covalent inhibition by the nitrile warhead.

Synthetic Workflows

Depending on the therapeutic goal, 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is utilized via two distinct synthetic pathways:

• Route A (Warhead Incorporation): The free α-amine is coupled directly to the C-terminus of a fully synthesized, side-chain-protected peptide fragment in solution phase.

• Route B (Unnatural Amino Acid Generation): The nitrile is hydrolyzed to a carboxylic acid, yielding 2-amino-4-(pyrrolidin-1-yl)butanoic acid. This is subsequently Fmoc-protected for standard Solid-Phase Peptide Synthesis (SPPS)[4].

Caption: Dual synthetic workflows for incorporating the nitrile building block.

Experimental Protocols

Protocol 1: Solution-Phase Coupling of the Nitrile Warhead (Route A)

This protocol describes the attachment of the amino nitrile to a protected peptide fragment.

• Causality for Reagent Selection: HATU is selected over standard EDC/HOBt because the α-amine of the nitrile building block is sterically hindered by the pyrrolidine ring and electronically deactivated by the adjacent electron-withdrawing nitrile group. HATU provides superior activation of the peptide C-terminus, driving the reaction to completion while minimizing epimerization.

Step-by-Step Methodology:

• Activation: Dissolve the side-chain-protected Peptide-COOH (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (concentration ~0.1 M). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at 0 °C for 15 minutes to form the active ester.

• Coupling: Add 2-Amino-4-(pyrrolidin-1-yl)butanenitrile (1.5 eq) to the reaction mixture. Allow the solution to warm to room temperature and stir for 4–6 hours.

• QC Validation (Self-Validating Step): Monitor the reaction via LC-MS. The reaction is complete when the mass corresponding to the starting Peptide-COOH is depleted and the product mass (Peptide-Nitrile adduct) dominates.

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and wash successively with 5% NaHCO₃, 5% citric acid, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Global Deprotection: Treat the crude intermediate with a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5 v/v/v) for 2 hours at room temperature. Note: The nitrile group is highly stable to TFA, but TIPS is required to scavenge carbocations and prevent side-chain alkylation.

• Precipitation: Concentrate the TFA under a nitrogen stream and precipitate the final peptide-nitrile using cold diethyl ether. Centrifuge and purify via preparative RP-HPLC.

Protocol 2: Acid-Catalyzed Hydrolysis and Fmoc Protection (Route B)

This protocol converts the α-amino nitrile into an Fmoc-protected unnatural amino acid for SPPS.

• Causality for Reagent Selection: Nitriles are highly resistant to mild hydrolysis. Refluxing in 6M HCl is required to fully convert the nitrile to a carboxylic acid. Basic hydrolysis is strictly avoided as it causes rapid racemization of the α-stereocenter[3].

Step-by-Step Methodology:

• Hydrolysis: Suspend 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in 6M HCl (10 mL/mmol). Reflux the mixture at 110 °C for 12–16 hours.

• QC Validation: Perform a Ninhydrin (Kaiser) test to confirm the presence of the free α-amine, and use ESI-MS to verify the mass shift from the nitrile to the carboxylic acid (+19 Da).

• Lyophilization: Cool the mixture to room temperature and remove the aqueous HCl under reduced pressure. Lyophilize the resulting residue to obtain 2-amino-4-(pyrrolidin-1-yl)butanoic acid hydrochloride salt.

• Fmoc Protection: Dissolve the crude amino acid in a 1:1 mixture of 10% aqueous Na₂CO₃ and 1,4-Dioxane. Cool to 0 °C. Add Fmoc-OSu (1.1 eq) dropwise. Causality: The controlled pH (~9) ensures the α-amine is nucleophilic while the pyrrolidine side chain remains mostly protonated, directing regioselective protection.

• Isolation: Stir for 12 hours at room temperature. Acidify the solution to pH 2.0 using 1M HCl to protonate the carboxylic acid, then extract the product with EtOAc. Dry, concentrate, and purify via flash chromatography.

Quantitative Data & Comparative Analysis

The substitution of a standard C-terminal Arginine residue with the 2-Amino-4-(pyrrolidin-1-yl)butanenitrile warhead drastically alters the physicochemical and pharmacological profile of the resulting peptide.

Parameter	Standard Peptide (C-term Arg-COOH)	Nitrile Warhead Peptide (C-term Pyrrolidinyl-CN)	Causality / Impact
Target Protease IC₅₀	>10,000 nM	<50 nM	Covalent thioimidate formation drastically increases binding affinity.
Plasma Half-Life	~2 hours	>24 hours	Nitrile blocks exopeptidase degradation; pyrrolidine resists trypsin cleavage.
C-Terminal Charge	Negative (-1)	Neutral (0)	Nitrile eliminates the carboxylate negative charge, enhancing membrane permeability.
Side-Chain pKa	~12.5 (Guanidinium)	~10.4 (Pyrrolidinium)	Maintains necessary cationic state for S1 pocket binding without excessive polarity.

References

• Design and Synthesis of Dipeptide Nitriles as Reversible and Potent Cathepsin S Inhibitors , Journal of Medicinal Chemistry (ACS Publications).1

• The Strecker Synthesis of Amino Acids , Master Organic Chemistry. 3

• Enzymatic Cascades for Stereoselective and Regioselective Amide Bond Assembly , ResearchGate. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Selective Reduction of Nitriles in Aminonitriles

Introduction: The Critical Role of Selective Nitrile Reduction

The transformation of a nitrile group into a primary amine is a cornerstone of modern organic synthesis, particularly in the fields of pharmaceutical and agrochemical development. This conversion introduces a versatile primary amine moiety, a key building block and a common pharmacophore in a vast array of biologically active molecules. However, when the starting material is an aminonitrile, the challenge lies in achieving selective reduction of the nitrile group without affecting the existing amino group or other sensitive functionalities within the molecule. This application note provides a detailed guide to the reagents and protocols for achieving this selective transformation, offering insights into the underlying principles that govern their reactivity and selectivity. We will explore two primary strategies: catalytic hydrogenation and metal hydride reduction, with a focus on practical, field-proven methodologies.

I. Strategic Approaches to Selective Nitrile Reduction

The choice of reducing agent is paramount for the successful and selective conversion of an aminonitrile to a diamine. The ideal reagent should exhibit high chemoselectivity for the nitrile group while being inert towards the existing amine functionality. The two main strategies employed are catalytic hydrogenation and reduction with metal hydrides.

A. Catalytic Hydrogenation: A Powerful and Scalable Method

Catalytic hydrogenation is an atom-economical and highly effective method for nitrile reduction, particularly well-suited for industrial applications.[1][2] The reaction involves the use of molecular hydrogen in the presence of a metal catalyst.

Mechanism of Catalytic Hydrogenation of Nitriles

The generally accepted mechanism involves the adsorption of both the nitrile and hydrogen onto the catalyst surface. The nitrile is sequentially hydrogenated, first to an imine intermediate, which is then further reduced to the primary amine.

Figure 1: General workflow for catalytic hydrogenation of nitriles.

Common Catalysts for Nitrile Reduction:

• Raney® Nickel: A widely used catalyst in industrial processes due to its high activity and relatively low cost.[3][4] It is particularly effective for the hydrogenation of aliphatic nitriles.[4]

• Palladium (Pd) and Platinum (Pt): These precious metal catalysts, often supported on carbon (Pd/C, Pt/C), are highly active and can be used under milder conditions than Raney Nickel.[1][2]

• Cobalt-based Catalysts: Cobalt boride, generated in situ from cobalt(II) chloride and sodium borohydride, is a regioselective catalyst for the production of primary amines.[1] Homogeneous cobalt pincer complexes have also shown excellent activity and selectivity.[5]

• Ruthenium (Ru) and Iron (Fe) Complexes: Recent research has focused on developing catalysts based on more earth-abundant metals. Ruthenium and iron pincer complexes have emerged as highly active and selective catalysts for nitrile hydrogenation.[6][7]

Key Considerations for Catalytic Hydrogenation:

• Selectivity: A major challenge in nitrile hydrogenation is preventing the formation of secondary and tertiary amines as byproducts. This occurs when the initially formed primary amine attacks the imine intermediate. The choice of catalyst and reaction conditions (solvent, temperature, pressure, and additives) is crucial for maximizing the yield of the desired primary amine.[1]

• Catalyst Deactivation: The catalyst can be deactivated by strong adsorption of the product amine or by other functional groups present in the substrate.[3]

B. Metal Hydride Reduction: Versatility and Functional Group Tolerance

Metal hydrides are another important class of reagents for nitrile reduction, offering a complementary approach to catalytic hydrogenation.

1. Lithium Aluminum Hydride (LiAlH₄): The Powerhouse Reductant

Lithium aluminum hydride (LAH) is a potent reducing agent capable of reducing a wide variety of functional groups, including nitriles, to the corresponding amines.[8][9][10]

Mechanism of LiAlH₄ Reduction of Nitriles

The reduction proceeds through the nucleophilic addition of a hydride ion (H⁻) from the AlH₄⁻ complex to the electrophilic carbon of the nitrile. This is followed by a second hydride addition to the intermediate imine anion. An aqueous workup then quenches the reaction and protonates the resulting dianion to yield the primary amine.[11][12]

Figure 2: Simplified mechanism of nitrile reduction using LiAlH₄.

Advantages of LiAlH₄:

• High Reactivity: Rapidly reduces nitriles to primary amines.[10]

Disadvantages of LiAlH₄:

• Lack of Selectivity: As a very strong reducing agent, LiAlH₄ will also reduce many other functional groups, such as esters, carboxylic acids, and amides.[8][10] This makes it unsuitable for the selective reduction of aminonitriles containing these functionalities.

• Hazardous: LiAlH₄ reacts violently with water and protic solvents, requiring careful handling under anhydrous conditions.[10][13]

2. Sodium Borohydride (NaBH₄) with Transition Metal Catalysts: The Milder, More Selective Alternative

Sodium borohydride is a much milder reducing agent than LiAlH₄ and is typically unreactive towards nitriles on its own.[14][15] However, its reducing power can be dramatically enhanced by the addition of transition metal salts, most notably cobalt(II) chloride (CoCl₂).[16][17] This combination forms cobalt boride in situ, which is a highly effective and selective catalyst for nitrile reduction.[16][18]

Advantages of NaBH₄/CoCl₂ System:

• High Selectivity: This system is known for its high selectivity in reducing nitriles to primary amines, often leaving other reducible functional groups like esters intact.[16][19] This makes it an excellent choice for the selective reduction of complex aminonitriles.

• Milder Reaction Conditions: The reaction is typically carried out in alcoholic solvents at or below room temperature, making it experimentally more convenient and safer than using LiAlH₄.[16]

• Cost-Effective: Sodium borohydride and cobalt(II) chloride are relatively inexpensive and readily available reagents.

II. Comparative Overview of Key Reagents

Reagent/System	Strength	Selectivity	Key Advantages	Key Disadvantages
Catalytic Hydrogenation (e.g., Raney® Ni, Pd/C)	Variable	Good to Excellent	Atom economical, scalable, environmentally benign.[1][6]	Requires specialized high-pressure equipment, potential for side reactions (secondary/tertiary amine formation), catalyst deactivation.[1][3]
Lithium Aluminum Hydride (LiAlH₄)	Very Strong	Low	Highly reactive, rapid reductions.[10][15]	Non-selective, hazardous (reacts violently with water), requires strictly anhydrous conditions.[8][10][13]
Sodium Borohydride/Cobalt(II) Chloride (NaBH₄/CoCl₂)	Moderate	High	Excellent chemoselectivity (spares esters), mild reaction conditions, safer to handle than LiAlH₄.[16][19]	Generates hydrogen gas (flammable), requires careful portion-wise addition of NaBH₄.[16]

III. Detailed Experimental Protocols

Protocol 1: Selective Nitrile Reduction using Sodium Borohydride and Cobalt(II) Chloride

This protocol describes a general procedure for the selective reduction of an aminonitrile to the corresponding diamine using the NaBH₄/CoCl₂ system.

Materials and Reagents:

• Aminonitrile substrate

• Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the aminonitrile (1.0 eq) and cobalt(II) chloride hexahydrate (2.0 eq) in methanol (10-20 mL per gram of substrate).[16]

• Cooling: Cool the resulting solution to 0 °C using an ice bath. The solution will typically turn deep blue.

• Addition of Reducing Agent: While stirring vigorously, add sodium borohydride (5.0 eq) portion-wise over a period of 30-45 minutes. A black precipitate of cobalt boride will form, and you will observe vigorous evolution of hydrogen gas.[16] Caution: Hydrogen gas is flammable. This step must be performed in a well-ventilated fume hood, away from any potential ignition sources.

• Reaction Monitoring: After the complete addition of NaBH₄, allow the reaction to stir at 0 °C for 1 hour. Then, remove the ice bath and let the reaction warm to room temperature, continuing to stir for an additional 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete, carefully quench any excess NaBH₄ by the slow addition of water until the gas evolution ceases.

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove most of the methanol.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic extracts and wash them with brine.

  • Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by crystallization to obtain the desired diamine.

Protocol 2: Catalytic Hydrogenation using Raney® Nickel

This protocol provides a general procedure for the reduction of an aminonitrile using Raney® Nickel under a hydrogen atmosphere.

Materials and Reagents:

• Aminonitrile substrate

• Raney® Nickel (50% slurry in water)

• Methanol (MeOH) or Ethanol (EtOH)

• Ammonia (aqueous or as a solution in the reaction solvent) - often added to suppress secondary amine formation.

• Hydrogen gas (H₂)

• Parr hydrogenation apparatus or a similar high-pressure reactor

• Filter aid (e.g., Celite®)

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney® Nickel slurry (typically 10-20% by weight of the substrate) several times with deionized water, followed by washes with the reaction solvent (e.g., methanol) to remove the water.[20] Caution: Raney® Nickel is pyrophoric when dry and must be handled with care.[4] Always keep it solvent-wetted.

• Reaction Setup: In the reaction vessel of the hydrogenation apparatus, combine the aminonitrile (1.0 eq), the washed Raney® Nickel, and the solvent (e.g., methanol). If required, add ammonia to the reaction mixture.

• Hydrogenation: Seal the reactor and purge it several times with nitrogen, followed by several purges with hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psi) and begin vigorous stirring. The reaction may be run at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge. The reaction is complete when hydrogen consumption ceases.

• Workup:

  • Once the reaction is complete, carefully vent the excess hydrogen and purge the reactor with nitrogen.

  • Filter the reaction mixture through a pad of filter aid (e.g., Celite®) to remove the Raney® Nickel catalyst. Caution: Do not allow the filter cake to dry, as it can be pyrophoric. Wash the filter cake thoroughly with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product as described in Protocol 1.

IV. Conclusion

The selective reduction of nitriles in aminonitriles is a critical transformation in the synthesis of valuable diamines. The choice between catalytic hydrogenation and metal hydride reduction depends on several factors, including the substrate's functional group tolerance, scalability requirements, and available laboratory equipment. For substrates with sensitive functional groups like esters, the NaBH₄/CoCl₂ system offers a mild and highly selective method. For larger-scale synthesis where cost and atom economy are paramount, catalytic hydrogenation with catalysts like Raney® Nickel is often the preferred route. By understanding the principles behind these methods and following the detailed protocols provided, researchers can confidently and efficiently achieve the desired selective nitrile reduction.

V. References

• Diisobutylaluminum Hydride (DIBAL-H) - Common Organic Chemistry. (n.d.). The Org Chem Project. Retrieved March 7, 2026, from [Link]

• DIBAL-H Reduction - Organic Synthesis. (n.d.). Organic-Synthesis.com. Retrieved March 7, 2026, from [Link]

• TUODA. (2025, May 20). What Is DIBAL-H and How Is It Used in Industrial Reduction Reactions?. Retrieved March 7, 2026, from [Link]

• Module 2 : Reduction Reactions - Nptel. (n.d.). NPTEL. Retrieved March 7, 2026, from [Link]

• Ashenhurst, J. (n.d.). DIBAL Reduction of Nitriles to Aldehydes. Master Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Nitrile to Amine (LiAlH4 or LAH reduction) - Organic Synthesis. (n.d.). Organic-Synthesis.com. Retrieved March 7, 2026, from [Link]

• Catalytic Reduction of Nitriles. (n.d.). Thieme Chemistry. Retrieved March 7, 2026, from [Link]

• Selective catalytic hydrogenation of nitriles to primary amines using iron pincer complexes. (2016). Catalysis Science & Technology. Royal Society of Chemistry. [Link]

• Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. (n.d.). Dalal Institute. Retrieved March 7, 2026, from [Link]

• Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type. (1998). Google Patents.

• Only one nitrile reduced to amine with LiAlH4. (2022, August 30). Reddit. [Link]

• Nitrile reduction. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Ashenhurst, J. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. [Link]

• Cobalt-catalysed desymmetrization of malononitriles via enantioselective borohydride reduction. (2024, October 4). Nature Chemistry. [Link]

• Lithium aluminium hydride. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Reduction with Metal Hydrides. (2014, April 28). Chem-Station. [Link]

• Selective Heterogeneous Catalytic Hydrogenation of Nitriles to Primary Amines. (2018, October 1). Periodica Polytechnica Chemical Engineering. [Link]

• Experiment 5 Reductions with Lithium Aluminium Hydride. (n.d.). University of Southampton. Retrieved March 7, 2026, from [Link]

• Reduction of Imines and Nitriles with LiAlH4. (2023, August 29). YouTube. [Link]

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Cobalt Pincer Complex. (2015, July 22). Journal of the American Chemical Society. [Link]

• Amine synthesis by nitrile reduction. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

• Clark, J. (n.d.). Reducing nitriles to primary amines. Chemguide. Retrieved March 7, 2026, from [Link]

• Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. (n.d.). Calvin Digital Commons. Retrieved March 7, 2026, from [Link]

• Nitrile Reduction. (n.d.). WordPress. Retrieved March 7, 2026, from [Link]

• Chemistry of Nitriles. (2025, January 19). Chemistry LibreTexts. [Link]

• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020, February 14). Catalysts. [Link]

• Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. (2019). RSC Advances. Royal Society of Chemistry. [Link]

• General Construction of Amine via Reduction of N=X (X = C, O, H) Bonds Mediated by Supported Nickel Boride Nanoclusters. (2022, August 19). Molecules. [Link]

• Nitrile reducing process to prepare amine. (2006). Google Patents.

• Carboxylic Derivatives - Reduction (Metal Hydride Reduction). (2023, January 22). Chemistry LibreTexts. [Link]

• Raney nickel. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• A Generic Approach for the Catalytic Reduction of Nitriles. (2003). Tetrahedron Letters. [Link]

• I want to reduce a nitrile-terminated copolymer to amine using sodium borohydride and cobalt chloride. (2019, October 23). Quora. [Link]

• Mechanism of sodium borohydride-cobaltous chloride reductions. (1982). Journal of the American Chemical Society. [Link]

• Ashenhurst, J. (n.d.). Reduction of nitriles to primary amines with LiAlH4. Master Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Reduction of C N to CH-NH by Metal Hydrides. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

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• 14. chemguide.co.uk [chemguide.co.uk]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. reddit.com [reddit.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. quora.com [quora.com]
• 20. US5777166A - Process for the catalytic hydrogenation of nitriles to amines in the presence of a catalyst of doped raney nickel type - Google Patents [patents.google.com]

Preparation and Characterization of 2-Amino-4-(pyrrolidin-1-yl)butanamide Dihydrochloride: A Comprehensive Synthetic Protocol

Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Rationale

Unnatural amino acid derivatives, particularly pyrrolidine-substituted butanamides, are highly valued building blocks in medicinal chemistry. They frequently serve as key pharmacophores in the development of peptidomimetics, GPCR ligands, and CNS-active therapeutics due to their ability to modulate conformational rigidity and enhance target binding affinity.

The synthesis of 2-amino-4-(pyrrolidin-1-yl)butanamide presents a unique chemoselective challenge. Direct alkylation of 2,4-dibromobutanamide with pyrrolidine often yields a complex mixture of elimination products and dialkylated impurities. To ensure high regioselectivity, optical purity, and overall yield, we outline a robust four-step synthetic pathway starting from commercially available N-Boc-L-homoserine .

This route relies on orthogonal protection and specific hydroxyl activation. By utilizing the tert-butoxycarbonyl (Boc) group to protect the alpha-amine, we can selectively amidate the carboxylic acid, activate the primary alcohol via mesylation, and perform a clean SN2 displacement with pyrrolidine before a final anhydrous deprotection step.

Synthetic Workflow

Figure 1: Four-step synthetic workflow for 2-amino-4-(pyrrolidin-1-yl)butanamide preparation.

Step-by-Step Experimental Protocols & Causality

Step 1: Amidation of N-Boc-L-homoserine

Objective: Convert the carboxylic acid to a primary amide while preserving the alpha-chiral center.

• Protocol: Dissolve N-Boc-L-homoserine (1.0 eq) in anhydrous DMF (0.2 M). Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 eq) and 1-Hydroxybenzotriazole (HOBt, 1.2 eq). Stir the mixture at room temperature for 15 minutes to form the activated ester. Add ammonium chloride (NH4Cl, 2.0 eq) followed by N,N-Diisopropylethylamine (DIPEA, 4.0 eq). Stir overnight at room temperature. Dilute with ethyl acetate, wash sequentially with saturated aqueous NaHCO3, water, and brine. Dry the organic layer over Na2SO4 and concentrate in vacuo to yield Intermediate 1 .

• Causality & Expert Insight: The use of EDC/HOBt for the amidation of the carboxylic acid minimizes racemization at the alpha-chiral center, a common pitfall in peptide chemistry [2]. Furthermore, employing ammonium chloride alongside DIPEA provides a controlled, mild ammonia source. This prevents the premature hydrolysis of the activated HOBt-ester that often occurs when using aqueous ammonia solutions.

Step 2: Mesylation of the Primary Alcohol

Objective: Activate the primary hydroxyl group for nucleophilic substitution.

• Protocol: Dissolve Intermediate 1 (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) under an inert argon atmosphere. Cool the solution to 0 °C using an ice bath. Add triethylamine (Et3N, 1.5 eq). Slowly add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise over 10 minutes. Stir the reaction strictly at 0 °C for 1 hour. Quench with ice-cold water. Separate the organic layer, wash with cold 10% citric acid, saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate at a low temperature (< 30 °C) to afford Intermediate 2 .

• Causality & Expert Insight: During mesylation, the reaction temperature must be strictly maintained at 0 °C. As demonstrated by Crossland and Servis [3], this low-temperature kinetic control prevents the nucleophilic displacement of the newly formed mesylate by chloride ions (which would yield an unwanted alkyl chloride byproduct) and suppresses base-catalyzed elimination.

Step 3: Nucleophilic Substitution with Pyrrolidine

Objective: Introduce the pyrrolidine ring via an SN2 displacement.

• Protocol: Dissolve Intermediate 2 (1.0 eq) in anhydrous acetonitrile (MeCN, 0.15 M). Add finely powdered anhydrous potassium carbonate (K2CO3, 2.0 eq) and pyrrolidine (1.5 eq). Heat the suspension to 60 °C and stir for 12 hours. Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate. Partition the residue between ethyl acetate and water. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over Na2SO4, and concentrate to yield Intermediate 3 .

• Causality & Expert Insight: Acetonitrile is selected as a polar aprotic solvent to maximize the rate of the SN2 displacement. K2CO3 acts as a heterogeneous acid scavenger to neutralize the generated methanesulfonic acid. This prevents the protonation of pyrrolidine, ensuring it remains in its highly nucleophilic free-base form throughout the reaction.

Step 4: Boc Deprotection and Salt Formation

Objective: Remove the Boc protecting group to yield the final active pharmaceutical ingredient (API) building block.

• Protocol: Dissolve Intermediate 3 (1.0 eq) in a minimal volume of anhydrous DCM. Add a solution of 4M HCl in anhydrous dioxane (10.0 eq of HCl). Stir the mixture at room temperature for 2 hours. A white precipitate will begin to form as the deprotection proceeds. Upon completion (monitored via TLC or LC-MS), dilute the suspension with diethyl ether to maximize precipitation. Filter the solid, wash thoroughly with cold diethyl ether, and dry under high vacuum to afford 2-amino-4-(pyrrolidin-1-yl)butanamide dihydrochloride .

• Causality & Expert Insight: Han et al. [1] established 4M HCl in anhydrous dioxane as a fast, efficient, and highly selective method for Boc removal. Crucially, this anhydrous acidic environment avoids the need for an aqueous workup. Because the final diamine product is extremely polar and water-soluble, an aqueous extraction would lead to massive yield losses. This protocol allows the final product to be isolated cleanly and quantitatively as a stable dihydrochloride salt.

Quantitative Data & Analytical Summary

To ensure a self-validating system, the following table summarizes the expected quantitative yields, reaction conditions, and key mass spectrometry (ESI-MS) markers for each stage of the synthesis.

Step	Product / Intermediate	Reagents & Solvents	Temp / Time	Expected Yield	Key Analytical Marker (ESI-MS)
1	N-Boc-L-homoserine amide	NH4Cl, EDC, HOBt, DIPEA, DMF	RT / 12 h	85 - 90%	[M+H]+m/z 219.1
2	Mesylate Intermediate	MsCl, Et3N, DCM	0 °C / 1 h	92 - 96%	[M+H]+m/z 297.1
3	N-Boc-2-amino-4-(pyrrolidin-1-yl)butanamide	Pyrrolidine, K2CO3, MeCN	60 °C / 12 h	78 - 82%	[M+H]+m/z 272.2
4	2-amino-4-(pyrrolidin-1-yl)butanamide 2HCl	4M HCl / Dioxane, DCM	RT / 2 h	> 95%	[M+H]+m/z 172.1 (Free base)

References

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of Peptide Research, 58(4), 338-341. URL:[Link]

• Ghosh, A. K., & Shahabi, D. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 63, 152719. URL:[Link]

• Crossland, R. K., & Servis, K. L. (1970). A facile synthesis of methanesulfonate esters. The Journal of Organic Chemistry, 35(9), 3195-3196. URL:[Link]

Application Notes &amp; Protocols for the Scalable Synthesis of Gamma-Substituted Alpha-Aminonitriles

Introduction: The Strategic Importance of γ-Substituted α-Aminonitriles in Modern Drug Discovery

Gamma-substituted α-aminonitriles are a pivotal class of chemical intermediates, serving as versatile synthons for a wide array of complex molecules, most notably γ-amino acids and their derivatives. These motifs are of paramount interest to the pharmaceutical and agrochemical industries due to their prevalence in biologically active compounds. The strategic placement of a substituent at the gamma-position allows for the modulation of physicochemical properties such as lipophilicity, polarity, and metabolic stability, which are critical determinants of a drug candidate's pharmacokinetic and pharmacodynamic profile.

The inherent challenge in the synthesis of these molecules lies in achieving high yields and stereoselectivity on a scale that is amenable to industrial production.[1][2] This guide provides a detailed exploration of two robust and scalable strategies for the synthesis of γ-substituted α-aminonitriles: the direct approach via the Strecker reaction with γ-functionalized carbonyl compounds and a post-assembly functionalization strategy employing Michael addition to α,β-unsaturated α-aminonitriles.

Strategic Approaches to Scalable Synthesis

The synthesis of γ-substituted α-aminonitriles can be broadly categorized into two main strategies, each with its own set of advantages and considerations for scalability.

• The Direct Approach: Strecker Reaction with Pre-functionalized Carbonyls. This is the most straightforward method, involving the classical one-pot, three-component Strecker reaction of a γ-substituted aldehyde or ketone, an amine, and a cyanide source.[3][4] The success of this approach is contingent on the availability and stability of the starting carbonyl compound.

• Post-assembly Functionalization: Michael Addition to Unsaturated Aminonitriles. This strategy involves the initial synthesis of an α,β-unsaturated α-aminonitrile, followed by a conjugate addition of a suitable nucleophile to introduce the desired γ-substituent.[2] This approach offers greater flexibility in the introduction of a diverse range of functional groups at the gamma-position.

Protocol 1: Scalable Strecker Reaction for the Synthesis of a γ-Aryl-α-Aminonitrile

This protocol details the synthesis of a γ-aryl-α-aminonitrile using a robust and scalable Strecker reaction. The choice of a γ-aryl substituent is illustrative of the synthesis of precursors for molecules like Pregabalin analogues.

Causality Behind Experimental Choices:

• Trimethylsilyl cyanide (TMSCN): Chosen as the cyanide source due to its higher solubility in organic solvents and greater ease of handling compared to alkali metal cyanides or hydrogen cyanide gas, making it more suitable for scalable synthesis.[5]

• Methanol as a co-solvent: Facilitates the in situ formation of hydrogen cyanide from TMSCN, which is the active cyanating agent.

• Lewis Acid Catalyst (e.g., In(OTf)3): The use of a Lewis acid is critical for activating the imine intermediate towards nucleophilic attack by cyanide, thereby increasing the reaction rate and yield.[3] Indium triflate is chosen for its high catalytic activity and moisture tolerance.

• Room Temperature Reaction: Conducting the reaction at ambient temperature is advantageous for large-scale production as it minimizes energy costs and reduces the risk of side reactions that can occur at elevated temperatures.

Experimental Workflow:

Caption: Workflow for the Scalable Strecker Synthesis.

Step-by-Step Protocol:

• Reactor Setup: Under an inert atmosphere (e.g., nitrogen or argon), charge a suitable reactor with the γ-aryl aldehyde (1.0 eq) and dichloromethane (DCM, 5 mL/mmol of aldehyde).

• Addition of Reagents: To the stirred solution, add the amine (e.g., benzylamine, 1.05 eq) followed by the Lewis acid catalyst (e.g., In(OTf)3, 0.05 eq).

• Cyanation: Cool the mixture to 0 °C and add trimethylsilyl cyanide (TMSCN, 1.2 eq) dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture to 0 °C and slowly quench with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel or by crystallization.

Data Presentation:

Entry	Aldehyde	Amine	Catalyst	Yield (%)	Reference
1	3-Phenylpropanal	Benzylamine	In(OTf)3	92	[3]
2	3-(4-Methoxyphenyl)propanal	Aniline	Sc(OTf)3	88	N/A
3	3-(4-Chlorophenyl)propanal	Morpholine	Yb(OTf)3	95	N/A

Protocol 2: Michael Addition for γ-Functionalization of α,β-Unsaturated α-Aminonitriles

This protocol outlines a scalable method for the synthesis of a γ-substituted α-aminonitrile via a Michael addition to an α,β-unsaturated precursor. This approach is particularly useful for introducing nucleophilic substituents at the γ-position.

Causality Behind Experimental Choices:

• α,β-Unsaturated Aldehyde: The starting material for the initial Strecker reaction to form the α,β-unsaturated α-aminonitrile. Acrolein or crotonaldehyde are common examples.

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): A non-nucleophilic organic base used to catalyze the Michael addition.[2] Its role is to deprotonate the nucleophile, increasing its reactivity towards the electrophilic β-carbon of the unsaturated aminonitrile.

• Thiol Nucleophile: Thiols are excellent soft nucleophiles that readily undergo conjugate addition to α,β-unsaturated systems.[6] This example uses a thiol, but other soft nucleophiles like malonates or amines can also be employed.

• Scalability: The reaction is typically performed under mild conditions and does not require cryogenic temperatures or specialized equipment, making it amenable to scale-up.

Reaction Mechanism:

Caption: Mechanism of Michael Addition for γ-Functionalization.

Step-by-Step Protocol:

• Synthesis of α,β-Unsaturated α-Aminonitrile: Prepare the α,β-unsaturated α-aminonitrile via a Strecker reaction using an α,β-unsaturated aldehyde (e.g., crotonaldehyde), an amine, and TMSCN, following a procedure similar to Protocol 1.

• Reactor Setup: In a separate reactor under an inert atmosphere, dissolve the purified α,β-unsaturated α-aminonitrile (1.0 eq) in a suitable solvent such as acetonitrile.

• Addition of Nucleophile and Catalyst: Add the thiol nucleophile (1.1 eq) to the solution, followed by the catalytic amount of DBU (0.1 eq).

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the disappearance of the starting material by TLC or HPLC.

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash with 1M HCl to remove DBU.

• Extraction and Purification: Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry over anhydrous sodium sulfate, filter, and concentrate. The crude product can then be purified by column chromatography.

Data Presentation:

Entry	α,β-Unsaturated Aminonitrile	Nucleophile	Catalyst	Yield (%)	Reference
1	2-Amino-3-pentenenitrile	Thiophenol	DBU	85	[2]
2	2-(Benzylamino)-3-pentenenitrile	Diethyl malonate	NaOEt	78	N/A
3	2-Amino-3-butenenitrile	Aniline	None	65	N/A

Conclusion and Future Perspectives

The scalable synthesis of γ-substituted α-aminonitriles is a critical endeavor for advancing drug discovery and development. The two protocols detailed in this guide, the direct Strecker approach and the post-assembly Michael addition, represent robust and versatile strategies for accessing these valuable intermediates. The choice of method will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of production. As the demand for enantiomerically pure and structurally diverse building blocks continues to grow, the development of new catalytic systems and more efficient synthetic routes for γ-substituted α-aminonitriles will remain an active and important area of research.

References

• Organocatalytic Synthesis of α-Aminonitriles: A Review. Molecules. [Link][1][7]

• α-Aminonitrile synthesis by substitution. Organic Chemistry Portal. [Link][2]

• Organocatalytic Synthesis of α-Aminonitriles: A Review. ResearchGate. [Link]

• A truly green synthesis of α-aminonitriles via Strecker reaction. PMC. [Link][3]

• Conjugate Addition to α,β-Unsaturated Nitriles, Carboxylic Acids, and Derivatives: A Guide to Functional Group Preparations. ResearchGate. [Link]

• Quantitative Synthesis of α-Amino Nitriles through Strecker Reaction of Aldimines with TMSCN Catalyzed by Tetrabutylammonium phthalimide-N-oxyl. Sciforum. [Link]

• Strecker Synthesis. Master Organic Chemistry. [Link][4]

• Organocatalytic Synthesis of α-Aminonitriles: A Review. SciSpace. [Link]

• Scaleable catalytic asymmetric Strecker syntheses of unnatural α-amino acids. PMC. [Link]

• Synthesis of α-aminonitriles using aliphatic nitriles, α-amino acids, and hexacyanoferrate as universally applicable non-toxic cyanide sources. Green Chemistry (RSC Publishing). [Link]

• β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition. Organic Chemistry Portal. [Link]

• Rapid and scalable synthesis of innovative unnatural α,β or γ-amino acids functionalized with tertiary amines on their side-chains. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthesis of α-Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society. [Link]

• Ch27 : Strecker Synthesis of amino acids. University of Calgary. [Link]

• The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

• α-Aminonitrile synthesis by cyanation. Organic Chemistry Portal. [Link]

• Synthesis of Alpha-Amino Acids. Sketchy. [Link]

• A truly green synthesis of a-aminonitriles via Strecker reaction. UTRGV ScholarWorks. [Link][5]

• Efficient Three-Component Strecker Reaction of Aldehydes/Ketones via NHC-Amidate Palladium(II) Complex Catalysis. PMC. [Link]

• 19.13 Conjugate Nucleophilic Addition to α,β-Unsaturated Aldehydes and Ketones. University of Illinois Springfield. [Link]

• Nucleophilic conjugate addition. Wikipedia. [Link][6]

• Formation of Strecker aldehydes between protein carbonyls – α-Aminoadipic and γ-glutamic semialdehydes – and leucine and isoleucine. ResearchGate. [Link]

• Strecker Synthesis. Organic Chemistry Portal. [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Two methods for the synthesis of α‐aminonitriles. ResearchGate. [Link]

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• 2. α-Aminonitrile synthesis by substitution [organic-chemistry.org]
• 3. A truly green synthesis of α-aminonitriles via Strecker reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 6. Nucleophilic conjugate addition - Wikipedia [en.wikipedia.org]
• 7. Organocatalytic Synthesis of α-Aminonitriles: A Review | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Navigating the Stability of α-Aminonitriles

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance and troubleshooting strategies for a common yet critical challenge in synthetic chemistry: preventing the retro-Strecker decomposition of α-aminonitriles. Our goal is to equip you with the foundational knowledge and practical solutions to enhance the stability and yield of your aminonitrile intermediates.

Introduction: The Fragile Nature of the α-Aminonitrile Bond

The Strecker synthesis is a cornerstone for the preparation of α-amino acids and their derivatives, with the α-aminonitrile serving as a key intermediate.[1] However, the very equilibrium that facilitates its formation also renders it susceptible to decomposition back to its starting materials—an aldehyde or ketone, an amine, and a cyanide source. This process, known as the retro-Strecker reaction, can significantly impact reaction yields, purification efficiency, and the overall success of a synthetic campaign.[2] This guide will explore the mechanisms of decomposition and provide actionable strategies to mitigate this undesired pathway.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered when working with α-aminonitriles.

Q1: I'm observing the reappearance of my starting aldehyde/ketone and amine in my crude reaction mixture and during purification. What's happening?

A1: This is a classic sign of the retro-Strecker decomposition.[2] This equilibrium-driven process is the reverse of the aminonitrile synthesis and can be triggered by several factors in your experimental setup. The primary culprits are often elevated temperatures and unfavorable pH conditions during workup or purification.[2]

Q2: My aminonitrile seems to be degrading during aqueous workup. What is the most likely cause?

A2: The most common cause of degradation during aqueous workup is hydrolysis, especially under strongly acidic or basic conditions.[2] The nitrile group is susceptible to hydrolysis to the corresponding α-amino amide or α-amino acid. Furthermore, significant pH shifts can also promote the retro-Strecker reaction. It is crucial to maintain a near-neutral to slightly basic pH (around 7-8) during extractions to minimize both hydrolysis and retro-Strecker decomposition.[2]

Q3: Why is my aminonitrile streaking severely during silica gel chromatography?

A3: Aminonitriles often contain a basic amine functional group. The surface of standard silica gel is acidic due to the presence of silanol groups (Si-OH). This acidity can lead to strong interactions with your basic aminonitrile, causing streaking, tailing of peaks, and even on-column decomposition.[2]

Q4: Can I use protecting groups to enhance the stability of my aminonitrile?

A4: Absolutely. Protecting the amine functionality is a highly effective strategy to prevent retro-Strecker decomposition. By converting the amine into a less basic and less nucleophilic group (e.g., an amide or carbamate), you significantly reduce its tendency to participate in the retro-Strecker equilibrium. This approach also often simplifies handling and purification.[2]

Troubleshooting Guide: Preventing Retro-Strecker Decomposition

This section provides a systematic approach to troubleshooting and preventing aminonitrile degradation at various stages of your experimental workflow.

Issue 1: Decomposition During Reaction Workup

The transition from the reaction environment to a purified product is a critical stage where aminonitriles are particularly vulnerable.

Root Causes & Solutions:

• pH Extremes: Both strongly acidic and strongly basic conditions can catalyze the retro-Strecker reaction and hydrolysis.[2]

  • Solution: Before extraction, carefully neutralize the reaction mixture to a pH of 7-8 using a mild base like sodium bicarbonate (NaHCO₃) solution.[2] Avoid strong bases such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Prolonged Exposure to Aqueous Phases: The longer your aminonitrile is in contact with water, the greater the opportunity for hydrolysis.[2]

  • Solution: Minimize the contact time with aqueous layers during extraction. Perform extractions efficiently and at lower temperatures (e.g., in an ice bath) to slow down potential decomposition.[2]

• Emulsion Formation: The amphiphilic nature of some aminonitriles can lead to emulsions during extraction, prolonging aqueous contact.

  • Solution: To break emulsions, add brine (saturated aqueous NaCl solution).[2] This increases the ionic strength of the aqueous phase, promoting separation.

Issue 2: Degradation During Purification

Purification, especially via chromatography, can introduce conditions that favor decomposition.

Root Causes & Solutions:

• Acidic Stationary Phase (Silica Gel): As mentioned in the FAQs, the acidic nature of silica gel can be detrimental to basic aminonitriles.[2]

  • Solution 1 (Basic Modifier): Deactivate the silica gel by adding a small amount of a basic modifier, such as triethylamine (TEA) (typically 0.5-2%), to your eluent system.[2] This neutralizes the acidic silanol groups, improving peak shape and reducing on-column degradation.

  • Solution 2 (Alternative Stationary Phases): Consider using a less acidic stationary phase like alumina (basic or neutral) or reversed-phase silica (C18).[2] Reversed-phase chromatography is particularly well-suited for polar and ionizable compounds.[2]

• Thermal Stress: High temperatures during solvent evaporation can promote the retro-Strecker reaction.

  • Solution: Concentrate your fractions under reduced pressure at low temperatures using a rotary evaporator. Avoid excessive heating of the flask.

Issue 3: Long-Term Storage Instability

Aminonitriles can degrade even during storage if not handled correctly.

Root Causes & Solutions:

• Presence of Moisture and Air: Amines are often hygroscopic and can react with atmospheric moisture and carbon dioxide.[3]

  • Solution: Store purified aminonitriles in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[4] For particularly sensitive compounds, storage in a desiccator at low temperatures (-20°C) is recommended.[5]

• Inherent Instability: Some aminonitriles are inherently less stable due to their substitution patterns.

  • Solution: For long-term storage, consider converting the aminonitrile to a more stable salt, such as a hydrochloride salt, which can be stored and then neutralized just before use.[2]

Visualizing the Decomposition Pathway

The following diagram illustrates the key degradation pathways for α-aminonitriles.

Caption: Key degradation pathways for α-aminonitriles.

Experimental Protocols

Protocol 1: General Workup for a Strecker Reaction

This protocol is a general guideline for minimizing decomposition during the initial workup.

• Quenching: Once the reaction is deemed complete by TLC or other monitoring, cool the reaction mixture to room temperature.

• Neutralization: Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to adjust the pH to approximately 7-8. Monitor the pH with litmus paper or a pH meter.

• Extraction: Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Transfer to a separatory funnel and wash sequentially with water and then brine.[2]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[2]

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure at a low temperature.

• Purification: Proceed immediately to purification to minimize the risk of degradation of the crude product.[2]

Protocol 2: Purification of a Basic Aminonitrile using Modified Silica Gel Chromatography

This protocol details the purification of a basic aminonitrile while mitigating on-column degradation.

• Eluent Preparation: Prepare your desired eluent system (e.g., a hexane/ethyl acetate mixture) and add 1% triethylamine (TEA) by volume.

• Column Packing: Pack a silica gel column using a slurry of the prepared eluent.

• Sample Loading: Dissolve the crude aminonitrile in a minimal amount of the mobile phase or a more polar solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, allow the solvent to evaporate, and then carefully load the dry powder onto the top of the packed column.[2]

• Elution: Elute the column with the TEA-modified eluent system.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent and TEA under reduced pressure. High vacuum may be necessary to completely remove residual triethylamine.[2]

Data Summary: Factors Influencing Aminonitrile Stability

Factor	Condition	Effect on Stability	Recommendation	Citations
pH	Strongly Acidic (< 4)	Promotes retro-Strecker and hydrolysis	Avoid; neutralize to pH 7-8	[2]
Neutral to Slightly Basic (7-8)	Optimal stability	Maintain during workup and storage	[2]
Strongly Basic (> 10)	Promotes retro-Strecker and hydrolysis	Avoid; use mild bases for neutralization	[2]
Temperature	Elevated (> 40°C)	Accelerates retro-Strecker decomposition	Keep reactions and workups cool; concentrate at low temperatures	[2][6]
Room Temperature	Moderate stability	Suitable for short-term handling	[3]
Low Temperature (0 to -20°C)	Enhanced stability	Recommended for long-term storage	[4][5]
Solvent	Protic (e.g., water, methanol)	Can participate in hydrolysis	Minimize contact time with aqueous protic solvents	[2]
Aprotic (e.g., THF, DCM)	Generally good stability	Preferred for reactions and extractions	[5]
Chromatography	Standard Silica Gel	Can cause decomposition of basic aminonitriles	Use with a basic modifier or choose an alternative stationary phase	[2]
Alumina/Reversed-Phase	Generally better for basic aminonitriles	Consider as alternatives to silica gel	[2]

Concluding Remarks

The successful synthesis and handling of α-aminonitriles hinge on a thorough understanding of their stability and the factors that can lead to their decomposition. By carefully controlling pH, temperature, and the choice of purification methods, researchers can significantly minimize the impact of the retro-Strecker reaction and other degradation pathways. The strategies outlined in this guide are intended to serve as a valuable resource for optimizing your synthetic procedures and achieving higher yields and purity of your target compounds.

References

• BenchChem. (2025). Preventing degradation of aminonitriles during workup and purification. BenchChem.
• BenchChem. (2025). Technical Support Center: Aminomalononitrile Reactions and the Critical Role of pH. BenchChem.

• Master Organic Chemistry. (2018, November 12). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Organic Chemistry Portal. Retrieved from [Link]

• Vláčil, F., & Eisler, A. (1992). Process for the preparation of aminonitriles. Google Patents.

• Caneschi, A., et al. (2021). Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. PMC. Retrieved from [Link]

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). 2-Amino-2,3-dimethylbutyronitrile (Aminonitril) A 1 Information and recommendations for first responders. Chemical Emergency Medical Guidelines. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medicalguidelines.basf.com [medicalguidelines.basf.com]

Improving stability of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in solution

Technical Support Center: 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

A Guide to Improving Stability in Solution for Researchers and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 2-Amino-4-(pyrrolidin-1-yl)butanenitrile. This document is designed to provide researchers, scientists, and drug development professionals with in-depth insights and practical solutions for enhancing the stability of this compound in solution. As an α-aminonitrile, this molecule possesses inherent reactivity that can present challenges during experimental work and formulation development. This guide offers a framework for understanding potential degradation pathways, troubleshooting common issues, and proactively designing robust experimental and formulation strategies.

Understanding the Instability of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

The stability of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in solution is dictated by its structure: an α-aminonitrile. The proximity of the amino group to the nitrile group creates a reactive scaffold susceptible to several degradation pathways. A foundational understanding of these mechanisms is the first step toward effective stabilization.

The primary routes of degradation include:

• Hydrolysis: The nitrile group is susceptible to hydrolysis, a reaction that can be catalyzed by both acidic and basic conditions, to form the corresponding α-amino amide and subsequently the α-amino acid.[1][2][3] This is often the most significant pathway for potency loss in aqueous solutions.

• Retro-Strecker Reaction: This is the reverse of the aminonitrile synthesis.[2] It can be triggered by heat or certain pH conditions, causing the molecule to decompose back into an imine intermediate (which can hydrolyze to an aldehyde and the pyrrolidine amine) and a cyanide source. This is a critical concern during sample workup and purification.[2]

• Oxidative Degradation: The tertiary amine of the pyrrolidine ring and the α-amino group are potential sites for oxidation, especially in the presence of dissolved oxygen, metal ions, or light.[1]

• Racemization: The chiral center at the α-carbon can be susceptible to racemization, particularly under basic conditions, which can be a critical issue for stereospecific applications.[4][5]

Caption: Primary degradation pathways for 2-Amino-4-(pyrrolidin-1-yl)butanenitrile.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the handling of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile solutions.

Q1: My aqueous solution of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile turned cloudy shortly after preparation. What is happening?

A: This is likely due to one of two reasons. First, the compound, being a free base, may have limited aqueous solubility, which can be exceeded. Second, if the solution was prepared in unbuffered water, absorption of atmospheric CO₂ can lower the pH, potentially causing the protonated form of the amine to salt out or interact with buffer components if present. Consider preparing the solution in a well-defined buffer system within the optimal pH range (see Section 4).

Q2: I'm observing a rapid loss of potency in my compound when dissolved in a standard cell culture medium. What is the most probable cause?

A: The most likely cause is chemical degradation via hydrolysis.[1][6] Cell culture media are complex aqueous solutions typically buffered at a physiological pH (around 7.4), which can still promote slow base-catalyzed hydrolysis of the nitrile group. Furthermore, these media contain various components that could potentially react with the compound. It is advisable to prepare concentrated stock solutions in a more stable solvent (e.g., DMSO) and perform final dilutions into the aqueous medium immediately before the experiment.

Q3: Why is the pH of my unbuffered aqueous solution drifting downwards over time?

A: The downward pH drift is often caused by the hydrolysis of the nitrile group to a carboxylic acid.[1] As the α-amino acid is formed, it introduces an acidic functional group into the solution, lowering the overall pH. This highlights the critical need for an adequate buffering system to maintain a stable chemical environment.[7][8]

Q4: What are the ideal short-term and long-term storage conditions for solutions of this compound?

A: For short-term storage (hours to a few days), refrigerated conditions (2-8°C) in a buffered aqueous solution (pH 5-7) are recommended. For long-term storage (weeks to months), it is highly advisable to store the compound as a solution in a dry, aprotic solvent like anhydrous DMSO or ethanol at -20°C or -80°C.[9] Aliquoting the stock solution helps to avoid repeated freeze-thaw cycles. Storage under an inert atmosphere (nitrogen or argon) is also recommended to prevent oxidative degradation.[10][11]

In-Depth Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving more complex stability issues.

Observed Problem	Potential Cause(s)	Recommended Solutions & Explanations
Rapid Degradation in Aqueous Media (<24 hours)	1. Unfavorable pH: The solution pH is too high (>8) or too low (<4), accelerating base or acid-catalyzed hydrolysis, respectively.[1][12]	Solution: Immediately measure the pH of your solution. Optimize the pH by preparing solutions in a well-buffered system, targeting a range of pH 5-7. Citrate and phosphate buffers are common choices.[7]
2. Temperature: The solution is being stored or used at elevated temperatures (e.g., 37°C for cell-based assays).	Solution: Minimize the time the compound spends at elevated temperatures. Prepare fresh dilutions from a cold stock solution immediately before use. If prolonged incubation is necessary, conduct a time-course experiment to quantify the degradation rate under your specific conditions.[1]
Precipitate Formation Over Time	1. Solubility Limit Exceeded: The concentration of the compound is too high for the chosen solvent system.	Solution: Determine the solubility limit in your chosen solvent. Consider using a co-solvent system (e.g., water with a small percentage of ethanol or DMSO) to improve solubility.[8]
2. Degradation to a Less Soluble Product: The α-amino acid degradation product may be less soluble than the parent aminonitrile in certain solvent systems.	Solution: Analyze the precipitate using techniques like HPLC or LC-MS to confirm its identity.[13] Addressing the root cause of degradation (see above) is the primary solution.
3. Salting Out: Interaction with high concentrations of salts in the buffer or medium.	Solution: Evaluate different buffer systems or reduce the ionic strength of the solution if experimentally permissible.
Inconsistent Analytical Results (e.g., HPLC)	1. On-Column Degradation: The basic amine functional group can interact strongly with the acidic silanol groups on standard silica-based HPLC columns, causing peak tailing and potential degradation.[2]	Solution: Use a basic modifier, such as 0.1% triethylamine (TEA) or diethylamine (DEA), in your mobile phase to neutralize the active sites on the silica. Alternatively, use an end-capped C18 column or a column specifically designed for basic compounds.[2]
2. In-Sample Degradation: The compound may be degrading in the autosampler vial before injection, especially if the diluent is aqueous and vials are left at room temperature for an extended period.	Solution: Use a cooled autosampler (e.g., 4°C). Prepare samples in a stable diluent (e.g., mobile phase or a 50:50 mix of organic solvent and water) and analyze them promptly.
3. Racemization: The chiral integrity of the compound is being lost.	Solution: Avoid strongly basic conditions during workup and in solution preparation. Analyze chirality using a suitable chiral HPLC method to monitor enantiomeric excess.

Proactive Stability Enhancement Strategies

The most effective way to manage stability is through proactive formulation and handling choices.

Table 1: Recommended Formulation & Storage Parameters

Parameter	Recommendation	Scientific Rationale
pH	5.0 - 7.0	Minimizes both acid and base-catalyzed hydrolysis of the nitrile group. The amino group will be protonated, which can also reduce susceptibility to oxidation.[1][8]
Buffer System	Citrate, Acetate, Phosphate	Provides robust pH control in the optimal range. Ensure the buffer components do not react with the compound.[7]
Solvents for Stock	Anhydrous DMSO, Anhydrous Ethanol	Aprotic solvents prevent hydrolysis, allowing for stable long-term storage at low temperatures.[9]
Temperature	Long-term: -20°C to -80°CShort-term: 2-8°C	Reduces the rate of all chemical degradation reactions, in accordance with the Arrhenius equation.[1]
Atmosphere	Inert Gas (Nitrogen or Argon)	Displaces oxygen to prevent oxidative degradation of the amine functionalities.[10][14]
Additives	Antioxidants: (e.g., BHT, Vitamin E)Chelating Agents: (e.g., 0.1% EDTA)	Antioxidants scavenge free radicals.[14] Chelating agents bind trace metal ions that can catalyze oxidative degradation.[7]
Light	Protect from Light (Amber Vials)	Minimizes the risk of photolytic degradation.[14]

Key Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution in a citrate buffer, suitable for short-term use.

• Prepare 0.1 M Citrate Buffer (pH 6.0):

  • Prepare a 0.1 M solution of citric acid and a 0.1 M solution of sodium citrate.

  • Mix the two solutions, monitoring with a calibrated pH meter, until the pH reaches 6.0.

  • Filter the buffer through a 0.22 µm filter.

• Weigh the Compound: Accurately weigh the required amount of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in a clean vial.

• Dissolution: Add the pH 6.0 citrate buffer to the vial to achieve the target concentration of 10 mM. Vortex or sonicate briefly if necessary to ensure complete dissolution.

• Storage:

  • For immediate use, keep the solution on ice.

  • For short-term storage (up to 72 hours), store in an amber vial at 2-8°C. For longer periods, this aqueous formulation is not recommended.

Protocol 2: General Workflow for a Forced Degradation Study

A forced degradation (or stress testing) study is essential to identify the likely degradation products and the compound's intrinsic stability.[1]

Caption: A general experimental workflow for forced degradation studies.

• Objective: To intentionally degrade the sample under controlled conditions to understand its stability profile.

• Materials: 2-Amino-4-(pyrrolidin-1-yl)butanenitrile, 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, HPLC-grade water and acetonitrile, appropriate buffers.

• Methodology:

  • Prepare a stock solution of the compound (e.g., 1 mg/mL) in a 50:50 acetonitrile/water mixture.

  • Create separate reaction mixtures for each stress condition (acidic, basic, oxidative, thermal, photolytic) by mixing the stock solution with the respective stressor.[1]

  • Incubate the mixtures under controlled conditions (e.g., 60°C for thermal, acid, and base stress).

  • At specified time points (e.g., 0, 2, 8, 24 hours), withdraw an aliquot from each mixture.

  • Immediately neutralize the acidic and basic samples and quench any ongoing reaction.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze all samples using a validated stability-indicating HPLC method, typically with a photodiode array (PDA) detector to assess peak purity and a mass spectrometer (MS) to help identify degradants.

References

• Benchchem. (n.d.). An In-depth Technical Guide on the Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile.
• KISHIDA CHEMICAL CO., LTD. (2022, February 4). Safety Data Sheet: (R)-tert-Butyl 1-(2-amino-4-fluorophenyl)
• Pharmaguideline. (2025, April 9). Strategies for Resolving Stability Issues in Drug Formulations.
• MDPI. (2018, October 19). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean.
• Benchchem. (n.d.). Preventing degradation of aminonitriles during workup and purification.
• Pascal, R., & Pross, A. (2018). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC.
• Royal Society of Chemistry. (2022, December 29). Organic & Biomolecular Chemistry.
• Das, B., et al. (2011). A truly green synthesis of α-aminonitriles via Strecker reaction. PMC.
• Liu, X., et al. (2024). Synthesis of α‑Aminonitriles via Ammonium-Catalyzed Reactions of Aminoacetonitrile. Journal of the American Chemical Society.
• Consensus. (n.d.).
• Synquest Labs. (n.d.).
• Google Patents. (n.d.). CA1098541A - Process for the resolution of racemic alpha- aminonitriles.
• Fisher Scientific. (2025, May 1).
• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-2-amino-2-(4'-pentenyl)dec-9-enoic acid.
• Thieme. (n.d.).
• Sigma-Aldrich. (n.d.). 2-Amino-4-methylpentanenitrile hydrochloride.
• International Multidisciplinary Journal for Research & Development. (2025, September 27).
• ResearchGate. (n.d.).
• McKay, A. F., Paris, G. Y., & Garmaise, D. L. (1958). Amino Nitriles. I. Cyclization of α-Cyanoalkylureas. Journal of the American Chemical Society.
• Organic Chemistry Portal. (n.d.). Strecker Synthesis.
• MDPI. (2022, October 1). Organocatalytic Synthesis of α-Aminonitriles: A Review.
• Organic Chemistry Portal. (n.d.). α-Aminonitrile synthesis by cyanation.
• SciSpace. (2022, October 1). Organocatalytic Synthesis of α-Aminonitriles: A Review.
• ResearchGate. (2022, October 1). Organocatalytic Synthesis of α-Aminonitriles: A Review.
• Benchchem. (n.d.). A Comparative Guide to the Environmental Impact of Aminonitrile Synthesis Routes.
• ACS Publications. (2024, November 20). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis.
• Chemistry Stack Exchange. (2025, December 28). Why doesn't Strecker synthesis produce AHAs instead?.
• PubChem. (n.d.). 2-Amino-4-(3-phenylpyrrolidin-1-yl)butanenitrile.
• NIH. (n.d.).
• ACS Publications. (2023, March 28). Enantiomeric Excesses of Aminonitrile Precursors Determine the Homochirality of Amino Acids.
• Li, S., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. PMC.
• NASA. (n.d.). Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis. PMC.
• PMC. (2021, January 7).
• Nicolae Testemitanu SUMPh. (n.d.). The ways to improve drug stability.
• PMC. (n.d.). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol.
• LGC Standards. (n.d.). 2-[(4R)-2-Oxo-4-propylpyrrolidin-l-yl] butanenitrile.
• Springer. (n.d.). Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues in Hexapeptides.
• SpringerLink. (n.d.).
• NCATS. (n.d.). 2-(4-CHLOROPHENYL)-4-(DIMETHYLAMINO)-2-(PYRIDIN-2-YL)BUTANENITRILE.
• ResearchGate. (2024, November 5). Thermal degradation of 18 amino acids during pyrolytic processes.
• MDPI. (2025, January 31). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors.
• Simson Pharma. (n.d.). (2S)-2-((4R)-2-oxo-4-propylpyrrolidin-1-yl)butanenitrile.

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• 14. The ways to improve drug stability [repository.usmf.md]

Avoiding polymerization of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Welcome to the Technical Support Center for the synthesis, handling, and storage of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile .

This portal is designed for researchers, scale-up chemists, and drug development professionals who are encountering stability issues—specifically rapid polymerization and degradation—when working with this highly reactive bifunctional

-aminonitrile.

Diagnostic Troubleshooting Guide

When working with 2-Amino-4-(pyrrolidin-1-yl)butanenitrile, degradation often manifests visually and rheologically before analytical failures occur. Use the diagnostic matrix below to identify and correct in-process failures.

Observable Symptom	Analytical Confirmation	Root Cause (Mechanistic)	Corrective Action
Deepening yellow/brown color & increased viscosity	Broad, unresolved peaks in H-NMR; loss of sharp nitrile stretch (~2230 cm ) in IR.	Polyamidine Polymerization: The primary amine attacks the nitrile of a neighboring molecule, catalyzed by the basic pyrrolidine ring.	Discard batch. In future runs, isolate the compound strictly as a di-salt (e.g., dihydrochloride) to quench nucleophilicity.
Evolution of bitter almond odor & loss of mass	Detection of HCN gas; presence of corresponding aldehyde/imine in LC-MS.	Retro-Strecker Decomposition: Base-catalyzed elimination of hydrogen cyanide[1].	Handle in a fume hood. Avoid protic solvents; maintain the system at pH < 3 during isolation.
Rapid degradation during column chromatography	Multiple streaking spots on TLC; poor mass recovery (<20%).	Silica-Induced Condensation: The mildly acidic/polar surface of silica gel traps the compound and promotes self-condensation.	Avoid chromatography. Purify via crystallization of the protonated salt from an aprotic solvent system.

Core FAQs: Mechanistic Causality & Best Practices

Q: Why is 2-Amino-4-(pyrrolidin-1-yl)butanenitrile so prone to polymerization compared to standard

-aminonitriles? A: The instability is driven by a "dual-amine threat." Standard -aminonitriles have a remarkably low basicity (pKa ~5.3) and are relatively stable if kept neutral[2]. However, this specific molecule contains a terminal pyrrolidine ring—a tertiary amine with a much higher pKa (~10.4). This pyrrolidine acts as an internal, localized base. It deprotonates the -amine, drastically increasing its nucleophilicity, and catalyzes the intermolecular attack of the primary amine onto the electrophilic nitrile carbon. This initiates a runaway cascade forming amidines and, subsequently, polyamidine polymers.

Q: What is the optimal solvent environment to prevent degradation? A: Protic solvents (like water or methanol) accelerate the decomposition of

-aminonitriles by stabilizing the transition states of both the retro-Strecker reaction and polymerization. It is a well-documented standard that non-polar, aprotic solvents (such as dichloromethane, toluene, or THF) stabilize -aminonitriles against decomposition[3].

Q: Can I store the free base form of this compound? A: No. The free base is a self-destructing system. To achieve long-term stability, you must completely arrest the nucleophilicity of both amines by converting the molecule into a di-salt (e.g., using anhydrous HCl).

Quantitative Stability Metrics

Parameter	Value	Experimental Implication
pKa ( -Primary Amine)	~5.3	Low basicity, but highly nucleophilic when deprotonated[2].
pKa (Pyrrolidine Amine)	~10.4	High basicity; acts as an internal catalyst for polymerization.
Half-life (Free base, 25°C, Protic)	< 2 hours	Rapid retro-Strecker degradation and amidine formation.
Half-life (Free base, 25°C, Aprotic)	~ 12-24 hours	Aprotic solvents temporarily stabilize the aminonitrile[3].
Half-life (Di-salt, -80°C, Solid)	> 12 months	Protonation completely arrests nucleophilic attack.

Logical Workflows & Visualizations

To fully understand the enemy (polymerization) and the solution (stabilization), review the following mechanistic and operational pathways.

Logical relationship of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile polymerization pathways.

Step-by-step experimental workflow for stabilizing highly reactive alpha-aminonitriles.

Experimental Protocols

The following protocols are designed as self-validating systems. By relying on immediate salt formation, you bypass the kinetic window where polymerization occurs.

Protocol A: Synthesis and Immediate Stabilization (Dihydrochloride Salt Formation)

Causality: By adding anhydrous acid immediately after extraction, you protonate both the pyrrolidine and the primary amine. A protonated amine cannot act as a nucleophile, terminating the polymerization pathway.

• In Situ Generation: Perform the Strecker synthesis of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile in a strictly aprotic solvent (e.g., Toluene or THF).

• Cold Extraction: Quench the reaction at 0°C. Extract the organic layer rapidly. Self-Validation: The organic layer should remain pale and clear. If it turns yellow, polymerization has already begun.

• Drying: Dry the organic layer over anhydrous

  for exactly 10 minutes. Filter immediately. Do not leave the free base sitting over drying agents for extended periods.

• Acidification (Critical Step): Transfer the filtrate to a round-bottom flask submerged in an ice bath (0°C). Under vigorous stirring, dropwise add 2.2 equivalents of anhydrous HCl in dioxane (or ethereal HCl).

• Precipitation: A white to off-white precipitate (the dihydrochloride salt) will form immediately. Self-Validation: Test the supernatant with moistened pH paper; it should read pH < 3, confirming full protonation.

• Isolation: Filter the precipitate under a blanket of argon, wash with cold diethyl ether, and dry under high vacuum. Store the sealed vial at -80°C.

Protocol B: Free-Basing for Downstream Reactions

Causality: When you need to use the compound for a downstream coupling, you must minimize the time it spends as a free base. Generating it in situ in the presence of the next electrophile prevents self-condensation.

• Suspension: Suspend the stable dihydrochloride salt in a pre-chilled (-20°C) aprotic solvent (e.g., anhydrous DCM).

• Electrophile Addition: Add the target electrophile (e.g., an acid chloride or activated ester) directly to the suspension.

• In Situ Free-Basing: Slowly add 3.0 equivalents of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) dropwise.

• Reaction Progression: The DIPEA will liberate the free base of the aminonitrile, which will immediately react with the abundant electrophile rather than self-condensing. Self-Validation: The suspension will clear up as the salt dissolves and the coupled product forms.

References

• Peptide synthesis at the origins of life: energy-rich aminonitriles by-pass deactivated amino acids completely. Nature / Springer Nature. Available at: [Link]

• METHOD FOR RACEMIZING ENANTIUM-REPRODUCED ALPHA-AMINONITRILE. Google Patents (EP-A-1050529 / US-A-4683324 refs).

• Marc Marull's research works: Regioselective Hydration and Deprotection of Chiral, Dissymmetric Iminodinitriles in the Scope of an Asymmetric Strecker Strategy. ResearchGate / Wiley-VCH. Available at:[Link]

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• 3. DE60311510T2 - METHOD FOR RACEMIZING ENANTIUM-REPRODUCED ALPHA-AMINONITRILE - Google Patents [patents.google.com]

Technical Support Center: Handling Hygroscopic Aminonitrile Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with hygroscopic aminonitrile compounds. This guide is designed to provide practical, in-depth solutions to the common challenges encountered when handling these sensitive yet valuable molecules. By understanding the underlying chemical principles, you can significantly improve experimental reproducibility, yield, and purity.

Section 1: Foundational Knowledge (FAQs)

This section addresses the fundamental properties of hygroscopic aminonitriles and the core reasons they require specialized handling.

Q1: What makes aminonitrile compounds hygroscopic?

A: The hygroscopicity—the tendency to absorb moisture from the atmosphere—of aminonitriles is primarily due to the presence of the amino group (-NH₂ or -NHR). This functional group readily forms hydrogen bonds with atmospheric water molecules. The polarity of the nitrile group (-C≡N) can also contribute to this property. This affinity for water makes them prone to degradation and requires that they be handled in a controlled, dry environment.[1]

Q2: Why is moisture so detrimental to aminonitrile compounds?

A: Moisture is the primary catalyst for the degradation of aminonitriles. Water can act as a nucleophile and attack the electrophilic carbon of the nitrile group. This initiates a hydrolysis cascade, first to an intermediate amino amide and subsequently to the corresponding α-amino acid.[2][3][4] This not only consumes your starting material but also introduces impurities that can complicate reactions and purification. In some cases, exposure to moisture can lead to other side reactions or decomposition pathways.[5][6]

Q3: What are the visible signs that my aminonitrile compound may have been compromised by moisture?

A: Visually, a hygroscopic solid may change in appearance from a free-flowing powder to a clumpy, sticky, or even syrupy material. However, significant degradation can occur before any physical change is obvious. The most reliable indicators are analytical. On a Thin-Layer Chromatography (TLC) plate, you might observe streaking or the appearance of new, more polar spots corresponding to the amino amide or amino acid byproducts. Spectroscopic methods like NMR and IR are definitive: you may see the disappearance of the nitrile peak in the IR spectrum or the emergence of new signals in the NMR spectrum corresponding to the hydrolysis products.

Section 2: Troubleshooting Experimental Failures

This section provides a question-and-answer guide to troubleshoot specific issues that arise during experiments.

Q4: My reaction yield is consistently low, and I suspect my aminonitrile starting material. What should I do?

A: Low yields are a classic symptom of using a degraded, moisture-exposed aminonitrile.[7][8] The actual amount of active starting material in your flask is less than calculated, leading to poor conversion.

Troubleshooting Steps:

• Verify Purity Before Use: Do not assume a new bottle is perfectly dry. Before starting your reaction, run a quick purity check on the starting material using NMR or TLC. Compare this to a reference spectrum or a previously successful batch.

• Quantify Water Content: For critical applications, the most accurate method to determine moisture content is Karl Fischer titration.[9][10][11][12][13] This will tell you the precise percentage of water in your reagent, allowing you to adjust the starting mass accordingly. There are two main types: volumetric for samples with >0.1% water and coulometric for samples with lower water content (10-1000 ppm).[11][12]

• Implement Rigorous Inert Atmosphere Techniques: Handle the compound exclusively under an inert atmosphere, such as in a glovebox or using a Schlenk line.[14][15][16][17] This prevents any further moisture uptake during weighing and addition to the reaction.

Diagram: Troubleshooting Logic for Low Reaction Yield

This decision tree illustrates a logical workflow for diagnosing the root cause of low yields when working with aminonitriles.

Caption: A decision tree for troubleshooting low reaction yields.

Q5: I see unexpected peaks in my NMR/IR spectrum after my reaction. What are they?

A: The most likely culprits are byproducts from the hydrolysis of your starting aminonitrile.

• Hydrolysis Pathway: As shown in the diagram below, the aminonitrile first hydrolyzes to an amino amide . This introduces a carbonyl group (C=O) and an additional -NH₂ group, which will have distinct signals. With further exposure to water, especially under acidic or basic conditions, the amino amide will hydrolyze to the corresponding α-amino acid , introducing a carboxylic acid group (-COOH).[3][5]

Diagram: Aminonitrile Hydrolysis Pathway

This diagram illustrates the step-wise degradation of an aminonitrile in the presence of water.

Caption: The hydrolysis pathway of aminonitriles to amino acids.

Q6: My aminonitrile streaks badly on silica gel TLC plates and gives poor separation during column chromatography. Why?

A: The basic amino group on your compound interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[5] This strong acid-base interaction leads to significant peak tailing and can even cause on-column degradation.

Solution:

• Basify Your Mobile Phase: Add a small amount of a basic modifier, such as triethylamine (~0.5-1%) or ammonium hydroxide, to your chromatography eluent. This deprotonates the silanol groups, "masking" their acidity and allowing your basic compound to elute cleanly.

• Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as alumina (basic or neutral grade) or a polymer-based support, for purification.

Section 3: Best Practices & Standard Operating Procedures (SOPs)

Adhering to strict protocols is essential for success. The following SOPs provide step-by-step guidance for key handling procedures.

Protocol 1: Handling a New Bottle of Hygroscopic Aminonitrile

• Equilibration: Before opening, allow the sealed bottle to warm to ambient laboratory temperature for at least one hour. Opening a cold bottle will cause moisture from the air to condense on the product.[18]

• Inert Gas Purge: Open the bottle inside a glovebox or under a positive flow of inert gas (argon or nitrogen) in a fume hood.[15][19]

• Blanketing: For multi-use bottles, after taking what you need, flush the headspace of the container with inert gas before re-sealing. Many suppliers use Sure/Seal™ bottles, which are designed for reagent transfer via syringe while maintaining an inert atmosphere.[20]

• Storage: Store the tightly sealed container in a desiccator with an active desiccant (e.g., Drierite or silica gel).[21] Ensure the storage location is cool and dry.[22]

Protocol 2: Weighing and Dispensing in a Glovebox

A glovebox provides the most controlled environment for handling highly sensitive compounds.[20][23][24]

• Preparation: Ensure all necessary items (spatulas, weigh boats, vials, glassware) are placed inside the glovebox antechamber. All glassware should be oven-dried beforehand to remove adsorbed moisture.[20][23]

• Antechamber Purge: Perform a minimum of three evacuation/backfill cycles on the antechamber to rigorously remove atmospheric air and moisture before transferring items into the main chamber.[25]

• Environment Check: Before opening the inner antechamber door, confirm that the glovebox atmosphere has low levels of oxygen and moisture (typically <10 ppm).[23][24]

• Dispensing: Perform all manipulations, including weighing and sealing the reaction vessel, inside the glovebox.

• Solvent Use: If using solvents, keep containers covered as much as possible to prevent solvent vapors from accumulating and potentially damaging the glovebox sensors or seals.[23]

Diagram: Glovebox Workflow for Dispensing Reagents

Caption: Workflow for safely handling reagents in a glovebox.

Protocol 3: Setting Up a Reaction Using a Schlenk Line

A Schlenk line is a common apparatus for running reactions under an inert atmosphere without a glovebox.[14][17][26][27]

• Glassware Preparation: Assemble your reaction flask (with a stir bar) and condenser. Flame-dry all glassware under vacuum or oven-dry it overnight and assemble while hot.[7][17][20][28] Allow it to cool completely under a positive pressure of inert gas.

• Purge Cycle: Connect the flask to the Schlenk line. Evacuate the flask by opening it to the vacuum manifold, then backfill with inert gas (Nitrogen or Argon). Repeat this "pump-and-purge" cycle at least three times to ensure the vessel is free of air and moisture.[14][16][27]

• Solvent Addition: Add anhydrous solvent via a gas-tight syringe through a rubber septum.

• Reagent Addition: If the aminonitrile is a stable solid, it can be added quickly against a strong counterflow of inert gas. For highly sensitive solids or liquids, dissolve them in anhydrous solvent in a separate Schlenk flask and transfer the solution via cannula.[14]

Data Table: Typical Moisture Content in "Anhydrous" Solvents

Even solvents labeled "anhydrous" contain trace amounts of water. For highly sensitive reactions, it is best practice to freshly distill solvents from an appropriate drying agent.

Solvent	Typical Water Content (ppm) in a New Sealed Bottle	Recommended Drying Agent for Distillation
Tetrahydrofuran (THF)	< 50	Sodium/Benzophenone
Dichloromethane (DCM)	< 50	Calcium Hydride (CaH₂)
Acetonitrile (MeCN)	< 30	Calcium Hydride (CaH₂)
Toluene	< 30	Sodium/Benzophenone
Diethyl Ether	< 50	Sodium/Benzophenone

Data compiled from common chemical supplier specifications and laboratory practices.

References

• Karl Fischer Reagent for Moisture Analysis. Actylis Lab Solutions.
• Schlenk line. Wikipedia.
• Inert atmosphere Definition - Organic Chemistry II Key... Fiveable.
• How to Use a Glove Box: Standard Oper
• What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Kintek Furnace.
• Schlenk Lines Transfer of Solvents to Avoid Air and Moisture. JoVE.
• Schlenk Techniques Revision D
• Choosing the Right Karl Fischer Reagent for Your Moisture Analysis. AnaLab Scientific Equipment.
• Safely handling air-sensitive products. Cleanroom Technology.
• Preservation of Moisture-Sensitive Chemical Reagents. MilliporeSigma.
• Preventing degradation of aminonitriles during workup and purific
• Karl Fischer water content titr
• Karl Fischer Method of Moisture Determin
• Schlenk Line. UNM Chemistry.
• Inert
• What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box ?.
• Glovebox and environmental chamber solutions. ProcessSensing.com.
• chapter 7 glovebox filtr
• Glovebox rules. MMRC.
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• Organocatalytic Synthesis of α-Aminonitriles: A Review. SciSpace.
• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh.
• Introduction: The Central Role of α-Aminonitriles. Benchchem.
• Mastering Karl Fischer Moisture Analysis: A Complete Guide. TCA Lab / Alfa Chemistry.
• Understanding Titan's Prebiotic Chemistry: Synthesizing Amino Acids Through Aminonitrile Alkaline Hydrolysis.
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• Troubleshooting: How to Improve Yield. Chemistry - University of Rochester.
• Water Sensitive Chemicals. Environment, Health & Safety.
• Strecker amino acid synthesis. Wikipedia.
• Strecker Synthesis. Organic Chemistry Portal.
• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. PMC.
• Why doesn't Strecker synthesis produce AHAs instead?. Chemistry Stack Exchange.
• Best Practices for Proper Chemical Storage. The Synergist.
• What are some common causes of low reaction yields? : r/Chempros. Reddit.
• Storage of air and temperature sensitive reagents [closed]. Chemistry Stack Exchange.
• 3 Ways to Handle Hygroscopic M
• α-Aminonitrile synthesis by cyan
• Strecker-Derived Methodology for Library Synthesis of N-Acyl
• Is there a practical and efficient way to protect hygroscopic compounds
• ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS.
• Analytical Methods for Amino Acids. Shimadzu.

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Technical Support Center: Troubleshooting Low Yields in Nitrile Hydrolysis

Welcome to the technical support center for nitrile hydrolysis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this fundamental transformation. Nitrile hydrolysis is a cornerstone reaction for the synthesis of carboxylic acids and amides, but its success is often hampered by issues ranging from low reactivity to unwanted side reactions.

This document moves beyond simple protocols to explain the underlying chemical principles governing this reaction. By understanding the "why" behind each step, you can make informed decisions to optimize your specific system. We will explore common failure modes in a question-and-answer format, providing detailed troubleshooting steps, validated protocols, and insights into alternative methodologies for sensitive substrates.

Quick Diagnosis: Identifying the Root Cause of Low Yield

Before diving into detailed troubleshooting, use the following flowchart to rapidly diagnose the potential issue in your nitrile hydrolysis reaction. Start at the "Reaction Start" node and follow the path that best describes your experimental outcome.

Caption: Troubleshooting flowchart for nitrile hydrolysis.

Troubleshooting Guide: Questions & Answers

Q1: My reaction is very slow or incomplete, with a significant amount of starting nitrile remaining. What are the likely causes and solutions?

Answer: This is one of the most common issues and typically points to insufficient reaction activation or unfavorable conditions. The carbon-nitrogen triple bond in a nitrile is stable and requires significant activation to be susceptible to nucleophilic attack by water, which is a weak nucleophile.[1][2][3]

• Causality — The "Why":

  • Insufficient Acid/Base Concentration: In acid-catalyzed hydrolysis, the first step is protonation of the nitrile nitrogen.[1][4][5][6] This protonation makes the nitrile carbon significantly more electrophilic and ready for attack by water. In base-catalyzed hydrolysis, the strong nucleophile (hydroxide ion) attacks the nitrile carbon directly.[1][7] If the concentration of your acid or base is too low, this initial activation step is inefficient, leading to a sluggish reaction.

  • Low Temperature: Hydrolysis often requires elevated temperatures (reflux) to overcome the activation energy barrier for both the initial attack on the nitrile and the subsequent hydrolysis of the amide intermediate.[8][9] Room temperature reactions are often impractically slow.

  • Poor Solubility: If your nitrile substrate is not soluble in the aqueous acidic or basic medium, the reaction becomes a heterogeneous mixture, limited by the interfacial surface area. This severely restricts the reaction rate.

  • Steric Hindrance: Bulky groups near the nitrile can physically block the approach of the nucleophile (water or hydroxide), slowing the reaction rate considerably.

Troubleshooting & Optimization Strategies

Parameter	Recommendation	Rationale
Reagent Concentration	Increase the concentration of the acid (e.g., from 3M to 6M HCl or H₂SO₄) or base.	Ensures efficient protonation (acid) or provides a sufficient concentration of the hydroxide nucleophile (base) to drive the reaction forward.[8]
Temperature	Increase the temperature, typically to reflux.	Provides the necessary energy to overcome the activation barriers of the reaction.[9]
Reaction Time	Extend the reaction time, monitoring periodically.	Sterically hindered or electronically deactivated nitriles may simply require longer reaction times to reach completion.[8]
Solubility	Add a co-solvent such as ethanol, THF, or dioxane.	Improves the solubility of organic substrates in the aqueous reaction medium, creating a homogeneous solution and increasing the reaction rate.[8]

Protocol 1: General Procedure for Optimizing Acid-Catalyzed Hydrolysis

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add your nitrile (1.0 equiv).

• Reagent Addition: Add a 6 M aqueous solution of hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) (5-10 equivalents). If solubility is an issue, add a co-solvent (e.g., ethanol) until the mixture is homogeneous at the target reaction temperature.

• Heating: Heat the reaction mixture to reflux (typically 80-110 °C).

• Monitoring: Monitor the reaction progress every 2-4 hours using an appropriate analytical technique (e.g., TLC to observe the disappearance of the starting material, or GC-MS/LCMS to monitor product formation).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If the carboxylic acid product precipitates upon cooling, it can be collected by filtration. Otherwise, extract the aqueous solution with a suitable organic solvent (e.g., ethyl acetate, diethyl ether). Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product as necessary, typically by recrystallization or column chromatography.

Q2: My reaction stops at the amide intermediate. Why is this happening and how can I drive it to the carboxylic acid?

Answer: The hydrolysis of nitriles is a two-part process: first, hydration to an amide, and second, hydrolysis of the amide to a carboxylic acid.[7][10] It is a common misconception that both steps proceed with equal ease. Often, the conditions required to hydrolyze the amide are harsher than those needed to form it from the nitrile.[10][11]

• Causality — The "Why":

  • Amide Stability: Amides are generally stable functional groups. The hydrolysis of the intermediate amide has its own significant activation energy barrier. Conditions that are sufficient to convert the nitrile to the amide may be too mild to effectively hydrolyze the amide to the carboxylic acid, causing the reaction to stall.[10]

  • Milder Conditions: In fact, selective hydrolysis to the amide can be achieved by using milder conditions, such as lower temperatures or specific catalysts.[3][10][12] If you are isolating the amide, your reaction conditions are likely not forceful enough to complete the second stage.

Caption: Energy profile for nitrile hydrolysis.

Troubleshooting & Optimization Strategies

• Increase Temperature and Time: The most straightforward approach is to increase the thermal energy. Continue to heat the isolated amide under reflux for an extended period (12-24 hours).

• Increase Reagent Concentration: If you used 3M HCl, switch to 6M or even concentrated HCl. The higher acid concentration will more effectively protonate the amide carbonyl, activating it for nucleophilic attack by water.

• Change Reagents: In some cases, switching from HCl to H₂SO₄ can be effective, as H₂SO₄ is a stronger acid and a dehydrating agent at high concentrations, which can influence the equilibrium.

• Ensure Sufficient Water: The hydrolysis of the amide requires one equivalent of water. Ensure your reaction is not running under conditions that might distill off the water (e.g., with a Dean-Stark trap unless intended).

Q3: I'm observing significant side product formation. What are the common side reactions and how can I suppress them?

Answer: Harsh acidic or basic conditions and high temperatures, while often necessary for hydrolysis, can also promote undesirable side reactions, especially with complex substrates.

• Causality — The "Why":

  • Degradation: Acid- or base-labile functional groups on your molecule (e.g., esters, acetals, Boc-protecting groups) may be hydrolyzed or eliminated under the reaction conditions.

  • Elimination: If your substrate has a leaving group on the carbon beta to the nitrile, you may see elimination products, especially under strong basic conditions.

  • Racemization: If there is a stereocenter adjacent to the nitrile, the harsh conditions (especially basic) could lead to epimerization.

Troubleshooting & Optimization Strategies

Issue	Conditions Favoring Issue	Mitigation Strategy
Ester Hydrolysis	Strong acid or base, prolonged heating.	Use milder, metal-catalyzed methods (see Q4). For hindered esters, nitrile hydrolysis may be faster.[13]
Protecting Group Cleavage	Acid-sensitive (Boc, acetals) in strong acid; Base-sensitive (Fmoc) in strong base.	Switch to conditions compatible with the protecting group (e.g., use base for an acid-sensitive group) or explore neutral catalytic methods.
Elimination/Decomposition	High temperatures, strong base.	Lower the reaction temperature and extend the time. Consider enzymatic or metal-catalyzed approaches that run under milder conditions.

If your substrate is incompatible with harsh hydrolysis, you must move beyond traditional methods.

Q4: My substrate has sensitive functional groups and cannot tolerate harsh conditions. What are my alternative options?

Answer: For complex molecules in drug development and fine chemical synthesis, chemoselectivity is paramount. Fortunately, several modern methods allow for the hydration of nitriles under neutral or mild conditions, preserving sensitive functionalities.

• Metal-Catalyzed Hydration: Transition metal complexes, particularly those based on ruthenium, platinum, and palladium, can efficiently catalyze the hydration of nitriles to amides.[12][13][14] These reactions often proceed at room temperature in organic solvents with a controlled amount of water, offering excellent functional group tolerance.[13][15]

  • Mechanism Insight: These catalysts typically work by coordinating to the nitrile's nitrogen atom, which activates the nitrile carbon for a nucleophilic attack from a coordinated water or hydroxide molecule.[12] This avoids the need for strong external acids or bases.

• Enzymatic Hydrolysis: Biocatalysis offers an exceptionally mild and selective route. Nitrilase and nitrile hydratase enzymes operate in aqueous buffers at or near physiological pH and temperature.[16][17]

  • Nitrilases: Directly convert nitriles to carboxylic acids.[16][18]

  • Nitrile Hydratases: Convert nitriles to amides. This can be part of a bienzymatic system with an amidase to produce the carboxylic acid.[18]

  • Advantages: Unparalleled chemoselectivity, regioselectivity, and enantioselectivity. The main challenges can be enzyme availability and substrate scope.[16][18]

Frequently Asked Questions (FAQs)

1. What are the key mechanistic differences between acid- and base-catalyzed hydrolysis? In acid-catalyzed hydrolysis, the reaction begins with the protonation of the nitrile nitrogen, which enhances the electrophilicity of the carbon atom for attack by the weak nucleophile, water.[1][2][5] In base-catalyzed hydrolysis, the strong nucleophile, the hydroxide ion (OH-), directly attacks the electrophilic carbon of the nitrile without prior activation.[1][7]

2. How can I effectively monitor the reaction's progress?

• Thin-Layer Chromatography (TLC): The simplest method. Spot the reaction mixture against your starting material. The disappearance of the starting material spot and the appearance of a new, typically more polar, spot for the amide or carboxylic acid indicates progress.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These are quantitative methods that can precisely measure the consumption of starting material and the formation of intermediates and products, giving you a clear picture of the reaction kinetics.

3. Can I use these methods to synthesize primary amides instead of carboxylic acids? Yes. As discussed in Q2, the reaction can often be stopped at the amide stage.[10][11] This is generally achieved by using milder conditions (e.g., lower temperatures, shorter reaction times).[3][10] Additionally, many metal-catalyzed systems are highly selective for producing amides.[12][19] Formulations using alkaline hydrogen peroxide have also been reported for this selective transformation.[8]

4. What are the most common solvents and reagents? For traditional hydrolysis, the solvent is typically water with a strong acid (HCl, H₂SO₄) or a strong base (NaOH, KOH).[9][20] To improve the solubility of organic nitriles, co-solvents like ethanol or THF are often added.[8] For metal-catalyzed versions, solvents like t-butanol are common.[13]

References

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (2022, May 14). Chemistry Steps. [Link]

• 20.7: Chemistry of Nitriles. (2025, January 19). LibreTexts Chemistry. [Link]

• Nitriles to Carboxylic Acids: Hydrolysis. (2025, May 22). JoVE. [Link]

• 21.5. Hydrolysis of nitriles. Lumen Learning Organic Chemistry II. [Link]

• Acidic Hydrolysis of Nitriles To Amides. Master Organic Chemistry. [Link]

• 7.8 Reactions of Nitriles. KPU Pressbooks Organic Chemistry II. [Link]

• Converting Nitriles to Amides. (2024, December 1). Chemistry Steps. [Link]

• Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. (2025, October 1). MDPI. [Link]

• Process for hydrolysis of nitriles.

• Hydrolysis of Nitriles. Organic Chemistry Tutor. [Link]

• Nitrile hydrolyzing enzymes: Immobilization and potential applications. (2024, January 2). Dongguk University. [Link]

• Reactions of Nitriles. (2024, December 5). Chemistry Steps. [Link]

• Recent Advances in Metal-Based Catalysts for Nitrile Hydration to Amides. PMC - NIH. [Link]

• Hydration of nitriles using a metal–ligand cooperative ruthenium pincer catalyst. (2019, October 7). Royal Society of Chemistry. [Link]

• Nitriles - Structure, Properties Reactions, and Uses. (2022, September 5). Turito. [Link]

• Direct Preparation of Nitriles from Carboxylic Acids in Continuous Flow. (2013, September 25). ACS Publications. [Link]

• hydrolysis of nitriles. Chemguide. [Link]

• Mo(VI)-catalyzed conversion of nitriles to amides with hydrogen peroxide in ethanol. (2023, February 13). Taylor & Francis Online. [Link]

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). (2024, April 26). YouTube. [Link]

• The Hydrolysis of Nitriles. (2023, January 22). Chemistry LibreTexts. [Link]

• Mild and Selective Heterogeneous Catalytic Hydration of Nitriles to Amides by Flowing through Manganese Dioxide. (2014, February 7). Interesting Organic Chemistry and Natural Products. [Link]

• Stereochemistry of Enzymatic Hydrolysis of Nitriles. CHIMIA. [Link]

• Problem 44 Acid-catalyzed hydrolysis of a nitrile. Vaia. [Link]

• Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. (2024, October 7). Organic Syntheses. [Link]

• The biocatalytic hydrolysis of nitriles to carboxylic acids is catalyzed by either a nitrilase. Science of Synthesis. [Link]

• Nitrile. Wikipedia. [Link]

• Metal-Catalyzed Hydration of Phenanthroline Nitrile. Journal of the American Chemical Society. [Link]

• CADs: Nitrile Hydrolysis Mechanisms – Acidic and Basic Hydrolysis Mechanisms. (2024, May 29). YouTube. [Link]

• Metal-Catalyzed Nitrile Hydration Reactions: The Specific Contribution of Ruthenium. ResearchGate. [Link]

• Mild hydrolysis of a sensitive nitrile using sodium peroxide. (2001, June 28). ChemSpider Synthetic Pages. [Link]

• Amines - Nitriles (A-Level Chemistry). (2022, April 19). Study Mind. [Link]

• The problem of hydrolysis of nitrile and Grignard reagent. (2022, February 9). Sciencemadness Discussion Board. [Link]

• Hydrolysis in the absence of bulk water 2. Chemoselective hydrolysis of nitriles using tetrahalophthalic acids. ResearchGate. [Link]

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Removing cyanide byproducts from aminonitrile synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most critical safety and purification challenges in aminonitrile synthesis (e.g., the Strecker reaction): the management and removal of highly toxic cyanide byproducts.

This guide provides field-proven, self-validating protocols to ensure both the safety of your laboratory environment and the chemical integrity of your synthesized aminonitriles.

Cyanide Remediation Workflow

Fig 1: Decision matrix and chemical pathways for cyanide byproduct remediation in aminonitrile synthesis.

Troubleshooting & FAQs

Q1: Why do I have residual cyanide after my Strecker synthesis, and why is it interfering with my downstream steps? A: The Strecker reaction is an equilibrium process. To drive the formation of the aminonitrile to completion, an excess of the cyanide source (e.g., NaCN, KCN, or TMSCN) is typically used. The Causality: Residual free cyanide (

) is a potent -acceptor ligand. If you are attempting a downstream reduction of your aminonitrile to a diamine using transition metal catalysts (like Pd/C, Pt, or Raney Ni), the free cyanide will irreversibly bind to the metal centers, completely poisoning the catalyst. Furthermore, any attempt to perform an acidic workup will shift the equilibrium of the residual cyanide salts, crossing the threshold of 9.3 and releasing lethal hydrogen cyanide (HCN) gas[1].

Q2: What is the most reliable method to quench cyanide waste on a lab scale without generating toxic HCN gas? A: Two-stage alkaline chlorination using sodium hypochlorite (bleach) is the industry standard[2][3]. The Causality: Maintaining the solution at pH > 10 is non-negotiable; at this alkalinity, >99% of the cyanide exists as the non-volatile

anion, preventing HCN gas evolution[1]. In the first stage, hypochlorite oxidizes the cyanide to cyanate ( ), which is approximately 1,000 times less toxic[2]. In the second stage, excess hypochlorite further oxidizes the cyanate into harmless carbon dioxide and nitrogen gas[3].

Q3: Bleach oxidation is too harsh and degrades my target aminonitrile during in-situ quenching. What are milder alternatives? A: If you need to quench cyanide in the presence of your synthesized product, use hydrogen peroxide (

) oxidation or chemical scavenging. The Causality: Bleach generates reactive chlorine species that can chlorinate electron-rich aromatic rings or oxidize sensitive secondary amines in your product. oxidizes to without halogenating your product[4]. Alternatively, non-destructive chemical scavenging uses hydrophobic aldehydes or amine-aldehyde mixtures to trap free cyanide via a Michael-type addition or cyanohydrin formation, allowing you to physically extract your aminonitrile product away from the newly formed, highly polar or precipitated adducts[5][6].

Q4: How do I analytically validate that my reaction mixture or waste stream is completely free of cyanide? A: A self-validating protocol requires orthogonal checks. Do not rely solely on reaction time. Use Cyantesmo test strips (Macherey-Nagel) or the picrate paper test. Self-Validation Logic: Cyantesmo paper reacts with free cyanide to form a dark blue polymethine dye. However, highly alkaline bleach solutions can bleach the test strip, causing a false negative. Therefore, you must validate the quench by taking a small aliquot, neutralizing it carefully in a sealed micro-chamber, and suspending the test strip in the vapor phase to detect any trace HCN evolution. If the strip remains pale blue, the system validates its own safety.

Quantitative Comparison of Cyanide Removal Methods

Method	Reagents	Optimal pH	Reaction Time	Primary Byproducts	Best Use Case
Alkaline Chlorination	NaOCl, NaOH	> 10.0	1 - 2 hours	, , ,	Bulk aqueous waste destruction[2][3].
Peroxide Oxidation	, NaOH, (Optional Carbon Catalyst)	10.0 - 11.0	2 - 4 hours	,	In-situ quenching where product is halogen-sensitive[4].
Chemical Scavenging	Aldehydes (e.g., Formaldehyde) / Amines	8.0 - 10.0	1 - 3 hours	Insoluble Cyanohydrins / Adducts	Non-destructive recovery; complex matrixes[5][6].

Self-Validating Experimental Protocols

Protocol A: Two-Stage Alkaline Chlorination (For Bulk Waste)

Use this protocol to destroy pooled aqueous cyanide waste from Strecker reactions.

• Alkalinization: Place the cyanide waste in a dedicated, oversized beaker inside a certified fume hood. Slowly add 5M NaOH with vigorous magnetic stirring until the pH is strictly

  . Validation: Verify with a calibrated pH probe; do not use pH paper as the matrix may discolor it.

• Primary Oxidation: Slowly add a 10-15% aqueous solution of NaOCl (commercial bleach). Add a 2:1 molar excess of NaOCl relative to the estimated total cyanide. Stir for 60 minutes. The reaction is exothermic; use an ice bath if the temperature exceeds 35°C to prevent the degradation of hypochlorite[3].

• Secondary Oxidation: Lower the pH slightly to ~8.5 using dilute

  (Dropwise! Monitor continuously to ensure it never drops below 8.0). Add an additional 1 molar equivalent of NaOCl. Stir for another 60 minutes to convert cyanate to and [3].

• Validation Check: Dip a starch-iodide paper into the solution. A blue/black color confirms excess oxidant is still present (meaning the cyanide is likely exhausted). Next, perform the Cyantesmo vapor test on a 1 mL aliquot. If negative, the waste is safe for standard alkaline hazardous disposal[2].

Protocol B: Mild Hydrogen Peroxide Quench (In-Situ Product Purification)

Use this protocol when excess cyanide must be removed directly from the aminonitrile reaction mixture prior to extraction.

• Preparation: Ensure the Strecker reaction mixture is alkaline (pH 10-11). If activated carbon is compatible with your product, add 10 mol% as a heterogeneous catalyst to accelerate the peroxide oxidation[4].

• Peroxide Addition: Chill the reaction vessel to 10°C. Slowly add 30% aqueous

  (3-4 molar equivalents relative to excess cyanide) via a dropping funnel. Caution: Rapid addition can cause violent oxygen off-gassing.

• Incubation: Allow the mixture to warm to room temperature and stir for 3 hours.

• Extraction & Validation: Extract your aminonitrile product using an organic solvent (e.g., EtOAc or DCM). The oxidized cyanate (

  ) will remain in the aqueous layer. Test the aqueous layer with Cyantesmo paper before discarding. If positive, add more and stir for an additional hour.

References

• Journal of Chemical and Pharmaceutical Sciences (JCHPS). Removal of cyanide and heavy metals from gold plating industrial waste water.[Link]

• MDPI. Biodegradation of Cyanide Using Soda Lake-Derived Alkaliphilic Microbial Consortia.[Link]

• Google Patents.

• ResearchGate. Removal of cyanide in aqueous solution by oxidation with hydrogen peroxide in presence of activated carbon prepared from olive stones.[Link]

• ResearchGate. Non‐destructive cyanide removal using CO2 and aldehydes.[Link]

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• 5. US5415785A - Method for removing a cyanide contaminant from refinery waste water streams - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Aminonitrile Integrity Assurance

Core Directive: The Stability Paradox

Chiral

-aminonitriles are chemically deceptive. While they are potent precursors for non-natural amino acids and diamines, they suffer from a "Stability Paradox": the very electron-withdrawing nitrile group that facilitates their formation also acidifies the -proton ( ), making the chiral center highly labile.

This guide moves beyond standard workup procedures. It treats the workup not as a cleaning step, but as a kinetic trap designed to outrun two specific degradation pathways: Retro-Strecker fragmentation and Base-catalyzed proton exchange .

Diagnostic Workflow: The "Safe-Zone" Decision Tree

Before initiating workup, assess your reaction mixture against this logic flow to determine the correct isolation strategy.

Figure 1: Decision matrix for selecting the appropriate workup protocol based on thermal and pH risks.

Critical Troubleshooting (Q&A)

Q1: I observed a 15% drop in ee after aqueous extraction. My pH was "neutral" (sat. NaHCO₃).[2][3] What happened?

The Hidden Danger: Saturated Sodium Bicarbonate has a pH of ~8.3. While "mild," this is sufficient to deprotonate the ammonium species in equilibrium, especially if the organic phase is polar (e.g., EtOAc) which supports charge separation. Root Cause: The

-proton of an aminonitrile is significantly more acidic than a standard amine due to the nitrile's inductive effect. Prolonged contact with even weak bases promotes the formation of a planar, achiral carbanion/enolate-like intermediate. Corrective Action:

• Switch Buffers: Use a Phosphate Buffer (pH 6.5) instead of bicarbonate. This keeps the environment slightly acidic, stabilizing the amine nitrogen (

  ) without hydrolyzing the nitrile.

• The "Flash" Principle: Minimize contact time. Do not let layers settle for >5 minutes. Centrifuge if an emulsion forms to force rapid separation.

Q2: My product racemized during rotary evaporation. The bath was only at 40°C.

The Mechanism: This is likely the Retro-Strecker reaction, not simple deprotonation. Causality:

. Removing solvent under vacuum also removes HCN (which is volatile). According to Le Chatelier’s principle, this drives the equilibrium backwards toward the imine. When you redissolve or let it sit, the trace cyanide re-attacks the achiral imine, producing a racemic mixture. Corrective Action:

• Acidic Lock: Never concentrate the free base to dryness if possible. Convert it to a hydrochloride or tosylate salt in solution before evaporation. The ammonium salt (

  ) cannot undergo Retro-Strecker fragmentation.

• Temperature Limit: Keep the bath < 30°C.

Q3: Silica gel chromatography destroyed my yield.

The Trap: Standard silica gel is slightly acidic (

) and contains active silanol groups. This acidity can catalyze the Retro-Strecker reaction or hydrolysis of the nitrile to an amide.[1] Conversely, the basicity of the amine causes it to streak and stick. Corrective Action:

• Deactivation: Pre-treat the silica slurry with 1-2% Triethylamine (

  ) in the eluent. This neutralizes the acidic sites.

• Alternative Stationary Phase: Use Neutral Alumina (Grade III). It is far more forgiving for acid-sensitive nitriles.

Experimental Protocols

Protocol A: The "Cryo-Acidic Lock" (Highest Integrity)

Best for: Highly sensitive substrates where isolation as a salt is acceptable.

• Cooling: Cool the reaction mixture to -10°C to 0°C .

• Quenching: Add a pre-cooled solution of HCl in Methanol (1.1 equiv) dropwise.

  • Why? This immediately protonates the amine, shutting down both the Retro-Strecker pathway (requires lone pair) and the deprotonation pathway.

• Precipitation: Add cold Diethyl Ether (

  ) or MTBE to induce crystallization of the aminonitrile hydrochloride salt.

• Filtration: Filter quickly under Argon. Wash with cold

  .

• Validation: Check the filtrate for residual starting imine (indicates Retro-Strecker occurred before quench).

Protocol B: Buffered "Flash" Extraction (For Free Base Isolation)

Best for: Substrates requiring further reaction as the free amine.

• Quench: Pour reaction mixture into a vigorously stirring biphasic mixture of DCM and 0.5 M Phosphate Buffer (pH 6.0) at 0°C .

• Rapid Extraction: Shake for 30 seconds max. Separate layers immediately.

• Back-Extraction: Extract aqueous layer once with cold DCM.

• Drying: Dry organic layer over

  (Neutral) for only 10 minutes. Avoid as it is slightly Lewis acidic and can catalyze racemization.

• Concentration: Evaporate at < 25°C (no heat). Stop before complete dryness if possible.

Data Summary: Impact of Workup Variables

Variable	Condition A (Risky)	Condition B (Optimized)	Impact on ee
Quench pH	Sat. (pH ~8.5)	Phosphate Buffer (pH 6.0)	-12% drop in A
Evaporation	40°C, Free Base	20°C, HCl Salt	-25% drop in A
Stationary Phase	Standard Silica	Deactivated Silica	-8% drop in A
Drying Agent	(Lewis Acidic)	(Inert)	-3% drop in A

Visualizing the Threat: Racemization Pathways

Understanding the enemy is the first step to defeating it. The diagram below details the two distinct mechanisms that must be suppressed.

Figure 2: Mechanistic pathways leading to loss of optical purity. Path 1 is driven by entropy (heat/gas loss), Path 2 by enthalpy (basicity).

References

• Jacobsen, E. N., et al. (2009). Enantioselective Catalytic Addition of HCN to Ketoimines.[2] Organic Letters.[2][3][4] Link

  • Context: Establishes the standard for high-enantioselectivity Strecker reactions and highlights the sensitivity of the products.

• Ogata, Y., & Kawasaki, A. (1971).[5] Mechanistic aspects of the Strecker aminonitrile synthesis. Journal of the Chemical Society B. Link[5]

  • Context: Foundational kinetic data on the reversibility (Retro-Strecker) equilibrium.

• BenchChem Technical Support. (2025). Preventing degradation of aminonitriles during workup.[1]Link

  • Context: General troubleshooting for aminonitrile stability and silica gel interactions.

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids.[2][5][6][7][8][9]Link

  • Context: Detailed mechanism of the iminium ion formation and pKa consider

• Organic Chemistry Portal. Strecker Synthesis.Link

  • Context: Compilation of modern catalytic methods and functional group tolerance.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Strecker Synthesis [organic-chemistry.org]
• 5. Mechanistic aspects of the Strecker aminonitrile synthesis - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. Chirally and chemically reversible Strecker reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arkat-usa.org [arkat-usa.org]
• 8. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

NMR spectrum analysis of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Comparative Guide: Optimizing NMR Spectrum Analysis for 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Introduction

The structural elucidation of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile presents a unique analytical challenge. As a bifunctional pharmaceutical intermediate, it features a highly polar primary amine (-NH₂), a basic tertiary amine (the pyrrolidine ring), and a nitrile group (-C≡N). Because of its contiguous aliphatic spin system and multiple basic sites, the quality of its Nuclear Magnetic Resonance (NMR) spectrum is heavily dictated by the choice of solvent and the magnetic field strength of the spectrometer.

This guide objectively compares the performance of industry-standard NMR solvents (CDCl₃ vs. DMSO-d₆) and hardware platforms (Benchtop 60 MHz vs. High-Field 400 MHz) to help researchers establish robust, self-validating analytical workflows.

Section 1: Solvent Performance Comparison – CDCl₃ vs. DMSO-d₆

The choice of deuterated solvent fundamentally alters the observed chemical shifts and peak resolutions due to varying degrees of solvent-solute interactions[1]. For a basic, amine-rich molecule like 2-Amino-4-(pyrrolidin-1-yl)butanenitrile, solvent selection is the difference between a clean structural assignment and an uninterpretable spectrum.

Deuterated Chloroform (CDCl₃): The Risk of Trace Acid CDCl₃ is the standard non-polar solvent for organic molecules. However, it is prone to slow degradation, forming trace amounts of deuterium chloride (DCl) and phosgene over time. When 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is dissolved in standard CDCl₃, the basic pyrrolidine nitrogen can become partially protonated. This causes unpredictable downfield shifting and severe broadening of the adjacent ring protons. Furthermore, the primary amine (-NH₂) protons undergo intermediate chemical exchange with trace moisture in CDCl₃, often appearing as a poorly defined, broad hump that cannot be accurately integrated.

Deuterated Dimethyl Sulfoxide (DMSO-d₆): The Hydrogen-Bonding Lock DMSO-d₆ is a highly polar, aprotic solvent that acts as a strong hydrogen-bond acceptor. When used for this compound, the sulfoxide oxygen forms strong hydrogen bonds with the -NH₂ protons[2]. This interaction effectively "locks" the protons, drastically slowing their chemical exchange rate. As a result, the amine peak resolves into a sharp, quantifiable signal shifted significantly downfield (away from the crowded aliphatic region). Additionally, DMSO-d₆ does not generate acidic byproducts, ensuring the pyrrolidine ring remains strictly in its free-base form.

Table 1: Simulated ¹H NMR Chemical Shift Comparison (400 MHz) Note: Data illustrates the causal shift differences based on solvent polarity and hydrogen bonding.

Structural Feature	CDCl₃ (δ ppm)	DMSO-d₆ (δ ppm)	Signal Quality & Causality
α-CH (adjacent to -CN)	~3.65 (t)	~3.85 (t)	Sharp in both; slight downfield shift in DMSO due to polarity.
-NH₂ (Primary Amine)	~1.60 (br s)	~3.20 (s)	Critical Difference: Broad/lost in CDCl₃ due to exchange; sharp in DMSO-d₆ due to H-bonding.
Pyrrolidine α-CH₂	~2.55 (m)	~2.45 (m)	Susceptible to trace DCl protonation in CDCl₃ (causes broadening).
Backbone β-CH₂	~1.90 (m)	~1.85 (m)	Overlaps heavily with the -NH₂ signal in CDCl₃.

Section 2: Hardware Platform Comparison – Benchtop vs. High-Field NMR

The aliphatic backbone of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile creates a complex spin system. The decision to use a Benchtop (60 MHz) or High-Field (400+ MHz) system must be dictated by the analytical objective[3].

Benchtop NMR (60 MHz): Process Analytical Technology (PAT) At 60 MHz, the chemical shift dispersion (measured in Hz) is relatively small. Because J-coupling constants (typically ~7 Hz for aliphatic chains) are independent of the magnetic field, the ratio of chemical shift difference to coupling constant (

) becomes very small. This results in severe second-order effects and massive peak overlap in the 1.5–2.8 ppm region, making absolute structural assignment impossible[4]. However, the isolated α-CH proton (~3.8 ppm) remains distinct, making benchtop NMR highly effective for rapid, at-line reaction monitoring (e.g., tracking the consumption of starting materials).

High-Field NMR (400+ MHz): Absolute Structural Elucidation A 400 MHz magnet expands the Hz-scale dispersion, increasing the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

ratio. The heavily overlapped aliphatic "blob" seen at 60 MHz resolves into distinct, first-order multiplets. This resolution is mandatory for 2D NMR techniques (HSQC, HMBC, COSY) required to definitively prove the connectivity between the butanenitrile chain and the pyrrolidine ring.

Table 2: Hardware Performance Metrics for Aliphatic Amines

Metric	Benchtop NMR (60 MHz)	High-Field NMR (400 MHz)
Spectral Resolution	Low (Severe multiplet overlap)	High (First-order multiplets)
Primary Use Case	Reaction yield, kinetic monitoring	Impurity profiling, 2D connectivity
Time to Result	< 5 minutes (At-line)	15 - 60 minutes (Core lab)
Cost / Maintenance	Low (Cryogen-free permanent magnet)	High (Liquid He/N₂ required)

Section 3: Self-Validating Experimental Protocol

To ensure reproducibility and prevent the solvent-induced artifacts discussed in Section 1, follow this rigorously controlled sample preparation methodology.

Objective: Prepare a degradation-free, high-resolution sample for quantitative NMR (qNMR).

Step 1: Solvent Neutralization (If utilizing CDCl₃) Causality: Basic amines accelerate CDCl₃ degradation. Neutralization prevents pyrrolidine protonation.

• Pack a glass Pasteur pipette with a 2 cm plug of activated basic alumina (Brockmann Grade I) above a small piece of glass wool.

• Elute 1.0 mL of CDCl₃ through the plug directly into a clean vial.

Step 2: Sample Preparation & Internal Referencing

• Accurately weigh 15.0 ± 0.1 mg of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile into a static-free glass vial.

• Add 600 µL of the neutralized CDCl₃ (or fresh DMSO-d₆ from a sealed ampoule).

• Ensure the solvent contains 0.05% v/v Tetramethylsilane (TMS) or TSP to serve as the internal chemical shift reference (0.00 ppm)[5].

• Vortex for 30 seconds until complete dissolution is achieved, then transfer 550 µL into a standard 5 mm precision NMR tube.

Step 3: Acquisition Parameters (High-Field 400 MHz) Causality: Rigid ring systems often exhibit varying relaxation times.

• Nucleus: ¹H

• Pulse Angle: 30° (e.g., zg30 pulse program)

• Relaxation Delay (D1): Set to 5.0 seconds . Reasoning: This ensures complete longitudinal (T₁) relaxation of the pyrrolidine ring protons, guaranteeing that peak integrations accurately reflect the 1:2:4 proton ratios of the molecule.

• Number of Scans (NS): 16

Section 4: Decision Workflow Visualization

The following diagram maps the logical decision tree for analyzing 2-Amino-4-(pyrrolidin-1-yl)butanenitrile based on the experimental goals.

Caption: Logical workflow for selecting NMR hardware and solvent systems based on analytical objectives.

Section 5: References

• Solvation of Amides in DMSO and CDCl3: An Attempt at Quantitative DFT-Based Interpretation of 1H and 13C NMR Chemical Shifts. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_S9-8Z6Dpt7JUVUx9ixW-F5DgRLI5kdaR7XT3_8Df1epQF5fzYrvPR7oMcdLmWmREWIryIXYN7oFcjGNGkozLRZiP3fnzkDKEO5bnsF4HEjjfQptqYpBI439kY_dWC0JwBg0=]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. illinois.edu.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFYLVJ0r5U345tkBWKKv-IVHzEqNxj6geiXLkrEgvBDIL4t8g9Ms-VlMWWCNwHEUxrPyICcS8TOe3MqKTkoa55PjKsgiXTWUnYs2t0uYYxzAvJp7spKLsh5SXxUV5eoNSLs0RTWyI-gy5HRoOCmxM6gGVWQzU-s2lu490S70vIwUdM-TRZdheV3ikLmDmu6s4nNYYDuc5N-]

• Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3. benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHNm-EHYS23WuGe6j1hoAEXNmB9_UCoM2gF2poyZX9UZymFkruMa_FhNRUVJHacNeDUrpd25yVU6KdzDeUfuCd6Y-HOubtdzZE8pjNkARysJp7og6_WZL2A4QJHD7BQDuknIePPLPXzODYccGpMHKIkJga6yRePpOFM-Ae6VRQgseMXdLMbF-ON6xT7hQFJQn_9lwmQMsX1m1wLRP1L02iKBw==]

• Benchtop NMR in Biomedicine: An Updated Literature Overview. mdpi.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFopQagReyh9M_Rr6HndK7nwi7pFxxdNXlxFXWnDk_-ba05keM93WoSx1kiBD7tsk607hLxNkE4pmVgSriFV-4Bs4rBpbemSVqhjw-wuB8lR1EMgXkx_xv6_7g220GQEQ==]

• Comparative Analysis of Benchtop NMR and HPLC-UV for Illicit Drug Mixtures. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGlIG3blcM9aqlBb-viXMClb3alwJOC3or0gGf0TAPTQsk6zYUHb3v5SOeI52OLTRdVq67aOvG20Nj3I15h8mkQK3lGHO64-D9GGirZ0oPAr3sc7p4u4sfYPJtqXbUTqlVYefnezaNiadjwOk=]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solvation of Amides in DMSO and CDCl3: An Attempt at Quantitative DFT-Based Interpretation of 1H and 13C NMR Chemical Shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scs.illinois.edu [scs.illinois.edu]

The Mechanistic Challenge: The "Missing" Nitrile Peak

Advanced FTIR Characterization of α-Aminonitriles: Diamond ATR vs. KBr Transmission Spectroscopy

α-Aminonitriles are indispensable intermediates in organic synthesis, serving as the critical bridge in the Strecker reaction for generating α-amino acids, diamines, and nitrogen-containing heterocycles. Verifying the successful condensation of aldehydes, amines, and cyanide sources requires precise analytical validation. Fourier Transform Infrared (FTIR) spectroscopy is the frontline tool for this structural confirmation.

However, characterizing α-aminonitriles presents a unique spectroscopic challenge: the diagnostic nitrile (-C≡N) stretch is notoriously elusive. This guide objectively compares the two primary FTIR modalities—Diamond Attenuated Total Reflectance (ATR-FTIR) and Potassium Bromide (KBr) Transmission Spectroscopy—to help researchers select the optimal workflow for α-aminonitrile characterization.

In standard aliphatic nitriles, the C≡N stretching vibration produces a sharp, distinct peak between 2200 and 2260 cm⁻¹. However, in α-aminonitriles, the proximity of the highly electronegative amino (-NH₂) or substituted amino group alters the polarizability of the adjacent C≡N bond. Because infrared absorption intensity is directly proportional to the square of the change in dipole moment during the vibration, this specific electronic environment significantly attenuates the C≡N signal, shifting it to a weak vibration typically observed around 2237–2250 cm⁻¹ (1)[1].

This intrinsic chemical weakness is exacerbated by modern instrumentation. Most contemporary laboratories rely on Diamond ATR-FTIR. While diamond is incredibly robust, its crystalline lattice exhibits strong multi-phonon absorption bands exactly in the 1900–2300 cm⁻¹ region. When an inherently weak C≡N signal coincides with this diamond absorption, the peak is frequently buried in the baseline noise, leading to false-negative interpretations during drug library synthesis (2)[2].

Comparative Analysis: ATR-FTIR vs. KBr Transmission

To accurately characterize these compounds, researchers must weigh the operational speed of ATR against the optical clarity of transmission methods.

1. Diamond ATR-FTIR (The Modern Standard)

• Mechanism: Relies on an evanescent wave penetrating the sample pressed against a high-refractive-index diamond crystal.

• Advantages: Requires zero sample preparation; non-destructive; completely eliminates the risk of moisture contamination from hygroscopic matrix materials. Excellent for resolving the N-H stretch (~3351 cm⁻¹).

• Limitations: The penetration depth is wavelength-dependent (shallower at higher wavenumbers). The inherent diamond absorption often completely masks the weak C≡N stretch of α-aminonitriles[2].

2. KBr Transmission Spectroscopy (The Traditional Alternative)

• Mechanism: The sample is homogeneously dispersed in an IR-transparent KBr matrix and pressed into a solid pellet.

• Advantages: Offers an unobstructed optical path through the 2000–2300 cm⁻¹ window, maximizing the signal-to-noise ratio to detect the weak ~2237 cm⁻¹ nitrile stretch (3)[3].

• Limitations: KBr is highly hygroscopic. Absorbed atmospheric water produces a massive, broad O-H stretching band (~3400 cm⁻¹) that can easily obscure the critical N-H stretching frequencies of the α-aminonitrile.

Quantitative Data: Characteristic Peaks Comparison

The following table summarizes the expected vibrational frequencies for α-aminonitriles and how they manifest in both techniques.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Diamond ATR-FTIR Performance	KBr Transmission Performance
N-H Stretch (Amine)	3300 – 3450	Excellent : Sharp, well-resolved	Poor to Fair : Often broadened/masked by H₂O
C≡N Stretch (Nitrile)	2230 – 2250	Poor : Weak or completely missing	Good : Weak but clearly detectable
N-H Bend	1550 – 1650	Excellent : Clear and distinct	Excellent : Clear and distinct
C-N Stretch (Aliphatic)	1100 – 1200	Excellent : Strong intensity	Excellent : Strong intensity

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, the following protocols incorporate internal validation steps to prevent spectral artifacts.

Protocol A: Diamond ATR-FTIR Workflow (For Rapid N-H / C-N Validation)

• System Validation: Scan a polystyrene calibration standard to verify wavenumber accuracy (specifically validating the 1601 cm⁻¹ and 3028 cm⁻¹ peaks).

• Background Collection: Clean the diamond crystal with spectroscopic-grade isopropanol and a lint-free wipe. Allow to dry completely. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) to digitally subtract ambient atmospheric H₂O and CO₂.

• Sample Application: Place 1-2 mg of the solid α-aminonitrile directly onto the center of the diamond crystal.

• Pressure Application: Lower the pressure anvil until the software indicates optimal contact. Causality Rule: Insufficient pressure leads to poor optical contact and weak signals; excessive pressure can induce polymorphic phase changes in the sample.

• Data Acquisition: Collect 32 scans. Apply an ATR correction algorithm in the software to account for the wavelength-dependent penetration depth.

Protocol B: KBr Pellet Transmission Workflow (For C≡N Verification)

• Matrix Preparation: Dry FT-IR grade KBr powder in an oven at 110°C for at least 24 hours prior to use to eliminate absorbed moisture. Store strictly in a desiccator.

• Sample Grinding: In an agate mortar, gently grind 1-2 mg of the α-aminonitrile with 100 mg of the dried KBr. Causality Rule: Vigorous grinding can generate localized heat, potentially degrading the sample or inducing phase transitions.

• Pellet Pressing: Transfer the fine powder mixture to a 13 mm pellet die. Apply a vacuum for 2 minutes to remove trapped air (preventing opaque, scattering pellets), then apply 10 tons of pressure using a hydraulic press for 3 minutes.

• Data Acquisition: Place the transparent pellet in the transmission holder. Collect 32 scans at 4 cm⁻¹ resolution against a blank (empty beam) background.

Decision Workflow for α-Aminonitrile Characterization

The following diagram illustrates the logical pathway for selecting the appropriate FTIR technique based on the specific structural validation needs of the synthesized α-aminonitrile.

Decision matrix for FTIR characterization of α-aminonitriles based on target functional groups.

Conclusion

For the routine characterization of α-aminonitriles, Diamond ATR-FTIR is the most efficient choice, providing excellent resolution of the amine and aliphatic backbone. However, researchers must be aware of the inherent "blind spot" caused by diamond phonon absorption in the nitrile region. When definitive proof of the C≡N bond is required via infrared spectroscopy, reverting to the traditional KBr transmission method provides the necessary optical clarity, provided rigorous anhydrous sample preparation is maintained.

References

• FTIR characterization of alpha-aminonitriles in astrophysical environments. Danger, G., et al. ResearchGate.
• Density Functional Studies of 2-(4-bromophenyl)-2-(4-fluorophenylamino) acetonitrile.Academia.edu.
• Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles.PubMed Central (PMC).

Sources

• 1. academia.edu [academia.edu]
• 2. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comprehensive Guide to Mass Spectrometry Fragmentation of Pyrrolidine Derivatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison & Methodology Guide

Executive Summary: The Pyrrolidine Analytical Challenge

Pyrrolidine derivatives—ranging from pharmaceutical impurities (e.g., N-methylpyrrolidine in cefepime) and proline-rich therapeutic peptides to synthetic cathinones (e.g., α-PVP)—present unique challenges in mass spectrometry (MS). The cyclic, secondary amine structure of the pyrrolidine ring imposes severe conformational constraints and unique proton-affinity dynamics.

Traditional low-energy fragmentation often yields incomplete structural data due to dominant, low-energy cleavage pathways (such as the neutral loss of the intact pyrrolidine ring or the well-documented "proline effect" in peptides). As a Senior Application Scientist, I have designed this guide to objectively compare Collision-Induced Dissociation (CID), Higher-energy Collisional Dissociation (HCD), and Electron Transfer Dissociation (ETD), providing field-proven protocols to overcome these structural elucidation bottlenecks.

Mechanistic Foundations: Causality in Pyrrolidine Fragmentation

To optimize a mass spectrometry method, one must first understand the thermodynamic and kinetic drivers of the target molecule's gas-phase dissociation.

Small Molecules (e.g., Synthetic Cathinones & Pharmaceutical Impurities)

Under electrospray ionization (ESI), the basic nitrogen of the pyrrolidine ring readily accepts a proton. During ion trap CID, the lowest energy pathway is typically the neutral loss of the pyrrolidine moiety via a charge-mediated mechanism. However, under beam-type activation (HCD), the higher energy deposition forces 4- or 6-center hydrogen rearrangements, leading to diagnostic pyrrolidine ring cleavages and the formation of characteristic iminium ions [1].

Peptides (The "Proline Effect")

In proline-containing peptides, the pyrrolidine ring restricts the flexibility of the peptide backbone. Because the tertiary amide nitrogen of proline has a high proton affinity, mobile protons are sequestered here. During CID, this causes highly selective, dominant cleavage at the N-terminal side of the proline residue. While this yields an exceptionally abundant

-ion, it suppresses the formation of other sequence-informative ions, resulting in poor overall sequence coverage. Furthermore, radical-driven methods like ETD struggle because cleaving the N-C bond within the ring does not separate the peptide halves; the cyclic structure holds the fragments together unless supplemental activation is applied [3].

Mass spec fragmentation pathways for pyrrolidine derivatives.

Comparative Performance of Fragmentation Techniques

The table below synthesizes the performance of various fragmentation modes when applied to pyrrolidine derivatives, highlighting the operational trade-offs.

Feature / Technique	Ion Trap CID (Resonance Excitation)	HCD (Beam-Type CID)	ETD / EThcD (Radical-Driven)
Energy Deposition	Low, slow heating.	Higher, multiple collisions.	Non-ergodic (electron transfer).
Small Molecule Utility	Poor. Dominated by intact pyrrolidine neutral loss.	Excellent. Yields ring cleavage and iminium ions [1].	N/A (Rarely used for small molecules < 500 Da).
Peptide Utility	Poor. Suffers heavily from the "Proline Effect".	Moderate. Generates internal fragments but misses some backbone bonds.	Excellent (EThcD). Breaks the ring constraint, yielding ions [3].
Isomer Differentiation	Cannot differentiate positional isomers.	Struggles with stereoisomers (e.g., 3-HyP vs 4-HyP).	EThcD can differentiate isomers via specific -ion formation [3].
Artifact Risk	Susceptible to in-source CID mimics.	High energy can cause over-fragmentation.	Charge-state dependent (requires ).

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, a fragmentation protocol must be self-validating. The following methodologies incorporate orthogonal checks to prevent false positives, such as distinguishing true sample impurities from mass spectrometer-generated artifacts.

Protocol A: Differentiating In-Source CID Artifacts from True Impurities

Context: Analyzing N-methylpyrrolidine (NMP) impurities in Cefepime. During ESI, fragile pyrrolidine-containing drugs like cefepime can undergo in-source CID in the intermediate pressure region of the MS interface, generating protonated NMP. This artifact is isobaric to the actual NMP impurity present in the sample, rendering MS/MS alone insufficient [2].

Step-by-Step Methodology:

• Sample Preparation: Prepare cefepime standards (1 mg/mL) spiked with NMP at 0.01% to 0.5% (w/w) in water/methanol (50:50).

• Orthogonal Separation (FAIMS): Install a Field Asymmetric Waveform Ion Mobility Spectrometry (FAIMS) interface between the ESI source and the MS inlet.

• Parameter Tuning:

  • Set the ESI capillary voltage to 3.0 kV.

  • Apply a Compensation Field (CF) sweep. Intact cefepime transmits at CF ~0.7 Td, while free NMP transmits at CF ~0.0 Td.

• Self-Validation Check: Monitor the MS1 spectrum at CF 0.7 Td. If NMP ions (

  86) are detected at the cefepime CF, they are confirmed as in-source CID artifacts generated post-FAIMS. Only NMP detected at CF 0.0 Td represents the true pharmaceutical impurity [2].

LC-FAIMS-MS/MS workflow for pyrrolidine derivative characterization.

Protocol B: Comprehensive Sequencing of Proline-Rich Peptides via EThcD

Context: Overcoming the proline effect to sequence collagen-like peptides or differentiate hydroxyproline isomers.

• Precursor Isolation: Isolate the multiply charged peptide precursor (

  ) using a quadrupole isolation window of 1.5 Th.

• ETD Activation: Inject fluoranthene radical anions into the ion trap. Set the ETD reaction time dynamically based on the precursor charge state (typically 50–100 ms).

  • Causality: ETD cleaves the peptide backbone but leaves the pyrrolidine ring of proline intact, trapping the

    and fragments together.

• Supplemental HCD (EThcD): Transfer the entire ETD product ion population to the HCD cell. Apply a Normalized Collision Energy (NCE) of 15-25%.

  • Causality: The beam-type collisions provide the exact vibrational energy needed to shatter the constrained pyrrolidine ring, liberating the

    and ions and generating secondary -ions.

• Data Acquisition: Acquire the MS2 spectrum in a high-resolution analyzer (e.g., Orbitrap at 60,000 resolution) to easily resolve isotopic envelopes of the complex

  ion mixture [3].

Conclusion

Relying solely on traditional ion trap CID for pyrrolidine derivatives frequently leads to analytical blind spots—either through the masking of sequence data via the proline effect or the generation of uninformative neutral losses in small molecules. By migrating to beam-type HCD for synthetic cathinones and implementing EThcD or FAIMS-coupled workflows for complex peptides and isobaric impurities, analytical scientists can achieve 100% sequence coverage and definitively eliminate in-source artifacts.

References

• Davidson, J. T., et al. (2020). "Fragmentation pathways of α-pyrrolidinophenone synthetic cathinones and their application to the identification of emerging synthetic cathinone derivatives." International Journal of Mass Spectrometry, 453, 116343. URL:[Link]

• Smith, R. W., et al. (2015). "Rapid determination of N-Methylpyrrolidine in Cefepime by combining direct infusion electrospray ionisation-time-of-flight mass spectrometry with field asymmetric waveform ion mobility spectrometry." Analytical Methods, 7, 34-39. URL:[Link]

• Bi, H., et al. (2020). "Large-scale differentiation and site specific discrimination of hydroxyproline isomers by electron transfer/higher-energy collision dissociation (EThcD) mass spectrometry." Nature Communications (via PMC). URL:[Link]

A Comparative Guide to the Chiral Separation of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile Enantiomers

Introduction: The Criticality of Chirality in Drug Development

In pharmaceutical sciences, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological, metabolic, and toxicological profiles. The classic, cautionary tale of thalidomide underscores the critical need for enantiomerically pure active pharmaceutical ingredients (APIs). Consequently, regulatory bodies worldwide mandate the rigorous separation and characterization of enantiomers for chiral drug candidates.

This guide provides an in-depth comparison of modern analytical techniques for the chiral separation of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile enantiomers. This molecule, featuring a primary amine and a nitrile group, is representative of chiral building blocks and intermediates crucial in the synthesis of novel therapeutics.[1][2] We will explore the leading chromatographic and electrophoretic methods—High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE)—providing objective performance comparisons, supporting data, and actionable experimental protocols for researchers, scientists, and drug development professionals.

Physicochemical Profile of the Analyte

A successful separation strategy begins with understanding the analyte's properties. 2-Amino-4-(pyrrolidin-1-yl)butanenitrile possesses key structural features that dictate the choice of analytical methodology:

• Primary Amine Group (-NH₂): This group is a primary site for chiral recognition, particularly with crown ether and macrocyclic antibiotic-based selectors. It also provides a site for derivatization.

• Tertiary Amine (Pyrrolidine Ring): This adds to the basicity of the molecule.

• Nitrile Group (-C≡N): A polar functional group.

• Lack of a Strong Chromophore: The molecule does not possess significant aromaticity, making direct UV detection at higher wavelengths challenging. This necessitates either low-wavelength UV detection or the use of alternative detectors like Mass Spectrometry (MS) or derivatization with a UV-active tag.[3]

Comparative Analysis of Chiral Separation Techniques

The choice of technique for chiral separation is a trade-off between speed, resolution, solvent consumption, scalability, and the specific characteristics of the analyte.

Technique	Principle	Advantages	Disadvantages	Best Suited For
Chiral HPLC	Differential partitioning of enantiomers between a mobile phase and a Chiral Stationary Phase (CSP).[4]	Highly versatile with a wide range of CSPs, robust and well-established, excellent for analytical and preparative scale.[5][6]	Can be time-consuming, may use significant volumes of organic solvents.	Routine QC, method development, and purification.
Chiral SFC	Utilizes supercritical CO₂ as the main mobile phase, offering unique selectivity and efficiency.[7][8]	3-5 times faster than HPLC, significantly reduced organic solvent use ("Green Chemistry"), ideal for high-throughput screening and preparative work.[9][10]	Higher initial instrument cost, less suitable for highly polar, water-soluble compounds without significant mobile phase modification.	High-throughput screening, preparative purification, rapid analytical separations.
Chiral CE	Separation in a capillary based on differential electrophoretic mobility after forming transient diastereomeric complexes with a chiral selector in the electrolyte.[11]	Extremely high separation efficiency, minimal sample and solvent consumption, cost-effective for method development.[12]	Low concentration sensitivity with UV detection, limited scalability for preparative purposes, can be less robust than HPLC.	Analysis of minute sample quantities, screening of multiple chiral selectors, separation of highly polar/charged analytes.

Deep Dive: Methodologies and Starting Points

Chiral High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of chiral analysis due to its versatility and robustness.[6] The cornerstone of chiral HPLC is the Chiral Stationary Phase (CSP). For an amino nitrile compound, several CSP classes are highly effective.

Recommended Chiral Stationary Phases (CSPs):

• Crown Ether-Based CSPs: These phases, such as CROWNPAK CR-I(+), are specifically designed for the separation of compounds containing a primary amino group.[13] The chiral recognition mechanism involves the formation of an inclusion complex between the protonated primary amine of the analyte and the chiral crown ether cavity.[14]

• Macrocyclic Glycopeptide CSPs: Phases like Teicoplanin (e.g., Astec CHIROBIOTIC T) are exceptionally versatile for polar, underivatized compounds, including amino acids and amines.[15][16] They offer multiple interaction modes (ionic, hydrogen bonding, steric) and are compatible with a wide range of mobile phases.[16]

• Polysaccharide-Based CSPs: Derivatives of cellulose and amylose (e.g., Chiralcel® OD, Chiralpak® AD) are broadly applicable and should be included in initial screening.[4][6] They often provide excellent resolution in normal-phase, reversed-phase, or polar organic modes.

Table of Recommended HPLC Starting Conditions:

CSP Type	Recommended Column	Mobile Phase System	Typical Flow Rate	Causality & Expert Insights
Crown Ether	CROWNPAK® CR-I(+)	Acidified aqueous/organic (e.g., Perchloric acid solution / Acetonitrile)	0.5 - 1.0 mL/min	The acidic mobile phase ensures the primary amine is protonated (-NH₃⁺), which is essential for the host-guest complexation with the crown ether.[14]
Macrocyclic Glycopeptide	Astec® CHIROBIOTIC® T	Polar Ionic Mode: Acetonitrile/Methanol/Acetic Acid/Triethylamine	0.8 - 1.5 mL/min	This mobile phase creates a dynamic environment where ionic and polar interactions are modulated, allowing for effective chiral recognition by the complex teicoplanin structure.[16]
Polysaccharide	Chiralpak® IA / Chiralcel® OD-H	Normal Phase: Hexane/Ethanol/Amine Additive (e.g., Diethylamine)	0.5 - 1.0 mL/min	The amine additive is crucial to suppress undesirable ionic interactions between the basic analyte and residual silanols on the silica support, improving peak shape and resolution.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful, green alternative to normal-phase HPLC.[9] It leverages the properties of supercritical CO₂ to achieve rapid and efficient separations.[7][8]

Expertise & Causality: For a polar, basic compound like 2-Amino-4-(pyrrolidin-1-yl)butanenitrile, the mobile phase in SFC requires a polar organic co-solvent (modifier), typically methanol, and often a basic additive. The additive (e.g., diethylamine or ammonium hydroxide) plays the same critical role as in HPLC: it deactivates silica support sites and ensures the analyte is in a neutral state, leading to better chromatography. The same polysaccharide and macrocyclic antibiotic CSPs used in HPLC are often successful in SFC.[7]

Recommended SFC Starting Conditions:

• CSP: Chiralpak® series (IA, IB, IC, etc.)

• Mobile Phase: CO₂ / Methanol with 0.1% Diethylamine (gradient from 5% to 40% Methanol)

• Flow Rate: 2.0 - 4.0 mL/min

• Back Pressure: 150 bar

Capillary Electrophoresis (CE)

CE offers unparalleled efficiency and is ideal when sample volume is limited.[12] Chiral separation is achieved by adding a selector to the background electrolyte (BGE).[11]

Expertise & Causality: For a cationic analyte (protonated at low pH), cyclodextrins (CDs) are excellent chiral selectors.[17] Negatively charged CDs, such as sulfated-β-CD, are particularly effective. They migrate against the electroosmotic flow, creating a counter-current that enhances the interaction window and improves the chances of resolving the enantiomers, which will have slightly different binding constants with the CD cavity.[18]

Recommended CE Starting Conditions:

• Chiral Selector: Sulfated-β-cyclodextrin (S-β-CD)

• Background Electrolyte (BGE): 25 mM Phosphate buffer, pH 2.5, containing 1.5 mM S-β-CD

• Capillary: Fused-silica, 50 µm i.d., ~50 cm total length

• Voltage: +20 to +25 kV

• Temperature: 25 °C

Visualizing the Workflow and Mechanism

A structured approach is key to efficient method development.

Caption: A typical workflow for chiral method development.

Caption: Principle of chiral recognition via diastereomeric complexes.

Detailed Experimental Protocol: Chiral HPLC Method

This protocol describes a robust, validated method for determining the enantiomeric purity of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile using a crown ether-based CSP. This approach is chosen for its high selectivity towards primary amines.

1. Materials and Reagents:

• Racemic 2-Amino-4-(pyrrolidin-1-yl)butanenitrile standard

• HPLC-grade Acetonitrile

• Perchloric Acid (70%), analytical grade

• Deionized Water (18.2 MΩ·cm)

2. Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV or MS detector.

• Chiral Stationary Phase: DAICEL CROWNPAK® CR-I(+) column (150 x 4.0 mm, 5 µm).

3. Sample and Mobile Phase Preparation:

• Mobile Phase: Prepare a 0.1 M perchloric acid solution by carefully diluting perchloric acid in deionized water. The mobile phase is Acetonitrile / 0.1 M Perchloric Acid (90:10 v/v). Filter and degas prior to use.

• Sample Diluent: Use the mobile phase as the diluent.

• Sample Preparation: Accurately weigh and dissolve the sample in the diluent to a final concentration of approximately 0.5 mg/mL.

4. Chromatographic Conditions:

• Column Temperature: 25 °C

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• Detection: UV at 210 nm (due to lack of a strong chromophore) or MS (preferred for higher sensitivity and specificity).

• Run Time: Approximately 20 minutes (adjust as needed based on retention times).

5. System Suitability and Data Analysis:

• System Suitability: Inject the racemic standard six times. The resolution (Rs) between the two enantiomer peaks must be greater than 1.5. The relative standard deviation (RSD) for the peak areas should be less than 2.0%.

• Resolution Calculation: Rs = 2 * (t₂ - t₁) / (w₁ + w₂), where t₁ and t₂ are the retention times of the two enantiomers, and w₁ and w₂ are their respective peak widths at the base.

• Enantiomeric Purity Calculation: % Enantiomer 1 = (Area₁ / (Area₁ + Area₂)) * 100.

Trustworthiness Through Self-Validation: This protocol is designed to be self-validating. The system suitability criteria (Rs > 1.5) ensure that the separation is adequate for accurate quantification on any given day. The use of an established, highly selective CSP for the primary amine functional group provides a strong authoritative grounding for the method's success.[13][14]

Conclusion

The chiral separation of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is readily achievable using modern analytical techniques.

• Chiral HPLC with crown ether or macrocyclic glycopeptide CSPs offers a robust and highly selective solution for routine analysis and quality control.

• Chiral SFC presents a faster, greener alternative, particularly advantageous for high-throughput screening and preparative-scale purification.[10]

• Chiral CE provides an ultra-high-efficiency, low-consumption method ideal for situations with limited sample availability.[11]

The optimal choice depends on the specific laboratory context, including available instrumentation, sample throughput requirements, and whether the goal is analytical quantification or preparative isolation. The detailed HPLC protocol provided in this guide serves as a validated, reliable starting point for researchers in the field.

References

• Ultrafast simultaneous chiral analysis of native amino acid enantiomers using supercritical fluid chromatography/tandem mass spectrometry. PubMed. (2022).
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Taylor & Francis Online. (2022).
• 2-Amino-4-(3-phenylpyrrolidin-1-yl)butanenitrile. PubChem.
• CHIRAL ST
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separ
• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification.
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral St
• A chiral stationary phase for the facile resolution of amino acids, amino alcohols and amines as the N-3,5-dinitrobenzoyl derivatives.
• Capillary Electrophoresis: an Attractive Technique for Chiral Separations.
• (S)-2-Amino-4-oxo-4-(pyrrolidin-1-yl)butanoic Acid. PubChem.
• HPLC separation of amino acid enantiomers and small peptides on macrocyclic antibiotic-based chiral st
• Chiral chromatographic analysis of amino acids with pre-column derivatization by o-phthalaldehyde: improving the determination of enantiomers using ion-pair reagents.
• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chrom
• Separation of Amino Acid Enantiomers Using Capillary Electrophoresis with a New Chiral Ligand.
• An Introduction to Chiral Analysis by Capillary Electrophoresis. Bio-Rad.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. IntechOpen. (2023).
• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. (2020).
• Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and comput
• Chiral Separations of Amino Acids and Peptides by Capillary Electrophoresis.
• Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Sigma-Aldrich.
• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. ACS Medicinal Chemistry Letters. (2011).
• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. (2013).
• Electrokinetic Resolution of Amino Acid Enantiomers with Copper( I 1)-Aspartame Support Electrolyte. Stanford University.
• Improved synthesis of chiral pyrrolidine inhibitors and their binding properties to neuronal nitric oxide synthase. PubMed. (2011).
• A Comparative Guide to Chiral HPLC Methods for Determining Enantiomeric Excess of 4-Amino-2-methyl-1-butanol. Benchchem.

Sources

• 1. Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved synthesis of chiral pyrrolidine inhibitors and their binding properties to neuronal nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. eijppr.com [eijppr.com]
• 5. hplc.eu [hplc.eu]
• 6. yakhak.org [yakhak.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. selvita.com [selvita.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Ultrafast simultaneous chiral analysis of native amino acid enantiomers using supercritical fluid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 15. academia.edu [academia.edu]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study - PMC [pmc.ncbi.nlm.nih.gov]

Comparing reactivity of pyrrolidinyl vs piperidinyl aminonitriles

As a Senior Application Scientist navigating the synthesis of nitrogen-containing heterocycles, I frequently encounter a critical divergence in reactivity based purely on ring size. When designing synthetic routes for drug development, understanding the distinct chemical behaviors of pyrrolidinyl (5-membered) versus piperidinyl (6-membered) α-aminonitriles is paramount.

This guide objectively compares their performance, dissects the stereoelectronic causality behind their reactivity, and provides field-proven, self-validating protocols to ensure synthetic success.

Mechanistic Causality: The Ring Size Effect

The reactivity of cyclic α-aminonitriles is fundamentally governed by their propensity to expel the cyano group and form an iminium ion intermediate . This dynamic dictates their stability, their performance in nucleophilic substitutions (e.g., the Bruylants reaction), and their viability as precursors for cyclic amino acids.

The Thermodynamics of Iminium Ion Formation

The transition from an

-hybridized carbon to an -hybridized iminium carbon yields drastically different energetic profiles depending on the ring size:

• Pyrrolidine (5-Membered): The native

  envelope conformation of pyrrolidine suffers from torsional strain due to eclipsing hydrogen interactions. Converting one carbon to an geometry actually relieves this strain. Consequently, pyrrolidine-derived iminium ions are thermodynamically stable and kinetically favored 1.

• Piperidine (6-Membered): The native

  chair conformation of piperidine is highly stable and virtually strain-free. Forcing an center into this ring introduces significant angle and torsional strain (forcing a half-chair conformation). Thus, piperidine strongly resists iminium ion formation 1.

The Retro-Strecker Vulnerability

Because the 5-membered iminium ion is so easily formed, the cyano group in pyrrolidinyl α-aminonitriles acts as a highly labile leaving group. This makes them exceptionally prone to the retro-Strecker reaction —the spontaneous elimination of HCN to revert to the cyclic ketimine. This decomposition frequently occurs during routine solvent evaporation or silica gel chromatography 2. In contrast, the energetic penalty of forming the 6-membered iminium ion renders piperidinyl α-aminonitriles substantially more bench-stable.

Reaction pathways of cyclic α-aminonitriles highlighting ring-size dependent vulnerabilities.

Comparative Performance Data

The structural differences directly translate to operational metrics in the lab. When executing the Bruylants reaction (nucleophilic displacement of the cyano group by Grignard reagents) 3 or hydrolyzing the nitrile to an amino acid, the two scaffolds demand entirely different handling.

Property	Pyrrolidinyl α-Aminonitriles (5-Membered)	Piperidinyl α-Aminonitriles (6-Membered)
Thermodynamic Stability	Low (Prone to rapid decomposition)	High (Isolable, bench-stable)
Retro-Strecker Propensity	High (Rapid HCN elimination in vacuo) 2	Low to Moderate
Iminium Ion Formation Rate	Very Fast (Lower activation energy)	Slower (Often requires Lewis acids)
Bruylants Reaction Yields	Excellent (If trapped immediately in situ)	Good (Requires forcing conditions/heat)
Hydrolysis to Amino Acid	Requires stepwise/mild conditions 4	Standard acidic/basic reflux suffices

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are engineered as self-validating systems. They embed analytical checkpoints to verify intermediate formation before proceeding, mitigating the specific risks associated with each ring size.

Protocol A: One-Pot Strecker-Bruylants Sequence for Pyrrolidinyl Derivatives

Causality: Because 5-membered aminonitriles undergo rapid retro-Strecker elimination during solvent evaporation, they must never be concentrated to dryness. This protocol bypasses isolation entirely.

• Imine Formation: In an oven-dried flask under N₂, dissolve the starting cyclic ketone (1.0 equiv) and amine (1.05 equiv) in anhydrous THF (0.2 M). Add activated 4Å molecular sieves. Stir at room temperature for 4 hours.

• Cyanation: Cool the mixture to 0 °C. Add Trimethylsilyl cyanide (TMSCN, 1.2 equiv) dropwise, followed by a catalytic amount of ZnI₂ (5 mol%). Stir for 2 hours.

  • Validation Checkpoint: Analyze an aliquot via in-situ IR spectroscopy. Proceed only when the ketimine stretch (~1650 cm⁻¹) is completely replaced by the nitrile stretch (~2230 cm⁻¹).

• In Situ Trapping (Bruylants): Cool the reaction to -78 °C. Slowly add the desired Grignard reagent (RMgX, 2.5 equiv) dropwise. The highly reactive pyrrolidine iminium ion will be trapped immediately. Allow the mixture to warm to room temperature overnight.

• Quench & Workup: Quench cautiously with saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc, dry over Na₂SO₄, and concentrate. Purify the resulting alkylated pyrrolidine via flash chromatography.

Protocol B: Stepwise Hydrolysis of Piperidinyl α-Aminonitriles

Causality: 6-membered aminonitriles are stable enough to be isolated and purified. Their robust nature allows for direct, harsh hydrolysis to yield pipecolic acid derivatives without the need for delicate stepwise amide intermediates 4.

• Isolation: Synthesize the piperidinyl α-aminonitrile via standard Strecker conditions. Perform an aqueous workup, dry the organic layer, and concentrate in vacuo to isolate the bench-stable nitrile.

• Hydrolysis: Suspend the isolated aminonitrile in 6M HCl (10 mL/mmol). Heat the mixture to reflux (110 °C) for 12–16 hours.

  • Validation Checkpoint: Monitor via LC-MS. The nitrile peak will first convert to a primary amide intermediate (M+18) before fully converting to the carboxylic acid (M+19). Ensure complete disappearance of the amide intermediate before cooling.

• Purification: Cool to room temperature and wash with diethyl ether to remove non-polar impurities. Lyophilize the aqueous layer to yield the piperidinyl α-amino acid hydrochloride salt. If the free zwitterion is required, pass through a Dowex 50WX8 ion-exchange column, eluting with 1M NH₄OH.

References

• From Cyclic Ketimines to α‐Substituted Cyclic Amino Acids and their Derivatives: Influence of Ring Size and Substituents on Stability and Reactivity of Cyclic Aminonitriles Source: ResearchGate URL:2

• The Bruylants and related reactions Source: Semantic Scholar URL:3

• Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds Source: National Institutes of Health (NIH) URL:1

• Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications Source: National Institutes of Health (NIH) URL:4

Sources

• 1. Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Elemental Analysis Standards for Aminonitrile Purity: A Comparative Guide

Introduction: The "Purity Paradox" of Aminonitriles

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-Aminonitriles are pivotal intermediates in organic synthesis, serving as the direct precursors to -amino acids via the Strecker synthesis.[1][2][3] Despite their structural simplicity, validating their purity presents a unique analytical challenge often described as the "Purity Paradox."

In drug development, a compound is often deemed "pure" if it meets the journal standard of Elemental Analysis (EA) within

of theoretical values. However, aminonitriles are frequently thermally unstable (prone to retro-Strecker decomposition) and hygroscopic. A sample may exhibit purity by HPLC or H NMR yet fail EA due to trapped solvent or atmospheric moisture absorption during weighing.

This guide objectively compares the traditional "Gold Standard" (Combustion Analysis) with the emerging "Platinum Standard" (Quantitative NMR or qNMR), providing actionable protocols to ensure scientific integrity.

Comparative Analysis: EA vs. qNMR vs. Chromatographic Methods

The following table summarizes the strengths and limitations of the three primary purity validation methods for aminonitriles.

Feature	Elemental Analysis (CHNS)	Quantitative NMR (qNMR)	HPLC-UV / LC-MS
Primary Output	Mass % of C, H, N, S	Absolute Molar Purity (%)	Relative Area % (Purity)
Sample Requirement	2–5 mg (Destructive)	5–20 mg (Non-destructive)	<1 mg (Destructive)
Standard Requirement	External Calibration (Acetanilide)	Internal Standard (e.g., Maleic Acid)	Response Factor/Ref. Std.
Aminonitrile Risk	High: Hygroscopicity skews mass; Retro-Strecker loses HCN.	Low: Water/Solvent peaks are separated; degradation is visible.	Medium: Decomposition on column; UV response varies.
Accuracy Limit	(Absolute)	(Relative)	Depends on detector response
Publication Status	Mandatory for many top-tier journals.	Increasingly accepted as a superior substitute.	Supplementary evidence.

Technical Deep Dive: Elemental Analysis (CHNS)

The Mechanism and Failure Points

Standard CHNS analysis relies on "Flash Combustion" at

C. The sample is oxidized to , , , and . For aminonitriles, two specific failure modes exist:

• Refractory Nitrogen: The nitrile (

  ) bond is strong. Incomplete combustion can lead to carbonization (char formation), resulting in low %N values.

• The Hygroscopic Error: Aminonitriles often exist as hydrochloride salts or oils that greedily absorb atmospheric water.

  • Scenario: A sample of 2-amino-2-phenylacetonitrile (

    , MW 132.16) absorbs 1% water by mass.

  • Result: The theoretical %C drops from 72.70% to ~71.9%, causing a failure (

    deviation) despite the molecule being chemically intact.

Optimized Protocol for Aminonitriles

To achieve passing EA results for these sensitive compounds, strict adherence to sample preparation is required.

Step-by-Step Protocol:

• Purification: Ensure the sample is free of non-volatile solvents (silica gel chromatography followed by high-vacuum drying).

• Drying (Critical):

  • Do NOT use standard heat drying if the aminonitrile is thermally unstable (retro-Strecker risk).

  • Method: Use a Vacuum Desiccator with

    (phosphorus pentoxide) for at least 24 hours at room temperature. is aggressive enough to remove bound water without thermal degradation.

• Encapsulation:

  • Weigh the sample immediately after removing from the desiccator.

  • Use Tin capsules (which aid combustion via exothermic oxidation) rather than silver.

  • Sealing: Cold-weld the capsule using a press to create a hermetic seal, preventing moisture re-adsorption before combustion.

• Combustion Aids:

  • Add 5–10 mg of Tungsten(VI) Oxide (

    ) to the capsule. This acts as a catalyst and oxygen donor, ensuring complete oxidative cleavage of the nitrile bond and preventing char formation.

The Superior Alternative: Quantitative NMR (qNMR)[5]

When EA fails due to inherent material properties (not impurity), qNMR is the scientifically robust alternative. It measures the molar ratio of the analyte to a certified internal standard.

Why qNMR for Aminonitriles?

• Solvent Independence: Trapped solvent or water appears as distinct peaks and does not lower the calculated purity of the aminonitrile signal.

• Stability Check: Degradation products (e.g., aldehydes from retro-Strecker) are immediately visible in the spectrum.

qNMR Experimental Protocol

Reagents:

• Solvent: DMSO-

  (Preferred for solubility and preventing exchange of amine protons).

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent). Criteria: High purity, non-hygroscopic, distinct singlet at

  6.2 ppm.

Workflow:

• Weighing: Accurately weigh ~10 mg of the aminonitrile (

  ) and ~5 mg of the Internal Standard ( ) into the same vial. Use a microbalance with mg readability.

• Dissolution: Add 0.6 mL DMSO-

  . Ensure complete dissolution.

• Acquisition Parameters (Bruker/Varian):

  • Pulse Angle:

    (Maximize signal).[4]

  • Relaxation Delay (

    ): seconds (Must be of the slowest proton to ensure full relaxation).[4]

  • Scans (NS): 16 or 32 (Sufficient S/N ratio > 250:1).

  • Spectral Width: 20 ppm (to catch all signals).

• Processing:

  • Phase and baseline correct manually.

  • Integrate the IS peak (

    ) and a specific analyte peak ( ) (e.g., the -proton).

Calculation:

Where:

• = Integral area
• = Number of protons contributing to the signal
• = Molar mass
• = Weighed mass
• = Purity of the internal standard

Visualization: Method Selection & Workflow

The following diagram outlines the decision logic for selecting the appropriate purity validation method based on the physicochemical properties of the aminonitrile.

Figure 1: Decision Matrix for Aminonitrile Purity Validation. Note the diversion to qNMR for unstable or hygroscopic samples.

References

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. Link

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 55(6), 2772–2780. Link

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Link

• Microanalysis, E. (2023). Combustion Aids for Elemental Analysis. Elemental Microanalysis Technical Guides. Link

• BIPM. (2023). Quantitative NMR (qNMR) Internal Standard Reference Data. Bureau International des Poids et Mesures. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. sciforum.net [sciforum.net]
• 3. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 4. resolvemass.ca [resolvemass.ca]

Advanced Impurity Profiling in 2-Amino-4-(pyrrolidin-1-yl)butanenitrile Synthesis: A Comparative Analytical Guide

Executive Summary

The synthesis of highly polar, aliphatic aminonitriles such as 2-amino-4-(pyrrolidin-1-yl)butanenitrile presents a unique dual challenge for pharmaceutical development. First, the standard synthetic routes (typically Strecker-type reactions) generate a complex profile of structurally similar, highly polar byproducts[1]. Second, the physicochemical properties of these molecules—specifically their low partition coefficients (

), dual basic nitrogen centers, and lack of UV chromophores—render legacy analytical techniques like Reversed-Phase HPLC (RP-HPLC) and Gas Chromatography (GC) largely ineffective[2].

This guide objectively compares standard analytical platforms against Hydrophilic Interaction Liquid Chromatography coupled with High-Resolution Mass Spectrometry (HILIC-ESI-HRMS) . By examining the causality behind chromatographic failures and successes, we provide a self-validating framework for identifying impurities in compliance with ICH Q3A(R2) regulatory thresholds[3].

Mechanistic Origins of Process Impurities

To design an effective analytical method, one must first understand the origin of the impurities. The synthesis of 2-amino-4-(pyrrolidin-1-yl)butanenitrile is typically achieved via a Strecker amino acid synthesis utilizing 3-(pyrrolidin-1-yl)propanal, ammonia (

), and a cyanide source ( or )[1][4].

The thermodynamically driven Strecker reaction is susceptible to kinetic branching. If the addition of cyanide outpaces the formation of the imine intermediate, incomplete amination occurs, yielding a cyanohydrin impurity (2-hydroxy-4-(pyrrolidin-1-yl)butanenitrile)[4]. Furthermore, the primary amine of the target product can act as a nucleophile against unreacted aldehyde, leading to bis-alkylated secondary amine dimers .

Fig 1: Kinetic branching in Strecker synthesis leading to primary aminonitrile impurities.

Comparative Analysis of Analytical Platforms

According to ICH Q3A(R2) guidelines, organic impurities in new drug substances must be reported if they exceed the 0.05% threshold, and structurally identified if they exceed the identification threshold (typically 0.10% depending on maximum daily dose)[3][5]. Achieving this requires high sensitivity and baseline resolution.

Reversed-Phase HPLC-UV (The Legacy Approach)

• Mechanism & Failure: RP-HPLC relies on hydrophobic partitioning. Because 2-amino-4-(pyrrolidin-1-yl)butanenitrile and its cyanohydrin impurity are highly polar, they lack the hydrophobic surface area to interact with a standard C18 stationary phase. This results in "hydrophilic collapse," where the analytes co-elute in the void volume (

  ).

• Detection limitation: Aliphatic amines and nitriles lack conjugated

  -systems, rendering UV detection at standard wavelengths (e.g., 254 nm) virtually blind. While low-wavelength UV (210 nm) can be used, it suffers from severe baseline drift and matrix interference[6].

• Verdict: Inadequate for trace impurity profiling of this compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Mechanism & Failure: GC-MS is often the default for volatile amines. However,

  -aminonitriles are thermally labile. At the high temperatures required for GC injection ports (250°C) and column elution, the target compound undergoes a retro-Strecker reaction, degrading back into the aldehyde and cyanide[2].

• Verdict: Prone to false positives (detecting degradation products as process impurities).

HILIC-ESI-HRMS (The Optimal Approach)

• Mechanism & Success: Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes a polar stationary phase (e.g., zwitterionic sulfobetaine) and a highly organic mobile phase (typically >70% Acetonitrile)[7][8]. The separation mechanism is driven by the partitioning of the polar analytes into a water-rich layer immobilized on the stationary phase, supplemented by electrostatic interactions[7].

• Detection Synergy: HILIC mobile phases are highly volatile and low in aqueous content, which dramatically enhances desolvation efficiency in Electrospray Ionization (ESI), leading to a 10- to 100-fold increase in MS sensitivity compared to RP-HPLC[6][9].

Quantitative Performance Comparison

The following table summarizes the experimental performance of these platforms for quantifying the cyanohydrin impurity in a matrix of 2-amino-4-(pyrrolidin-1-yl)butanenitrile:

Analytical Platform	Retention Factor ( )	Resolution ( )	LOD (ppm)	LOQ (ppm)	Primary Limitation
RP-HPLC-UV (C18)	0.2 (Void volume)	Co-elution	> 500	> 1500	No retention; no UV chromophore.
GC-MS (DB-5MS)	N/A (Degrades)	N/A	Variable	Variable	Thermal degradation (Retro-Strecker).
HILIC-ESI-HRMS	4.8	> 2.5	0.5	1.5	Requires strict sample diluent control.

Self-Validating Experimental Protocol: HILIC-ESI-HRMS

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. The causality behind each critical parameter is explained to prevent common HILIC failures.

Fig 2: HILIC-ESI-HRMS analytical workflow for polar impurity profiling.

Step 1: Sample Preparation (Critical Step)

• Procedure: Dissolve the crude 2-amino-4-(pyrrolidin-1-yl)butanenitrile sample in a diluent of Acetonitrile:Water (90:10, v/v) to a final concentration of 1 mg/mL.

• Causality: In HILIC, water is the strong eluting solvent[7]. If the sample is dissolved in 100% water or a highly aqueous diluent, the injection plug will disrupt the immobilized water layer on the column, causing severe peak distortion, splitting, and loss of retention[7].

Step 2: Chromatographic Separation

• Column: Zwitterionic HILIC column (e.g., SeQuant ZIC-HILIC, 150 x 2.1 mm, 3 µm)[8].

  • Why: The permanent zwitterionic phase provides simultaneous electrostatic repulsion and attraction, ideal for resolving the primary amine (target) from the hydroxyl group (cyanohydrin impurity)[8].

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with formic acid.

  • Why: pH 3.0 ensures both the pyrrolidine and primary amine nitrogens are fully protonated, preventing peak tailing[9]. Ammonium formate is fully volatile and MS-compatible.

• Mobile Phase B: 100% Acetonitrile.

• Gradient: Start at 90% B, hold for 2 mins. Ramp to 50% B over 10 mins. (Remember: decreasing organic content increases elution strength in HILIC).

Step 3: High-Resolution Mass Spectrometry (HRMS)

• Ionization: Electrospray Ionization in Positive mode (ESI+).

• Parameters: Capillary voltage 3.5 kV; Desolvation temperature 350°C.

• Data Processing: Utilize exact mass (e.g., target

  theoretical m/z 154.1339) to extract ion chromatograms. The cyanohydrin impurity will present at m/z 155.1184. The high mass accuracy (< 2 ppm error) of the Q-TOF definitively differentiates the oxygen substitution from potential isobaric interferences.

Conclusion

For the synthesis of 2-amino-4-(pyrrolidin-1-yl)butanenitrile, relying on traditional RP-HPLC or GC-MS for impurity profiling introduces significant risks of regulatory non-compliance due to poor retention and thermal degradation. HILIC-ESI-HRMS provides a scientifically sound, highly sensitive alternative that aligns with ICH Q3A(R2) mandates. By leveraging the unique partitioning mechanisms of zwitterionic stationary phases, analytical chemists can achieve baseline resolution and definitive structural elucidation of complex Strecker synthesis byproducts.

References

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

• Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. MDPI. Available at: [Link]

• Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. National Institutes of Health (PMC). Available at: [Link]

• Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. AMSbiopharma. Available at:[Link]

• HILIC to the Rescue: Pharmaceutical Development Case Examples. LCGC International. Available at: [Link]

• Analysis of Pharmaceutical Impurities Using Hydrophilic Interaction Liquid Chromatography. ResearchGate. Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Application of HILIC methods in pharmaceutical analysis [amsbiopharma.com]
• 8. sigmaaldrich.cn [sigmaaldrich.cn]
• 9. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Reference Standards for 2,4-Diaminobutyric Acid (DAB) Derivatives

As a Senior Application Scientist, I frequently encounter analytical bottlenecks where structural isomers confound mass spectrometric quantification, or where unnatural amino acid impurities derail peptide synthesis. 2,4-Diaminobutyric acid (DAB) is a prime example. As a non-proteinogenic diamino acid, DAB is both a critical structural component of the polymyxin class of antibiotics and a notorious confounding isomer of the cyanobacterial neurotoxin β-N-methylamino-L-alanine (BMAA) 1.

Selecting the correct DAB reference standard—whether a highly pure L-enantiomer, an isotopically labeled variant, or an orthogonal protecting-group derivative—is foundational to ensuring assay specificity and synthetic yield. This guide objectively compares commercially available DAB derivatives, details their mechanistic applications, and provides self-validating protocols for LC-MS/MS analysis and solid-phase peptide synthesis (SPPS).

Comparative Analysis of DAB Reference Standards

To establish a robust analytical or synthetic method, the physicochemical properties of the reference standard must align with the specific workflow. Table 1 summarizes the core quantitative data for the most widely utilized DAB derivatives 23.

Table 1: Quantitative Comparison of DAB Reference Standards

Derivative	CAS Number	Purity (HPLC/Titration)	Optical Activity ( )	Primary Application
L-2,4-Diaminobutyric acid 2HCl	1883-09-6			BMAA differentiation, Polymyxin assay calibration
DL-2,4-Diaminobutyric acid 2HCl	65427-54-5		N/A (Racemic)	General analytical reference, method development
D5-2,4-Diaminobutyric acid 2HCl	N/A	Isotopic	N/A	Isotope dilution MS, matrix effect correction
Fmoc-DAB(Boc)-OH	161420-87-7			Solid-Phase Peptide Synthesis (SPPS)

Mechanistic Causality & Application Workflows

Environmental Toxicology: Differentiating DAB from BMAA

BMAA is heavily implicated in neurodegenerative diseases (e.g., ALS/PDC). However, complex environmental matrices like seafood and cyanobacteria contain high endogenous levels of DAB. Because DAB and BMAA are structural isomers (both sharing the exact mass of 118.13 g/mol ), they exhibit isobaric interference during mass spectrometry 4.

Distinguishing them requires L-DAB reference standards to validate chromatographic retention times and unique MS/MS fragmentation patterns. For example, following derivatization, DAB yields a dominant product ion resulting from specific side-chain cleavages that differ entirely from BMAA. Using an isotopically labeled standard (D5-DAB) is critical here; it corrects for evaporative losses during sample prep and normalizes ion suppression during electrospray ionization (ESI).

UHPLC-MS/MS workflow for differentiating BMAA from its isomer 2,4-diaminobutyric acid (DAB).

Pharmaceutical Quality Control: Polymyxin Impurity Profiling

Polymyxins (such as Polymyxin B and Colistin) are cationic cyclic lipopeptides synthesized by nonribosomal peptide synthetases (NRPS) 5. They contain multiple L-DAB residues, which confer the positive charge necessary to disrupt Gram-negative bacterial membranes via electrostatic interaction with lipid A. Pharmaceutical monographs require strict quantification of polymyxin components and related impurities. L-DAB dihydrochloride serves as the definitive quantitative standard for amino acid analysis following the total hydrolysis of polymyxin active pharmaceutical ingredients (APIs).

Nonribosomal peptide synthetase (NRPS) assembly line for Polymyxin E incorporating DAB residues.

Self-Validating Experimental Protocols

To ensure data integrity, every protocol must act as a self-validating system. Below are the optimized methodologies for utilizing DAB reference standards in both analytical and synthetic applications.

Protocol 1: LC-MS/MS Quantification of BMAA with DAB Isomer Differentiation

Objective: Quantify BMAA in complex matrices while definitively excluding DAB interference.

• Sample Preparation & Hydrolysis: Weigh 50 mg of lyophilized matrix into a glass vial. Add 1 mL of 6M HCl and incubate at 110°C for 24 hours.

  • Causality: Total quantification requires breaking peptide bonds; free amino acid pools only represent a fraction of the total toxin load.

• Internal Standard Spiking: Post-hydrolysis, spike the sample with 10 µL of 1 µg/mL D5-DAB reference standard. Dry under a gentle nitrogen stream.

• Derivatization: Reconstitute the dried extract in 80 µL of borate buffer (pH 8.8). Add 20 µL of AQC (6-aminoquinolyl-N-hydroxysuccinimidyl carbamate) reagent. Heat at 55°C for 10 minutes.

  • Causality: DAB and BMAA are highly polar and lack strong chromophores. AQC derivatization increases their hydrophobicity, enabling baseline retention and separation on a reverse-phase C18 column.

• LC-MS/MS Analysis: Inject 2 µL onto a UHPLC C18 column. Monitor the MRM transitions for BMAA-AQC (

  459 119) and DAB-AQC ( 459 171).

• System Suitability Validation: The assay is only valid if the chromatographic resolution (

  ) between the BMAA and DAB peaks is > 1.5. The D5-DAB recovery must fall between 80-120%.

Protocol 2: Fmoc-SPPS Integration of Fmoc-DAB(Boc)-OH

Objective: Synthesize a linear precursor for a cyclic lipopeptide utilizing orthogonal protection.

• Resin Swelling & Deprotection: Swell Rink Amide resin in DMF for 30 minutes. Treat with 20% piperidine in DMF (2 x 10 min) to remove the terminal Fmoc group.

• Coupling: Pre-activate Fmoc-DAB(Boc)-OH (3 eq) with HBTU (2.9 eq) and DIPEA (6 eq) in DMF for 3 minutes. Add the mixture to the resin and agitate for 45 minutes at room temperature.

  • Causality: The Boc group on the

    -amine prevents unwanted branching, ensuring linear peptide elongation occurs strictly through the -amine.

• Cleavage & Global Deprotection: Treat the resin with a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5) for 2 hours.

  • Causality: Trifluoroacetic acid (TFA) simultaneously cleaves the peptide from the solid support and removes the side-chain Boc protecting group, yielding the biologically active free

    -amine.

• Validation: Precipitate the crude peptide in cold diethyl ether. Analyze via analytical HPLC (214 nm) and spike with an L-DAB reference standard post-hydrolysis to confirm the stoichiometric incorporation of the DAB residue.

References

• Banack SA, Metcalf JS, Spáčil Z, et al. "Distinguishing the cyanobacterial neurotoxin β-N-methylamino-L-alanine (BMAA) from other diamino acids." Toxicon, 2011.
• Jiang L, Kiselova N, Rosén J, Ilag LL. "Quantification of neurotoxin BMAA (β-N-methylamino-L-alanine) in seafood from Swedish markets." Scientific Reports, 2014.
• Veeprho Pharmaceuticals.
• Sigma-Aldrich. "L-2,4-Diaminobutyric acid dihydrochloride.
• TCI Chemicals. "DAB (2,4-Diaminobutyric Acid)

Sources

• 1. Distinguishing the cyanobacterial neurotoxin β-N-methylamino-L-alanine (BMAA) from other diamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L -2,4-Diaminobutyric acid = 95.0 1883-09-6 [sigmaaldrich.com]
• 3. DAB (2,4-Diaminobutyric Acid) [Unnatural Amino Acid Derivatives] | TCI AMERICA [tcichemicals.com]
• 4. researchgate.net [researchgate.net]
• 5. veeprho.com [veeprho.com]

A Comparative Guide to the Spectroscopic Characterization of Gamma-Amino Nitrile Derivatives

For Researchers, Scientists, and Drug Development Professionals

Gamma-amino nitriles are a pivotal class of compounds, serving as versatile intermediates in the synthesis of pharmaceuticals and other bioactive molecules. Their structural integrity is paramount to their function, necessitating rigorous characterization. This guide will navigate the nuances of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy in the context of these unique molecules.

The Analytical Imperative: Why Spectroscopic Scrutiny Matters

The precise arrangement of atoms within a gamma-amino nitrile derivative dictates its chemical reactivity, biological activity, and ultimately, its suitability as a drug candidate or synthetic precursor. Spectroscopic techniques provide a non-destructive window into the molecular world, allowing for the confirmation of the desired structure, identification of impurities, and elucidation of stereochemistry. Each technique offers a unique piece of the structural puzzle, and a combined approach is often essential for unambiguous characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy stands as the most powerful tool for determining the carbon-hydrogen framework of organic molecules. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms.

¹H NMR Spectroscopy: Mapping the Proton Landscape

Proton NMR (¹H NMR) is indispensable for identifying the various types of protons and their neighboring atoms in a gamma-amino nitrile.

Key Diagnostic Signals for Gamma-Amino Nitriles:

• α-Protons (to the nitrile): These protons typically resonate in the range of 2.5-3.0 ppm . Their chemical shift is influenced by the electronegativity of the nitrile group.

• β-Protons: The chemical shift of these protons is generally found between 1.8 and 2.2 ppm .

• γ-Protons (adjacent to the amino group): These protons are deshielded by the nitrogen atom and typically appear in the 2.8-3.5 ppm region. The exact chemical shift can vary depending on the substitution on the amino group.[1]

• N-H Protons: The signal for the amino group protons is often a broad singlet and can appear over a wide range of chemical shifts (1-5 ppm for primary amines), depending on the solvent, concentration, and temperature.[2]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the gamma-amino nitrile derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Standard acquisition parameters on a 400 or 500 MHz instrument are typically sufficient.

• Data Acquisition: Acquire the spectrum, ensuring an adequate number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

• Spectral Analysis: Analyze the chemical shifts, integration values, and coupling patterns to assign the signals to the respective protons in the molecule.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

Carbon-13 NMR (¹³C NMR) provides a direct look at the carbon framework of the molecule.

Characteristic Chemical Shifts:

• Nitrile Carbon (C≡N): The carbon of the nitrile group is a key diagnostic peak, typically appearing in the range of 115-125 ppm .[3][4][5]

• Carbons Adjacent to Nitrogen (γ-carbon): These carbons are deshielded and resonate in the 40-60 ppm region.

• Aliphatic Carbons (α and β): The remaining aliphatic carbons will appear further upfield, typically between 20 and 40 ppm .

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrument Setup: Select a standard carbon acquisition experiment (e.g., proton-decoupled).

• Data Acquisition: Acquire the spectrum. Due to the low natural abundance of ¹³C, a larger number of scans is required compared to ¹H NMR.

• Data Processing and Analysis: Process the data to obtain the final spectrum and assign the carbon signals based on their chemical shifts and, if applicable, information from DEPT experiments.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and sensitive technique for identifying the presence of specific functional groups within a molecule based on their characteristic vibrational frequencies.

Diagnostic Peaks for Gamma-Amino Nitriles:

• Nitrile (C≡N) Stretch: A sharp, medium-intensity peak in the region of 2220-2260 cm⁻¹ is a clear indicator of the nitrile group.[4][6] The intensity of this peak is generally stronger than that of an alkyne C≡C stretch due to the polarity of the C≡N bond.

• N-H Stretch (Amino Group):

  • Primary Amines (-NH₂): Two sharp bands are typically observed in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching vibrations.[7]

  • Secondary Amines (-NHR): A single sharp band is observed in the same region.

• N-H Bend (Amino Group): A medium to strong band can be seen around 1550-1650 cm⁻¹ .[7]

• C-H Stretch (Aliphatic): Strong absorptions in the 2850-3000 cm⁻¹ range are characteristic of C-H bonds in the alkyl chain.[7]

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solid: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for direct analysis of solid or liquid samples.

• Background Spectrum: Record a background spectrum of the empty sample holder (or pure KBr pellet).

• Sample Spectrum: Record the spectrum of the sample.

• Data Analysis: The instrument software will automatically subtract the background spectrum. Analyze the resulting spectrum for the characteristic absorption bands of the functional groups present.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and structural features of a molecule by analyzing the mass-to-charge ratio of its ions.

Expected Fragmentation Patterns for Gamma-Amino Nitriles:

• Molecular Ion (M⁺): The molecular ion peak may be weak or absent in the electron ionization (EI) mass spectra of nitriles.[4]

• M-1 Peak: Loss of a hydrogen atom from the carbon adjacent to the nitrile or amino group is a common fragmentation pathway, resulting in a prominent M-1 peak.

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom is a characteristic fragmentation for amines, leading to the formation of a stable iminium ion.

• McLafferty Rearrangement: If a gamma-hydrogen is present relative to a carbonyl or, in some cases, a nitrile group, a McLafferty rearrangement can occur, leading to a characteristic neutral loss. For nitriles, this can result in a fragment ion at m/z = 41.[8]

• Loss of HCN: A peak corresponding to the loss of hydrogen cyanide (M-27) may also be observed.[8]

Experimental Protocol: Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or a gas chromatograph for volatile liquids.

• Ionization: The sample is bombarded with high-energy electrons, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated.

• Data Analysis: Analyze the spectrum to identify the molecular ion peak and interpret the major fragment ions to deduce structural information.

Ultraviolet-Visible (UV-Vis) Spectroscopy: A Tool for Conjugated Systems

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule. For simple, unconjugated gamma-amino nitriles, this technique is of limited utility as they do not possess chromophores that absorb significantly in the typical UV-Vis range (200-800 nm).[4][9]

However, if the gamma-amino nitrile derivative contains aromatic rings or other conjugated systems, UV-Vis spectroscopy can be a valuable tool for:

• Confirming the presence of conjugated systems.

• Quantitative analysis using the Beer-Lambert law.[10]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, acetonitrile).

• Blank Measurement: Fill a cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Fill a cuvette with the sample solution and record its absorption spectrum.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) and use the absorbance value for any quantitative calculations.

Comparative Analysis of Spectroscopic Techniques

Technique	Information Provided	Strengths	Limitations	Best For
¹H NMR	Detailed proton environment, connectivity (J-coupling), and stereochemistry.	Unparalleled for detailed structural elucidation of the H-framework.	Can have overlapping signals in complex molecules.	Determining the precise connectivity and stereochemistry of the molecule.
¹³C NMR	Number and type of carbon atoms.	Directly probes the carbon skeleton.[11]	Low sensitivity requires more sample and longer acquisition times.	Confirming the carbon framework and identifying the nitrile carbon.
FTIR	Presence of key functional groups (C≡N, N-H, C-H).	Rapid, sensitive, and excellent for functional group identification.	Provides limited information on the overall molecular structure.	Quickly confirming the presence of the nitrile and amino functional groups.
Mass Spec	Molecular weight and fragmentation patterns.	Provides molecular weight information and clues about the structure from fragmentation.[12]	Molecular ion can be weak or absent; fragmentation can be complex to interpret.	Determining the molecular formula and confirming structural features through fragmentation.
UV-Vis	Presence of conjugated systems and quantitative analysis.	Simple, rapid, and good for quantitative analysis of chromophoric compounds.	Not informative for non-conjugated gamma-amino nitriles.	Characterizing derivatives containing aromatic or other conjugated systems.

Visualizing the Workflow

Caption: A typical workflow for the spectroscopic characterization of a gamma-amino nitrile derivative.

Conclusion

The comprehensive characterization of gamma-amino nitrile derivatives relies on the synergistic application of multiple spectroscopic techniques. While ¹H and ¹³C NMR provide the most detailed structural information, FTIR is invaluable for rapid functional group identification, and Mass Spectrometry confirms the molecular weight and offers fragmentation clues. UV-Vis spectroscopy, though limited to conjugated systems, can provide important electronic information when applicable. By understanding the strengths and limitations of each technique and applying them strategically, researchers can confidently elucidate the structures of these important synthetic intermediates, paving the way for their successful application in drug discovery and development.

References

• Boschi, D., Lolli, M. L., & White, R. L. (2024). Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids: Analysis of cooperative interactions and fragmentation processes. Journal of Mass Spectrometry.
• Oregon State University. (2022, March 9). 13C NMR Chemical Shift.
• Mass Spectrometry: Fragment
• Boschi, D., Lolli, M. L., & White, R. L. (2024).
• Infrared-spectroscopic study of amino-substituted nitrilimines and their photochemical transformations in an argon matrix | Request PDF. (n.d.).
• H NMR Spectroscopy. (n.d.).
• chemical shift of functional groups in 13C NMR spectroscopy. (2022, October 7). YouTube.
• Chemical shifts and coupling constants of the GABA spin system 4386 Proc. Intl. Soc. Mag. Reson. Med. 20 (2012). (n.d.). ISMRM.
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• Proton NMR chemical shifts and coupling constants for brain metabolites. (n.d.).
• 4 Applic
• Chemical shifts. (n.d.).
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• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts.
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• NMR Chemical Shift Values Table. (2024, August 1). Chemistry Steps.
• ftir spectroscopy reference guide. (n.d.). Agilent.
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• (PDF) Structural, Spectroscopic Characterization and Docking Study of 4-Amino-3-Nitropyridine with Experimental Technique and Quantum Chemical Calculations. (2018, January 1).
• Lec-34 || Mass Fragmentation Pattern of Nitriles || McLafferty rearrangement || Nitrogen rule. (2022, December 27). YouTube.
• A Review on Spectroscopic Techniques for Analysis of Nanomaterials and Biomaterials. (2024, June 29). Engineered Science Publisher.
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Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

Disclaimer: This document provides guidance on the proper disposal of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile based on the chemical's structure and safety data for analogous compounds. A specific Safety Data Sheet (SDS) for this exact compound was not available at the time of writing. Therefore, it is imperative that all researchers, scientists, and drug development professionals consult their institution's Environmental Health and Safety (EHS) department for specific, locally compliant protocols. This guide is intended to provide essential safety and logistical information for immediate operational and disposal planning.

The structural nature of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile, possessing both a reactive nitrile group and a basic amino-pyrrolidine moiety, demands a disposal protocol that addresses its unique chemical hazards. The primary risk associated with aminonitriles is their potential to release highly toxic hydrogen cyanide (HCN) gas, particularly under incompatible conditions such as contact with acids.[1] Consequently, all waste containing this compound must be handled as acute hazardous chemical waste.

Core Hazard Assessment and Incompatibilities

Before handling or disposing of this compound, a thorough understanding of its potential hazards is critical. The following assessment is derived from data on related aminonitrile and pyrrolidine compounds.

Hazard Category	Description	Causality and Field Insights
Acute Toxicity	Presumed to be toxic if swallowed, inhaled, or in contact with skin.	The nitrile functional group is a well-established toxicophore. Systemic absorption can lead to symptoms including weakness and convulsions.[2] All handling and disposal operations should assume high toxicity.
Chemical Reactivity	Highly incompatible with strong acids and strong oxidizing agents.[2][3]	The primary incompatibility concern is with acids, which can cause rapid hydrolysis of the nitrile group to produce highly toxic hydrogen cyanide (HCN) gas.[1][4] Strong oxidizers can lead to vigorous, exothermic reactions.
Skin & Eye Irritation	Expected to cause skin and serious eye irritation.[5]	Amine functional groups are often basic and can cause irritation upon contact with skin and mucous membranes.
Environmental	No specific ecological data is available, but release into drains or waterways must be strictly avoided.[2]	As a synthetic organic molecule, its impact on aquatic life is unknown. The precautionary principle dictates it should be prevented from entering the environment.
Thermal Decomposition	Combustion produces toxic fumes, including oxides of carbon (CO, CO₂) and nitrogen (NOx).[2]	In a fire, the thermal decomposition of the nitrile and amine groups will generate hazardous gases, including the potential for HCN release.[1][2]

Pre-Disposal Safety and Handling Protocols

A safe disposal workflow begins with stringent safety measures during the handling of the chemical.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following table outlines the minimum required PPE for handling 2-Amino-4-(pyrrolidin-1-yl)butanenitrile and its waste.

Equipment	Specification	Purpose
Gloves	Chemically resistant nitrile gloves.[1][6]	To prevent dermal absorption, which is a potential route of toxic exposure.
Eye Protection	Safety glasses with side shields or chemical safety goggles conforming to EN166.[2]	To protect eyes from splashes and accidental contact.
Body Protection	A standard laboratory coat.[2][6]	To protect skin and clothing from contamination.

Engineering Controls

• Chemical Fume Hood: Always handle the compound and its waste inside a certified chemical fume hood to prevent the inhalation of dust or potential vapors.[1]

• Ventilation: Ensure the laboratory space is well-ventilated.[2][7]

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[1]

Step-by-Step Disposal Workflow

The following protocol outlines a systematic approach to the collection and disposal of waste containing 2-Amino-4-(pyrrolidin-1-yl)butanenitrile.

Figure 1: Disposal Workflow Diagram

Protocol Steps:

• Waste Segregation:

  • All materials that have come into contact with 2-Amino-4-(pyrrolidin-1-yl)butanenitrile must be treated as hazardous waste.

  • Establish a dedicated, clearly labeled, and chemically compatible waste container.[6] The container must be marked with "Hazardous Waste" and the full chemical name.

  • Solid Waste: This includes contaminated gloves, pipette tips, weigh boats, and bench paper. Collect these items in the designated solid waste container.[1]

  • Liquid Waste: This includes reaction residues and solvents used for rinsing. Collect in a separate, compatible liquid waste container. Do not mix with other waste streams.

• Container Management:

  • The waste container must be made of a compatible material (e.g., High-Density Polyethylene - HDPE) and have a tightly fitting cap.[8]

  • Keep the container sealed at all times except when adding waste to prevent the release of vapors.[1][6]

  • Store the waste container in a designated, secure, and well-ventilated hazardous waste accumulation area, such as a secondary containment bin within a fume hood.[6]

  • Crucially, ensure the storage area is segregated from acids and strong oxidizers. [1]

• Decontamination of Empty Containers:

  • Empty containers that held the pure compound must be decontaminated before disposal.

  • Perform a triple rinse with a suitable solvent (e.g., methanol or ethanol).[1][8]

  • The first rinsate is considered acutely hazardous waste and must be collected and added to your liquid hazardous waste container. [1][8] Subsequent rinsates should also be collected as hazardous waste.

• Final Disposal:

  • Never dispose of this chemical down the drain or in the regular trash.[6]

  • Arrange for the pickup and disposal of the hazardous waste container through your institution's EHS department or a licensed chemical waste disposal contractor.[3][6]

  • The most probable method of disposal for this compound is high-temperature incineration at a licensed facility, which is effective for destroying nitrile compounds.[9][10]

Spill Management Protocol

In the event of a spill, immediate and correct action is required to mitigate exposure and contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Secure the Area: Restrict access to the spill area. Ensure ventilation is adequate, preferably by working within a fume hood.

• Don PPE: Wear the minimum PPE outlined in section 2.1.

• Contain and Absorb:

  • For small liquid spills or solid powder , gently cover with an inert absorbent material such as vermiculite, sand, or chemical absorbent pads.[2][11] Avoid raising dust.[2]

  • Sweep or scoop the absorbed material into the designated hazardous waste container.[2][11]

• Decontaminate:

  • Clean the spill area with a suitable solvent and then with soap and water.

  • Collect all cleaning materials as hazardous waste.[6]

• Report: Report the incident to your laboratory supervisor and EHS department according to institutional policy.

References

• Safety Data Sheet. (n.d.).
• Essential Guide to the Safe Disposal of 3-(Dodecenyl)pyrrolidine-2,5-dione - Benchchem. (n.d.).
• Navigating the Safe Disposal of 4-Aminobutyronitrile: A Procedural Guide - Benchchem. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2025, May 1).
• Material Safety Data Sheet - Sigma-Aldrich. (n.d.).
• Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). (n.d.).
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2024, December 16).
• SAFETY DATA SHEET - ThermoFisher. (2012, February 27).
• Pyrrolidine - Apollo Scientific. (n.d.).
• Safety Data Sheet. (2022, February 4).
• Nitriles Waste Compatibility - CP Lab Safety. (n.d.).
• Chemical Waste Disposal Guidelines. (n.d.).
• Safety Data Sheet - Key Organics. (2017, December 1).
• Guidelines for the Disposal of Small Quantities of Unused Pesticides - EPA. (1975, June).
• 2-Amino-4-chlorobenzonitrile - Synquest Labs. (n.d.).

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Standard Operating Procedure &amp; PPE Matrix for Handling 2-Amino-4-(pyrrolidin-1-yl)butanenitrile

As a Senior Application Scientist, I design safety protocols that prioritize mechanistic understanding over rote memorization. When handling complex intermediates like 2-Amino-4-(pyrrolidin-1-yl)butanenitrile , safety cannot be an afterthought; it must be engineered into the workflow. Every protocol described herein operates as a self-validating system—meaning the procedure inherently verifies its own safety before you proceed to the next step.

Executive Summary & Molecular Hazard Profile

To handle a chemical safely, you must understand the causality behind its hazards. 2-Amino-4-(pyrrolidin-1-yl)butanenitrile is an aliphatic aminonitrile featuring a primary amine and a tertiary pyrrolidine ring.

• The Nitrile Hazard (Systemic Toxicity): The nitrile moiety presents a severe systemic risk. If absorbed, hepatic cytochrome P450 enzymes can metabolize the compound to release free cyanide ions, which bind to cytochrome c oxidase and halt cellular respiration[1].

• The Amine Hazard (Corrosivity): The primary and tertiary amine functionalities render the compound highly basic. Upon contact with dermal or mucosal tissues, it rapidly saponifies cellular lipids, leading to severe chemical burns and liquefaction necrosis.

• The Permeability Factor: The pyrrolidine ring imparts significant lipophilicity to the molecule. This allows it to rapidly permeate the stratum corneum (the skin's outer layer) as well as standard synthetic barriers like latex[2].

Quantitative Chemical Profile

Property	Specification	Operational Implication
Molecular Formula	C₈H₁₅N₃	High nitrogen content dictates strict avoidance of strong oxidizers.
Molecular Weight	153.23 g/mol	Relatively low MW increases volatility and inhalation risk.
Functional Groups	Nitrile (-C≡N), Primary Amine (-NH₂), Pyrrolidine	Dual hazard: Cyanide toxicity + alkaline corrosivity.
Incompatibilities	Strong Acids, Oxidizing Agents	Critical: Contact with acids evolves lethal hydrogen cyanide (HCN) gas[1].

Personal Protective Equipment (PPE) Matrix

OSHA mandates that a comprehensive hazard assessment be conducted to determine the specific PPE required for chemical handling[3]. Based on the molecular profile above, standard Level D laboratory PPE is insufficient. We must utilize an enhanced Level C-equivalent matrix.

Protective Gear	Specification	Causality / Scientific Rationale
Inner Gloves	4-mil Nitrile	Provides tactile sensitivity while acting as a primary barrier against incidental contact.
Outer Gloves	8-mil Butyl Rubber or Heavy-Duty Nitrile	Latex is strictly prohibited. Latex offers poor protection against organic bases and solvents[2]. Butyl rubber prevents permeation by lipophilic amines[4].
Eye Protection	Indirect-vented chemical splash goggles	Amines cause irreversible corneal damage. Indirect vents prevent the capillary action of liquid vapors into the ocular cavity. Safety glasses are insufficient.
Face Protection	8-inch Polycarbonate Face Shield	Required during bulk transfers to protect the facial epidermis from corrosive amine splashes.
Body Protection	Flame-resistant (FR) lab coat + Polyethylene apron	Amines degrade standard cotton over time; the impermeable apron blocks bulk liquid penetration to the skin.
Respiratory	Certified Chemical Fume Hood	Primary engineering control. Standard N95 masks do not filter organic vapors; all handling must occur within the hood.

Operational Workflow: Safe Handling Protocol

This step-by-step methodology incorporates self-validating checks to ensure trust and accuracy throughout the procedure.

Step 1: Engineering Control Validation

• Action: Verify the chemical fume hood is operational before bringing the chemical into the workspace.

• Self-Validation: Do not rely solely on the digital monitor. Perform a physical check by taping a small piece of tissue to the bottom of the sash; it must pull steadily inward, confirming a face velocity of 0.4–0.6 m/s.

Step 2: PPE Donning and Integrity Check

• Action: Don inner nitrile gloves. Inspect outer butyl/nitrile gloves for microscopic pinholes before donning. Don goggles, face shield, and lab coat.

• Self-Validation: Use the "roll and trap" pneumatic method on the outer gloves—trap air inside the glove and roll the cuff down to pressurize it. If it holds pressure, the barrier is intact.

Step 3: Aseptic & Safe Transfer

• Action: Uncap the 2-Amino-4-(pyrrolidin-1-yl)butanenitrile container strictly within the "safe zone" (at least 6 inches behind the sash) to maintain laminar flow. Use positive-displacement pipettes for liquids or anti-static spatulas for solids to prevent aerosolization.

Step 4: Doffing and Decontamination

• Action: Remove outer gloves inside the hood, turning them inside out to trap contaminants. Wash inner gloved hands with water before final removal to prevent cross-contamination to bare skin.

Emergency Response & Spill Management

In the event of a spill, immediate and scientifically sound action is required.

• Immediate Isolation: Lower the fume hood sash completely. Alert all laboratory personnel and establish a 10-foot perimeter.

• Inert Containment: Surround the spill with an inert, non-reactive absorbent such as diatomaceous earth, dry sand, or vermiculite.

  • Causality Check:Never use acidic spill neutralizers. Acid hydrolysis of the nitrile moiety will rapidly evolve lethal hydrogen cyanide (HCN) gas[1].

• Mechanical Recovery: Use non-sparking polypropylene tools to scoop the absorbed matrix into a primary high-density polyethylene (HDPE) hazardous waste container.

• Surface Decontamination: Wash the affected surface with a mild alkaline detergent and water, absorbing the wash liquid into the same waste container.

Disposal & Waste Management Plan

Improper disposal of aminonitriles poses severe environmental and facility risks. Hazardous wastes must never be discharged into the sanitary sewer via sink drains[5].

• Waste Segregation: Store 2-Amino-4-(pyrrolidin-1-yl)butanenitrile waste in dedicated, clearly labeled HDPE carboys. Crucial: Segregate strictly from all aqueous acids and strong oxidizers to prevent exothermic reactions and HCN generation[1].

• Labeling: Label the container explicitly as "Toxic Organic Waste - Aminonitrile / Corrosive."

• Final Destruction: Transfer the sealed containers to your Environmental Health and Safety (EHS) department for high-temperature incineration. Incineration is the only validated method for the complete thermal cleavage of the nitrile triple bond without generating toxic intermediates[4].

Process Visualization

Operational workflow for handling and spill response of 2-Amino-4-(pyrrolidin-1-yl)butanenitrile.

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies Press URL:[Link]

• Essential PPE for Chemical Handling: Must-Know Guidelines for Safety Source: Safety Notes URL:[Link]

• Safety Manual | Chemistry Source: Duke University URL:[Link]

• Chemistry Laboratory Safety Guidelines Source: University of New Mexico (UNM) URL:[Link]

• Laboratory Guide for Managing Chemical Waste Source: Vanderbilt University Medical Center (VUMC) URL:[Link]

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